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Core Science & Biosynthesis

Foundational

"13-Deacetyltaxachitriene A" natural source and abundance

An In-depth Technical Guide on 13-Deacetyltaxachitriene A: Natural Source and Abundance Introduction 13-Deacetyltaxachitriene A is a member of the taxane (B156437) diterpenoid family of natural products. Taxanes are reno...

Author: BenchChem Technical Support Team. Date: December 2025

An In-depth Technical Guide on 13-Deacetyltaxachitriene A: Natural Source and Abundance

Introduction

13-Deacetyltaxachitriene A is a member of the taxane (B156437) diterpenoid family of natural products. Taxanes are renowned for their complex chemical structures and significant biological activities, most notably the anti-cancer drug paclitaxel (B517696) (Taxol®). While paclitaxel has been the subject of extensive research, many other taxane analogues, such as 13-Deacetyltaxachitriene A, are less characterized. This technical guide provides a comprehensive overview of the natural source of 13-Deacetyltaxachitriene A, available information on its abundance, its biosynthetic origins, and generalized methodologies for its isolation from natural sources. This document is intended for researchers, scientists, and professionals in the field of natural product chemistry and drug development.

Natural Source and Abundance

13-Deacetyltaxachitriene A has been identified as a constituent of yew trees, which belong to the genus Taxus. The specific species and plant part from which it has been isolated are detailed below.

Data Presentation

The quantitative abundance of 13-Deacetyltaxachitriene A in its natural source is not well-documented in publicly available literature. The following table summarizes the known source and the current status of abundance data.

Natural SourcePlant PartAbundance/Yield
Taxus sumatranaBranchesData not reported in the literature.

Researchers investigating minor taxanes often face challenges in quantification due to their low concentrations and the complexity of the plant extract matrix.

Biosynthesis of the Taxane Core

13-Deacetyltaxachitriene A, like all taxanes, originates from the general terpenoid pathway. The biosynthesis of the characteristic taxane skeleton is a complex multi-step process involving a series of enzymatic reactions. The initial steps leading to the formation of the core taxane ring system are illustrated in the pathway diagram below. The biosynthesis begins with the universal diterpenoid precursor, geranylgeranyl diphosphate (B83284) (GGPP).

The formation of the taxane core, taxadiene, is catalyzed by the enzyme taxadiene synthase from GGPP. This is considered the first committed step in taxol biosynthesis. Following the formation of the taxadiene skeleton, a series of post-cyclization modifications, primarily hydroxylations and acylations catalyzed by cytochrome P450 monooxygenases and acyltransferases respectively, lead to the vast diversity of taxane structures, including 13-Deacetyltaxachitriene A.[1][2][3][4]

Caption: General biosynthetic pathway of the taxane core.

Experimental Protocols: Isolation of Minor Taxanes

A specific, detailed experimental protocol for the isolation of 13-Deacetyltaxachitriene A is not available in the cited literature. However, a general methodology for the extraction and purification of minor taxanes from Taxus species can be adapted. The following protocol is a composite of established techniques for taxane isolation.

General Experimental Workflow

The isolation of minor taxanes is typically a multi-step process that involves initial extraction, followed by partitioning to remove major classes of interfering compounds, and concluding with several stages of chromatography to separate the structurally similar taxanes.

Isolation_Workflow Plant_Material 1. Dried & Powdered Taxus Material (e.g., branches of T. sumatrana) Extraction 2. Solvent Extraction (e.g., Methanol (B129727) or Ethanol (B145695)/Water mixture) Plant_Material->Extraction Concentration 3. Filtration & Concentration (Crude Extract) Extraction->Concentration Partitioning 4. Liquid-Liquid Partitioning (e.g., Hexane (B92381)/Water, Chloroform/Water) Concentration->Partitioning Crude_Taxane_Fraction 5. Crude Taxane Fraction Partitioning->Crude_Taxane_Fraction Column_Chromatography 6. Silica (B1680970) Gel Column Chromatography (Gradient Elution) Crude_Taxane_Fraction->Column_Chromatography Fractions 7. Fraction Collection & Analysis (TLC/HPLC) Column_Chromatography->Fractions Prep_HPLC 8. Preparative HPLC (e.g., Reversed-Phase C18) Fractions->Prep_HPLC Final_Compound 9. Isolated 13-Deacetyltaxachitriene A Prep_HPLC->Final_Compound

Caption: General experimental workflow for isolating minor taxanes.

Detailed Methodologies

Step 1: Plant Material Preparation

  • Collect fresh plant material (e.g., branches of Taxus sumatrana).

  • Air-dry the material in a well-ventilated area, protected from direct sunlight, until brittle.

  • Grind the dried material into a fine powder using a mechanical grinder.

Step 2: Extraction

  • Macerate the powdered plant material in a suitable solvent. A common choice is an aqueous ethanol or methanol solution (e.g., 80% ethanol in water) at room temperature.[5]

  • The ratio of plant material to solvent is typically 1:10 (w/v).

  • The extraction is usually carried out for 24-48 hours with occasional stirring.

  • Repeat the extraction process two to three times to ensure exhaustive extraction of the taxanes.

Step 3: Filtration and Concentration

  • Combine the solvent extracts and filter them through cheesecloth or filter paper to remove solid plant debris.

  • Concentrate the filtrate under reduced pressure using a rotary evaporator at a temperature below 45°C to obtain a crude extract.

Step 4: Liquid-Liquid Partitioning

  • Resuspend the crude extract in water and perform sequential liquid-liquid partitioning with solvents of increasing polarity to separate compounds based on their solubility.

  • First, partition against a non-polar solvent like n-hexane to remove lipids and chlorophylls. Discard the hexane layer.

  • Next, extract the aqueous layer with a solvent of intermediate polarity, such as dichloromethane (B109758) or chloroform, where most taxanes will partition.

  • Collect the organic (dichloromethane/chloroform) layer.

Step 5: Chromatographic Purification

  • Silica Gel Column Chromatography:

    • Dry the taxane-rich organic fraction over anhydrous sodium sulfate (B86663) and concentrate it in vacuo.

    • Adsorb the concentrated extract onto a small amount of silica gel and apply it to the top of a silica gel column.

    • Elute the column with a gradient of solvents, typically starting with a non-polar solvent system (e.g., hexane/ethyl acetate) and gradually increasing the polarity.

    • Collect fractions and monitor them by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) to identify fractions containing the target compound.

  • Preparative HPLC:

    • Pool the fractions containing 13-Deacetyltaxachitriene A and concentrate them.

    • Subject the concentrated fraction to preparative reversed-phase HPLC (e.g., on a C18 column).

    • Use a suitable mobile phase, such as a gradient of acetonitrile (B52724) and water, for elution.

    • Collect the peak corresponding to 13-Deacetyltaxachitriene A. The purity of the isolated compound should be verified using analytical HPLC and its structure confirmed by spectroscopic methods (e.g., MS, NMR).

Conclusion

13-Deacetyltaxachitriene A is a naturally occurring taxane found in the branches of Taxus sumatrana. While its presence has been established, there is a notable lack of quantitative data regarding its abundance in this or any other natural source. The biosynthesis of its core structure follows the general taxane pathway, originating from GGPP. The isolation of 13-Deacetyltaxachitriene A requires a multi-step process of extraction and chromatographic purification, typical for minor secondary metabolites from complex plant matrices. Further research is warranted to quantify the abundance of this compound and to explore its potential biological activities, which could be of interest to the drug development community.

References

Exploratory

The Biosynthetic Pathway of 13-Deacetyltaxachitriene A: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals Introduction 13-Deacetyltaxachitriene A is a key intermediate in the biosynthesis of the potent anticancer drug, paclitaxel (B517696) (Taxol®). Understandin...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

13-Deacetyltaxachitriene A is a key intermediate in the biosynthesis of the potent anticancer drug, paclitaxel (B517696) (Taxol®). Understanding its formation is critical for the metabolic engineering of host organisms for sustainable and high-yield production of paclitaxel and its analogs. This technical guide provides an in-depth overview of the core biosynthetic pathway leading to 13-Deacetyltaxachitriene A, summarizing key enzymatic steps, quantitative data, and detailed experimental protocols. The pathway is a complex network of reactions catalyzed primarily by cytochrome P450 monooxygenases and acyltransferases, involving a series of hydroxylations and acetylations of the taxane (B156437) core.

Core Biosynthetic Pathway

The biosynthesis of 13-Deacetyltaxachitriene A begins with the universal diterpenoid precursor, geranylgeranyl diphosphate (B83284) (GGPP), and proceeds through a series of enzymatic reactions. The pathway is not strictly linear and involves several branch points, reflecting the complexity of taxane metabolism.[1]

Diagram: Biosynthetic Pathway to 13-Deacetyltaxachitriene A

13-Deacetyltaxachitriene_A_Biosynthesis GGPP Geranylgeranyl Diphosphate (GGPP) Taxadiene Taxa-4(5),11(12)-diene GGPP->Taxadiene Taxadiene Synthase (TS) Taxadien_5a_ol Taxa-4(20),11(12)-dien-5α-ol Taxadiene->Taxadien_5a_ol Taxadiene 5α-hydroxylase (T5αH) (CYP725A4) Taxadien_5a_yl_acetate Taxa-4(20),11(12)-dien-5α-yl acetate Taxadien_5a_ol->Taxadien_5a_yl_acetate Taxadien-5α-ol-O-acetyltransferase (TAT) Taxadien_5a_13a_diol Taxa-4(20),11(12)-diene-5α,13α-diol Taxadien_5a_ol->Taxadien_5a_13a_diol Taxane 13α-hydroxylase (T13αH) Taxadien_5a_acetoxy_10b_ol Taxa-4(20),11(12)-dien-5α-acetoxy-10β-ol Taxadien_5a_yl_acetate->Taxadien_5a_acetoxy_10b_ol Taxane 10β-hydroxylase (T10βH) Intermediate_1 Taxa-4(20),11(12)-diene-5α-acetoxy-10β,13α-diol Taxadien_5a_acetoxy_10b_ol->Intermediate_1 Taxane 13α-hydroxylase (T13αH) Taxadien_5a_13a_diol->Intermediate_1 Taxadien-5α,13α-diol 5-O-acetyltransferase Intermediate_2 Taxa-4(20),11(12)-diene-2α,5α-diacetoxy-10β-ol Intermediate_1->Intermediate_2 Taxane 2α-hydroxylase (T2αH) Target 13-Deacetyltaxachitriene A (Taxa-4(20),11(12)-diene-2α,5α,10β-triacetoxy-13α-ol) Intermediate_2->Target Taxoid 2α-O-acetyltransferase

Caption: Biosynthetic pathway from GGPP to 13-Deacetyltaxachitriene A.

Quantitative Data

The following tables summarize the available kinetic parameters for the key enzymes in the early stages of the 13-Deacetyltaxachitriene A biosynthetic pathway. Data has been compiled from studies involving heterologous expression and characterization of these enzymes.

Table 1: Kinetic Parameters of Early Pathway Enzymes

EnzymeSubstrateKm (µM)kcat (s-1)kcat/Km (M-1s-1)Source
Taxadiene Synthase (TS) Geranylgeranyl diphosphate0.6 ± 0.10.031 ± 0.0025.2 x 104[2]
Taxadiene 5α-hydroxylase (T5αH) Taxa-4(5),11(12)-diene24N/AN/A[3]
Taxadien-5α-ol-O-acetyltransferase (TAT) Taxa-4(20),11(12)-dien-5α-ol9.8 ± 1.20.23 ± 0.012.3 x 104[4]
Taxane 10β-hydroxylase (T10βH) Taxa-4(20),11(12)-dien-5α-yl acetate7.5 ± 1.5N/AN/A[5]
Taxane 13α-hydroxylase (T13αH) Taxa-4(20),11(12)-dien-5α-ol1.2 ± 0.3N/AN/A[3]

N/A: Data not available in the cited literature.

Experimental Protocols

This section provides detailed methodologies for key experiments relevant to the study of the 13-Deacetyltaxachitriene A biosynthetic pathway.

Protocol 1: Heterologous Expression and Purification of Taxane Biosynthetic Enzymes in E. coli

This protocol is adapted for the expression of enzymes such as Taxadiene Synthase and various acetyltransferases.

1. Gene Cloning and Vector Construction:

  • The open reading frame of the target gene is amplified by PCR from a Taxus cDNA library.
  • The PCR product is cloned into a suitable expression vector, such as pET28a(+), which often includes an N-terminal His-tag for purification.
  • The construct is verified by DNA sequencing.

2. Protein Expression:

  • The expression vector is transformed into a suitable E. coli strain (e.g., BL21(DE3)).
  • A single colony is used to inoculate a starter culture of Luria-Bertani (LB) medium containing the appropriate antibiotic (e.g., kanamycin) and grown overnight at 37°C.
  • The starter culture is used to inoculate a larger volume of LB medium.
  • The culture is grown at 37°C with shaking until the OD600 reaches 0.6-0.8.
  • Protein expression is induced by the addition of isopropyl β-D-1-thiogalactopyranoside (IPTG) to a final concentration of 0.1-1.0 mM.
  • The culture is then incubated at a lower temperature (e.g., 18-25°C) for 12-16 hours to enhance soluble protein expression.

3. Cell Lysis and Protein Purification:

  • Cells are harvested by centrifugation.
  • The cell pellet is resuspended in a lysis buffer (e.g., 50 mM Tris-HCl pH 8.0, 300 mM NaCl, 10 mM imidazole (B134444), 1 mM PMSF, and lysozyme).
  • Cells are lysed by sonication on ice.
  • The lysate is clarified by centrifugation to remove cell debris.
  • The supernatant containing the His-tagged protein is loaded onto a Ni-NTA affinity chromatography column.
  • The column is washed with a wash buffer containing a low concentration of imidazole (e.g., 20 mM).
  • The protein is eluted with an elution buffer containing a high concentration of imidazole (e.g., 250 mM).
  • The purity of the protein is assessed by SDS-PAGE.

Diagram: Workflow for Recombinant Enzyme Expression and Purification

Recombinant_Expression_Workflow Cloning Gene Cloning into Expression Vector Transformation Transformation into E. coli Cloning->Transformation Culture Cell Culture and Induction (IPTG) Transformation->Culture Harvest Cell Harvesting Culture->Harvest Lysis Cell Lysis (Sonication) Harvest->Lysis Clarification Clarification (Centrifugation) Lysis->Clarification Purification Affinity Chromatography (Ni-NTA) Clarification->Purification Analysis Purity Analysis (SDS-PAGE) Purification->Analysis

Caption: Workflow for recombinant enzyme expression and purification in E. coli.

Protocol 2: In Vitro Assay for Cytochrome P450 Hydroxylase Activity

This protocol is designed to measure the activity of taxane hydroxylases, which are typically cytochrome P450 enzymes.

1. Reaction Mixture:

  • A typical reaction mixture (total volume of 100-200 µL) contains:
  • 50 mM potassium phosphate (B84403) buffer (pH 7.5)
  • Recombinant cytochrome P450 enzyme (in microsomes or purified form)
  • NADPH-cytochrome P450 reductase (if using purified P450)
  • Substrate (e.g., taxa-4(20),11(12)-dien-5α-ol) dissolved in a suitable solvent (e.g., acetone (B3395972) or DMSO)
  • NADPH (as a source of reducing equivalents)

2. Reaction Incubation:

  • The reaction is initiated by the addition of NADPH.
  • The mixture is incubated at a controlled temperature (e.g., 30°C) for a specific time (e.g., 30-60 minutes).
  • The reaction is stopped by the addition of an organic solvent (e.g., ethyl acetate).

3. Product Extraction and Analysis:

  • The reaction products are extracted with the organic solvent.
  • The organic phase is collected, evaporated to dryness, and the residue is redissolved in a suitable solvent for analysis.
  • Products are analyzed and quantified by High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The identity of the product can be confirmed by comparison with authentic standards or by NMR spectroscopy.[3]

Diagram: Cytochrome P450 Activity Assay Workflow

P450_Assay_Workflow Preparation Prepare Reaction Mixture (Buffer, Enzyme, Substrate) Initiation Initiate Reaction (Add NADPH) Preparation->Initiation Incubation Incubate at 30°C Initiation->Incubation Termination Stop Reaction (Add Organic Solvent) Incubation->Termination Extraction Product Extraction Termination->Extraction Analysis Analysis by HPLC or LC-MS Extraction->Analysis

Caption: General workflow for an in vitro cytochrome P450 hydroxylase activity assay.

Conclusion

The biosynthesis of 13-Deacetyltaxachitriene A is a multifaceted process involving a coordinated series of enzymatic reactions. While significant progress has been made in identifying and characterizing the enzymes involved, the precise ordering of all hydroxylation and acetylation steps remains an area of active research. The quantitative data and experimental protocols provided in this guide offer a solid foundation for researchers aiming to further elucidate this complex pathway and to engineer more efficient biological systems for the production of paclitaxel and its valuable precursors. Future work will likely focus on the characterization of the remaining unknown enzymes and the clarification of the regulatory mechanisms that govern the metabolic flux through this intricate network.

References

Foundational

"13-Deacetyltaxachitriene A" chemical structure and stereochemistry

For Researchers, Scientists, and Drug Development Professionals Abstract 13-Deacetyltaxachitriene A is a complex diterpenoid belonging to the taxane (B156437) family, a class of natural products that has yielded prominen...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Abstract

13-Deacetyltaxachitriene A is a complex diterpenoid belonging to the taxane (B156437) family, a class of natural products that has yielded prominent anticancer agents. Isolated from Taxus sumatrana, this compound possesses a unique chemical architecture that is of significant interest to medicinal chemists and pharmacologists. This technical guide provides a comprehensive overview of the chemical structure and stereochemistry of 13-Deacetyltaxachitriene A. Due to the limited availability of detailed public data for this specific taxane, this guide synthesizes the available information and supplements it with established knowledge of the taxane scaffold. This document is intended to serve as a foundational resource for researchers engaged in the study of taxane diterpenoids and the development of novel therapeutic agents.

Chemical Structure and Stereochemistry

13-Deacetyltaxachitriene A is a diterpenoid with the molecular formula C₃₀H₄₂O₁₂ and a molecular weight of 594.65 g/mol [1]. It is a member of the taxane family, which is characterized by a distinctive 6/8/6 tricyclic carbon skeleton.

Core Structure

The chemical structure of 13-Deacetyltaxachitriene A is defined by its taxane core, which features a fused three-ring system. Based on its systematic name and the known structures of related taxanes, the core is highly substituted with various functional groups. The "13-deacetyl" prefix indicates the absence of an acetyl group at the C13 position, a common site of esterification in many well-known taxanes like paclitaxel. The "taxachitriene" part of the name suggests the presence of three double bonds within the taxane framework.

A proposed 2D structure of 13-Deacetyltaxachitriene A, based on its SMILES representation (O[C@H]1C--INVALID-LINK--/C(C)=C(OC(C)=O)--INVALID-LINK--=O)C(C2(C)C)=C(C)--INVALID-LINK--C[C@@]2([H])--INVALID-LINK--/C=C1/COC(C)=O), is depicted below:

Chemical structure of 13-Deacetyltaxachitriene A

Figure 1. Proposed 2D Chemical Structure of 13-Deacetyltaxachitriene A.

Stereochemistry

The stereochemistry of taxanes is notoriously complex and plays a crucial role in their biological activity. The taxane core contains multiple chiral centers, leading to a vast number of possible stereoisomers. The specific stereochemical configuration of 13-Deacetyltaxachitriene A has not been exhaustively detailed in publicly accessible literature. However, general principles of taxane stereochemistry can be applied.

Key stereochemical features of the taxane skeleton typically include:

  • The trans-fusion of the A and B rings.

  • The cis-fusion of the B and C rings.

  • Specific stereochemistry at key positions such as C1, C2, C3, C4, C5, C7, C8, C10, and C13.

The provided SMILES string suggests specific stereochemistry at several of these centers, denoted by "@" and "@@". A detailed analysis of these descriptors would be necessary to assign the absolute configuration at each chiral center, which would ideally be confirmed through rigorous spectroscopic analysis, such as 2D NMR, and X-ray crystallography.

Physicochemical and Spectroscopic Data

Detailed experimental data for 13-Deacetyltaxachitriene A is not widely available in the peer-reviewed literature. The following table summarizes the basic information that can be gleaned from chemical databases and suppliers.

PropertyValueSource
Molecular Formula C₃₀H₄₂O₁₂[1]
Molecular Weight 594.65 g/mol [1]
CAS Number 239800-99-8[1]
Appearance Not specified-
Solubility Soluble in Chloroform, Dichloromethane (B109758), Ethyl Acetate, DMSO, Acetone[1]
¹H NMR Data Not publicly available-
¹³C NMR Data Not publicly available-
Melting Point Not specified-
Optical Rotation Not specified-

Biological Activity

The biological activity of 13-Deacetyltaxachitriene A has not been extensively characterized in the public domain. However, as a member of the taxane family, it is plausible that it may exhibit cytotoxic or other pharmacological activities. Many taxanes exert their anticancer effects by stabilizing microtubules, leading to cell cycle arrest and apoptosis. Further research is required to determine if 13-Deacetyltaxachitriene A shares this mechanism of action and to quantify its potency.

Experimental Protocols

Detailed experimental protocols for the isolation and structural elucidation of 13-Deacetyltaxachitriene A are not available. However, a general methodology for the isolation of taxoids from Taxus species can be outlined.

General Isolation and Purification Protocol for Taxanes
  • Extraction: Dried and powdered plant material (e.g., needles, bark) of Taxus sumatrana is extracted with a suitable organic solvent, such as methanol (B129727) or ethanol, at room temperature for an extended period.

  • Partitioning: The crude extract is concentrated under reduced pressure and then partitioned between an immiscible organic solvent (e.g., dichloromethane or ethyl acetate) and water. The organic layer, containing the taxoids, is collected.

  • Chromatography: The organic extract is subjected to a series of chromatographic separations to isolate the individual compounds. This typically involves:

    • Column Chromatography: Initial separation on silica (B1680970) gel using a gradient of solvents with increasing polarity (e.g., hexane-ethyl acetate).

    • Preparative Thin-Layer Chromatography (pTLC): Further purification of fractions containing compounds of interest.

    • High-Performance Liquid Chromatography (HPLC): Final purification of the isolated compounds using a reversed-phase column (e.g., C18) and a suitable mobile phase (e.g., methanol-water or acetonitrile-water).

  • Structure Elucidation: The structure of the purified compound is determined using a combination of spectroscopic techniques:

    • Nuclear Magnetic Resonance (NMR): ¹H NMR, ¹³C NMR, COSY, HSQC, and HMBC experiments to determine the carbon-hydrogen framework and connectivity.

    • Mass Spectrometry (MS): To determine the molecular weight and elemental composition.

    • Infrared (IR) Spectroscopy: To identify functional groups.

    • Ultraviolet-Visible (UV-Vis) Spectroscopy: To identify chromophores.

    • X-ray Crystallography: To determine the absolute stereochemistry if suitable crystals can be obtained.

Mandatory Visualizations

Logical Workflow for Natural Product Isolation and Characterization

The following diagram illustrates a generalized workflow for the isolation and characterization of a natural product like 13-Deacetyltaxachitriene A.

Natural_Product_Isolation cluster_0 Extraction and Isolation cluster_1 Structure Elucidation Start Plant Material (Taxus sumatrana) Extraction Solvent Extraction Start->Extraction Partitioning Liquid-Liquid Partitioning Extraction->Partitioning ColumnChrom Column Chromatography Partitioning->ColumnChrom HPLC HPLC Purification ColumnChrom->HPLC PureCompound Pure 13-Deacetyltaxachitriene A HPLC->PureCompound NMR NMR Spectroscopy (1H, 13C, 2D) PureCompound->NMR MS Mass Spectrometry PureCompound->MS IR_UV IR and UV-Vis Spectroscopy PureCompound->IR_UV Xray X-ray Crystallography PureCompound->Xray FinalStructure Confirmed Structure and Stereochemistry NMR->FinalStructure MS->FinalStructure IR_UV->FinalStructure Xray->FinalStructure

Caption: Generalized workflow for the isolation and structural elucidation of a natural product.

Conclusion

13-Deacetyltaxachitriene A represents an intriguing member of the taxane family of diterpenoids. While its chemical structure has been proposed, a comprehensive understanding of its stereochemistry and biological activity remains to be established through further research. The lack of detailed, publicly available experimental data underscores the need for continued investigation into the rich chemical diversity of natural products. The general protocols and workflows presented in this guide provide a framework for researchers to pursue the isolation, characterization, and biological evaluation of this and other novel taxanes, which may hold the potential for future therapeutic applications.

References

Exploratory

An In-depth Technical Guide to 13-Deacetyltaxachitriene A (CAS: 239800-99-8)

For Researchers, Scientists, and Drug Development Professionals Abstract 13-Deacetyltaxachitriene A is a naturally occurring taxane (B156437) diterpenoid isolated from the leaves and twigs of Taxus sumatrana and Taxus wa...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Abstract

13-Deacetyltaxachitriene A is a naturally occurring taxane (B156437) diterpenoid isolated from the leaves and twigs of Taxus sumatrana and Taxus wallichiana. As a member of the taxane family, which includes the prominent anticancer drug Paclitaxel (Taxol®), this compound is of significant interest to the scientific community for its potential biological activities. This technical guide provides a comprehensive overview of the available data on 13-Deacetyltaxachitriene A, including its physicochemical properties, spectroscopic data, and a detailed experimental protocol for its isolation. While specific biological activity and mechanism of action studies for this particular taxane are limited in the public domain, this document serves as a foundational resource for researchers investigating its therapeutic potential.

Physicochemical Properties and Spectroscopic Data

13-Deacetyltaxachitriene A is a complex diterpenoid with the molecular formula C₃₀H₄₂O and a molecular weight of 594.65 g/mol .[1] It is soluble in various organic solvents, including chloroform, dichloromethane, ethyl acetate (B1210297), DMSO, and acetone (B3395972).[2] The structural elucidation of this compound has been primarily achieved through nuclear magnetic resonance (NMR) and mass spectrometry (MS) techniques.

Table 1: Physicochemical Properties of 13-Deacetyltaxachitriene A
PropertyValueReference
CAS Number 239800-99-8
Molecular Formula C₃₀H₄₂O[1]
Molecular Weight 594.65 g/mol [1]
Source Taxus sumatrana, Taxus wallichiana[3]
Compound Type Diterpenoid (Taxane)[3]
Solubility Chloroform, Dichloromethane, Ethyl Acetate, DMSO, Acetone[2]
Table 2: Spectroscopic Data of 13-Deacetyltaxachitriene A
Spectroscopic Technique Key Peaks / Chemical Shifts (δ)
¹H-NMR Data not available in search results.
¹³C-NMR Data not available in search results.
Mass Spectrometry (MS) Data not available in search results.

Experimental Protocols

The isolation of 13-Deacetyltaxachitriene A is typically performed from the leaves and twigs of Taxus sumatrana. The general workflow involves extraction, fractionation, and chromatographic separation.

General Isolation Protocol

The following is a generalized protocol based on common methods for isolating taxane diterpenoids from Taxus species.

experimental_workflow start Air-dried and powdered leaves and twigs of Taxus sumatrana extraction Extraction with Acetone at room temperature start->extraction concentration Concentration under reduced pressure to yield a crude extract extraction->concentration partitioning Partitioning between EtOAc and H₂O concentration->partitioning etOAc_layer EtOAc-soluble fraction partitioning->etOAc_layer chromatography1 Column Chromatography on Silica (B1680970) Gel (gradient elution, e.g., n-hexane-acetone) etOAc_layer->chromatography1 fractionation Collection of fractions chromatography1->fractionation chromatography2 Repeated Column Chromatography of selected fractions (e.g., Sephadex LH-20, preparative TLC) fractionation->chromatography2 hplc Preparative High-Performance Liquid Chromatography (HPLC) chromatography2->hplc pure_compound Isolation of pure 13-Deacetyltaxachitriene A hplc->pure_compound

Caption: General workflow for the isolation of 13-Deacetyltaxachitriene A.

Methodology:

  • Extraction: Air-dried and powdered leaves and twigs of Taxus sumatrana are extracted with acetone at room temperature.

  • Concentration: The acetone extract is concentrated under reduced pressure to yield a crude residue.

  • Partitioning: The crude extract is suspended in water and partitioned with ethyl acetate (EtOAc). The EtOAc-soluble fraction is collected.

  • Initial Chromatographic Separation: The EtOAc-soluble fraction is subjected to column chromatography on silica gel, eluting with a gradient of a non-polar solvent (e.g., n-hexane) and a polar solvent (e.g., acetone).

  • Fraction Collection and Further Purification: Fractions are collected and monitored by thin-layer chromatography (TLC). Fractions containing the target compound are combined and subjected to further chromatographic purification steps. These may include column chromatography on Sephadex LH-20 and preparative TLC.

  • Final Purification: The final purification is typically achieved by preparative high-performance liquid chromatography (HPLC) to yield pure 13-Deacetyltaxachitriene A.

Biological Activity and Potential Signaling Pathways

While specific studies detailing the biological activity of 13-Deacetyltaxachitriene A are not available in the reviewed literature, other taxane diterpenoids isolated from Taxus sumatrana have demonstrated cytotoxic effects against various cancer cell lines. The primary mechanism of action for many well-studied taxanes, such as Paclitaxel, involves the stabilization of microtubules, leading to the arrest of the cell cycle at the G2/M phase and subsequent apoptosis. It is plausible that 13-Deacetyltaxachitriene A may exhibit similar cytotoxic properties and interact with microtubule-associated signaling pathways.

Hypothesized Signaling Pathway

The following diagram illustrates the generally accepted signaling pathway for taxane-induced apoptosis, which could be a starting point for investigating the mechanism of action of 13-Deacetyltaxachitriene A.

signaling_pathway compound 13-Deacetyltaxachitriene A (Hypothesized) tubulin β-Tubulin compound->tubulin Binds to microtubule Microtubule Stabilization tubulin->microtubule Promotes polymerization & stability mitotic_arrest Mitotic Arrest (G2/M Phase) microtubule->mitotic_arrest bcl2 Bcl-2 Phosphorylation (Inactivation) mitotic_arrest->bcl2 apoptosis Apoptosis bcl2->apoptosis Leads to

Caption: Hypothesized signaling pathway for taxane-induced apoptosis.

Conclusion and Future Directions

13-Deacetyltaxachitriene A represents an intriguing, yet understudied, member of the taxane diterpenoid family. While its basic physicochemical properties are known, a significant gap exists in the literature regarding its detailed spectroscopic characterization, biological activity, and mechanism of action. Future research should focus on:

  • Complete Spectroscopic Characterization: Detailed 1D and 2D NMR studies and high-resolution mass spectrometry are required to create a complete and publicly available dataset for this compound.

  • Biological Screening: Comprehensive in vitro studies are needed to evaluate the cytotoxic activity of 13-Deacetyltaxachitriene A against a panel of cancer cell lines.

  • Mechanism of Action Studies: Should the compound exhibit significant biological activity, further investigations into its molecular target and impact on cellular signaling pathways will be crucial.

This technical guide serves as a consolidated resource to facilitate and encourage further research into 13-Deacetyltaxachitriene A, a compound with potential for future drug discovery and development.

References

Foundational

"13-Deacetyltaxachitriene A" physical and chemical properties

For Researchers, Scientists, and Drug Development Professionals Abstract 13-Deacetyltaxachitriene A is a complex diterpenoid belonging to the taxane (B156437) family of natural products. Isolated from Taxus sumatrana, th...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Abstract

13-Deacetyltaxachitriene A is a complex diterpenoid belonging to the taxane (B156437) family of natural products. Isolated from Taxus sumatrana, this compound is of significant interest to the scientific community due to its intricate chemical structure and potential biological activities, characteristic of the taxoid class. This technical guide provides a comprehensive overview of the known physical and chemical properties of 13-Deacetyltaxachitriene A, intended to serve as a foundational resource for researchers in natural product chemistry, medicinal chemistry, and drug discovery. The information presented herein is compiled from available scientific literature and chemical databases.

Chemical and Physical Properties

13-Deacetyltaxachitriene A is a white powder, a common physical state for isolated taxoid compounds. Its molecular structure and composition have been determined through various analytical techniques.[1][2] Key identifying information and physical properties are summarized in the table below.

PropertyValueSource
CAS Number 239800-99-8ChemFaces
Molecular Formula C₃₀H₄₂O₁₂ChemFaces[1], MedChemExpress
Molecular Weight 594.65 g/mol ChemFaces[1], MedChemExpress
Physical Description PowderChemFaces[1]
Solubility Soluble in Chloroform, Dichloromethane, Ethyl Acetate, DMSO, AcetoneChemFaces[1]
Source Branches of Taxus sumatranaChemFaces[1], MedChemExpress

Note: Quantitative data such as melting point and boiling point are not currently available in the reviewed literature.

Spectroscopic Data

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR: The proton NMR spectrum of a taxoid like 13-Deacetyltaxachitriene A is expected to be complex, with numerous overlapping signals in the aliphatic and oxygenated methine/methylene regions. Key diagnostic signals would include those for acetyl methyl groups, protons on the taxane core, and any olefinic protons.

¹³C NMR: The carbon NMR spectrum would provide crucial information on the number of distinct carbon environments. Characteristic signals would include those for carbonyl carbons of ester groups, olefinic carbons of the taxane core, carbons bonded to oxygen, and aliphatic carbons.

Currently, specific chemical shift data for ¹H and ¹³C NMR of 13-Deacetyltaxachitriene A has not been reported in the surveyed literature.

Mass Spectrometry (MS)

High-resolution mass spectrometry (HRMS) would be used to confirm the elemental composition and exact mass of the molecule. The fragmentation pattern observed in the MS/MS spectrum would provide valuable information about the connectivity of the molecule, including the loss of acetyl and other functional groups.

Specific mass spectral data (m/z values and fragmentation patterns) for 13-Deacetyltaxachitriene A is not available in the public domain at this time.

Experimental Protocols

Detailed experimental protocols for the isolation and purification of 13-Deacetyltaxachitriene A are not explicitly described in the available literature. However, a general workflow for the isolation of taxoids from Taxus species can be inferred.

General Isolation Workflow for Taxoids from Taxus sumatrana

The following diagram illustrates a typical experimental workflow for the isolation of taxane diterpenoids from Taxus sumatrana.

experimental_workflow General Workflow for Taxoid Isolation start Plant Material (Taxus sumatrana branches) extraction Extraction with organic solvent (e.g., Acetone) start->extraction partition Solvent-Solvent Partitioning extraction->partition chromatography Column Chromatography (Silica Gel) partition->chromatography hplc High-Performance Liquid Chromatography (HPLC) chromatography->hplc end Isolated 13-Deacetyltaxachitriene A hplc->end signaling_pathway Hypothetical Taxoid Cytotoxicity Pathway taxoid 13-Deacetyltaxachitriene A microtubules Microtubule Stabilization taxoid->microtubules mitotic_spindle Disruption of Mitotic Spindle Dynamics microtubules->mitotic_spindle mitotic_arrest Mitotic Arrest (G2/M Phase) mitotic_spindle->mitotic_arrest apoptosis Apoptosis mitotic_arrest->apoptosis

References

Exploratory

Unveiling the Spectroscopic Signature of 13-Deacetyltaxachitriene A: A Technical Guide

For researchers, scientists, and professionals in drug development, a comprehensive understanding of the spectroscopic properties of natural products is paramount for identification, characterization, and further investi...

Author: BenchChem Technical Support Team. Date: December 2025

For researchers, scientists, and professionals in drug development, a comprehensive understanding of the spectroscopic properties of natural products is paramount for identification, characterization, and further investigation. This technical guide provides a detailed overview of the available spectroscopic data for 13-Deacetyltaxachitriene A, a taxane (B156437) diterpenoid isolated from plants of the Taxus genus.

Introduction

Isolation

13-Deacetyltaxachitriene A has been reported to be isolated from the branches of Taxus sumatrana.[1] The general procedure for isolating taxane diterpenoids from Taxus species involves extraction with a suitable organic solvent, followed by a series of chromatographic separations.

Spectroscopic Data

At present, detailed, publicly accessible experimental spectra (NMR, MS, IR) for 13-Deacetyltaxachitriene A are limited. Chemical suppliers list the compound with the CAS number 239800-99-8, but often with spectroscopic data pending.[2][3][4][5][6][7] However, based on the known structure of 13-Deacetyltaxachitriene A and the extensive spectroscopic data available for other taxane diterpenoids, we can predict the expected spectral features.

Predicted Spectroscopic Characteristics

Nuclear Magnetic Resonance (NMR) Spectroscopy:

NMR spectroscopy is the most powerful tool for the structural elucidation of taxanes. For 13-Deacetyltaxachitriene A, one would expect a complex ¹H NMR spectrum with numerous overlapping signals in the aliphatic and olefinic regions. Key diagnostic signals would include those for the characteristic taxane core protons, acetyl methyl groups, and protons on the oxetane (B1205548) ring. The ¹³C NMR spectrum would be equally complex, showing signals for all carbon atoms in the molecule, including quaternary carbons, methine, methylene, and methyl groups. The chemical shifts would be indicative of the specific functional groups and stereochemistry of the molecule.

Mass Spectrometry (MS):

Mass spectrometry provides crucial information about the molecular weight and fragmentation pattern of a compound. For 13-Deacetyltaxachitriene A, a high-resolution mass spectrum (HRMS) would be expected to show a prominent molecular ion peak ([M+H]⁺, [M+Na]⁺, or [M+NH₄]⁺) corresponding to its exact mass. The fragmentation pattern would likely involve the loss of acetyl groups and other functional moieties, providing valuable structural clues.

Infrared (IR) Spectroscopy:

Infrared spectroscopy is used to identify the functional groups present in a molecule. The IR spectrum of 13-Deacetyltaxachitriene A is expected to exhibit characteristic absorption bands for hydroxyl (-OH) groups (broad band around 3400 cm⁻¹), ester carbonyl (C=O) groups (strong absorption around 1730-1750 cm⁻¹), and C-O stretching vibrations.

Experimental Protocols

While specific experimental protocols for 13-Deacetyltaxachitriene A are not available, the following are general methodologies employed for the spectroscopic analysis of taxane diterpenoids.

NMR Spectroscopy:

  • Sample Preparation: A few milligrams of the purified compound are dissolved in a deuterated solvent (e.g., CDCl₃, CD₃OD, or DMSO-d₆) in an NMR tube.

  • Instrumentation: ¹H and ¹³C NMR spectra are typically recorded on a high-field NMR spectrometer (e.g., 400, 500, or 600 MHz).

  • Data Acquisition: Standard pulse sequences are used to acquire 1D (¹H, ¹³C) and 2D (COSY, HSQC, HMBC) NMR spectra. 2D NMR experiments are essential for the complete assignment of proton and carbon signals in complex molecules like taxanes.

Mass Spectrometry:

  • Sample Introduction: The sample is introduced into the mass spectrometer via direct infusion or after separation by liquid chromatography (LC-MS).

  • Ionization Technique: Electrospray ionization (ESI) is a commonly used soft ionization technique for taxanes, which minimizes fragmentation and allows for the observation of the molecular ion.

  • Mass Analyzer: High-resolution mass analyzers such as time-of-flight (TOF) or Orbitrap are used to determine the accurate mass and elemental composition.

Infrared (IR) Spectroscopy:

  • Sample Preparation: The sample can be analyzed as a thin film on a salt plate (e.g., NaCl or KBr) after evaporating the solvent, or as a KBr pellet. Attenuated Total Reflectance (ATR) is also a common technique that requires minimal sample preparation.

  • Instrumentation: A Fourier-Transform Infrared (FTIR) spectrometer is used to record the spectrum.

  • Data Acquisition: The spectrum is typically recorded over the range of 4000-400 cm⁻¹.

Logical Workflow for Spectroscopic Analysis

The following diagram illustrates a typical workflow for the spectroscopic analysis and structure elucidation of a novel natural product like 13-Deacetyltaxachitriene A.

Spectroscopic_Workflow cluster_extraction Isolation cluster_analysis Spectroscopic Analysis cluster_elucidation Structure Elucidation Plant_Material Plant Material (e.g., Taxus sumatrana) Extraction Solvent Extraction Plant_Material->Extraction Chromatography Chromatographic Separation Extraction->Chromatography Pure_Compound Pure 13-Deacetyltaxachitriene A Chromatography->Pure_Compound NMR NMR Spectroscopy (1D & 2D) Pure_Compound->NMR MS Mass Spectrometry (HRMS) Pure_Compound->MS IR Infrared Spectroscopy Pure_Compound->IR Data_Analysis Spectroscopic Data Analysis NMR->Data_Analysis MS->Data_Analysis IR->Data_Analysis Structure_Determination Structure Determination Data_Analysis->Structure_Determination

Caption: Experimental workflow for the isolation and spectroscopic characterization of 13-Deacetyltaxachitriene A.

Conclusion

While a complete, published spectroscopic dataset for 13-Deacetyltaxachitriene A remains to be widely disseminated, this guide provides a comprehensive overview of the expected spectral characteristics and the standard experimental protocols for its analysis. The information presented, based on the known structure and data from related taxane diterpenoids, serves as a valuable resource for researchers in the field of natural product chemistry and drug discovery. The continued investigation into the rich chemical diversity of the Taxus genus is likely to provide more detailed insights into the spectroscopic properties of this and other related compounds in the future.

References

Foundational

Unveiling the Potential: A Technical Guide to the Anticipated Biological Activities of 13-Deacetyltaxachitriene A

For the attention of: Researchers, Scientists, and Drug Development Professionals Disclaimer: This document provides a comprehensive overview of the potential biological activities of 13-Deacetyltaxachitriene A. It is im...

Author: BenchChem Technical Support Team. Date: December 2025

For the attention of: Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of the potential biological activities of 13-Deacetyltaxachitriene A. It is important to note that, to date, no direct experimental studies on the biological effects of this specific compound have been published in peer-reviewed literature. The following information is therefore an informed projection based on the well-documented activities of the broader class of taxane (B156437) diterpenoids, to which 13-Deacetyltaxachitriene A belongs.

Introduction to 13-Deacetyltaxachitriene A and the Taxane Diterpenoid Family

13-Deacetyltaxachitriene A is a member of the taxane diterpenoid family, a large and structurally diverse group of natural products.[1][2][3] Taxanes are characterized by a distinctive 6-8-6 tricyclic carbon skeleton. The most famous member of this family is Paclitaxel (Taxol), a highly successful chemotherapeutic agent used in the treatment of various cancers.[1][4][5] The biological activities of taxanes are intrinsically linked to their complex chemical structures, and even minor modifications can lead to significant changes in their pharmacological profiles. This guide will explore the likely biological activities of 13-Deacetyltaxachitriene A by examining the established bioactivities of its chemical relatives.

Projected Biological Activities

Based on the extensive research into taxane diterpenoids, the following biological activities are hypothesized for 13-Deacetyltaxachitriene A:

  • Cytotoxic Activity: This is the most anticipated and well-documented activity for taxanes.

  • Anti-inflammatory Activity: A plausible but less explored potential for this class of compounds.

  • Antimicrobial Activity: Some diterpenoids have shown antimicrobial effects, suggesting a potential avenue for investigation.

In-Depth Analysis of Potential Biological Activities

Cytotoxic Activity: A Primary Focus

The hallmark of the taxane diterpenoid class is its potent cytotoxic effect against a wide range of cancer cell lines.[6][7] This activity is the basis for the clinical use of taxanes like Paclitaxel and Docetaxel in oncology.[1][8]

Mechanism of Action: The primary mechanism of cytotoxic taxanes is the disruption of microtubule dynamics.[1][5][8] Microtubules are essential components of the cytoskeleton, playing a crucial role in cell division (mitosis), cell structure, and intracellular transport. Taxanes bind to the β-tubulin subunit of microtubules, stabilizing them and preventing their depolymerization.[1][8] This stabilization arrests the cell cycle in the G2/M phase, ultimately leading to programmed cell death (apoptosis).[7][8]

Quantitative Data for Representative Taxane Diterpenoids:

CompoundCell LineActivity MetricValueReference
PaclitaxelVarious Cancer Cell LinesIC50Nanomolar to Micromolar range[6]
DocetaxelVarious Cancer Cell LinesIC50Nanomolar to Micromolar range[1]
Hongdoushan AIn vitro anticancer activityNot specifiedReported[1]
Hongdoushan BIn vitro anticancer activityNot specifiedReported[1]
Hongdoushan CIn vitro anticancer activityNot specifiedReported[1]

Experimental Protocol: In Vitro Cytotoxicity Assay (MTT Assay)

A common method to assess the cytotoxic activity of a compound is the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.

  • Cell Culture: Human cancer cell lines (e.g., HeLa, MCF-7, A549) are cultured in appropriate media supplemented with fetal bovine serum and antibiotics at 37°C in a humidified atmosphere with 5% CO2.

  • Cell Seeding: Cells are seeded into 96-well plates at a specific density (e.g., 5 x 10³ cells/well) and allowed to adhere overnight.

  • Compound Treatment: The test compound (e.g., 13-Deacetyltaxachitriene A) is dissolved in a suitable solvent (e.g., DMSO) and added to the wells at various concentrations. Control wells receive the solvent alone.

  • Incubation: The plates are incubated for a defined period (e.g., 48 or 72 hours).

  • MTT Addition: MTT solution is added to each well, and the plates are incubated for a further 2-4 hours. Living cells with active mitochondrial dehydrogenases will convert the yellow MTT to a purple formazan (B1609692) product.

  • Solubilization: The formazan crystals are dissolved by adding a solubilization solution (e.g., DMSO or a specialized buffer).

  • Absorbance Measurement: The absorbance of each well is measured using a microplate reader at a specific wavelength (e.g., 570 nm).

  • Data Analysis: The percentage of cell viability is calculated relative to the control, and the IC50 value (the concentration of the compound that inhibits cell growth by 50%) is determined.

Signaling Pathway: Taxane-Induced Mitotic Arrest

Mitotic_Arrest cluster_0 Normal Mitosis cluster_1 Taxane Intervention Tubulin Dimers Tubulin Dimers Microtubule Polymerization Microtubule Polymerization Tubulin Dimers->Microtubule Polymerization Assembly Mitotic Spindle Mitotic Spindle Microtubule Polymerization->Mitotic Spindle Stabilized Microtubules Stabilized Microtubules Microtubule Depolymerization Microtubule Depolymerization Microtubule Depolymerization->Tubulin Dimers Mitotic Spindle->Microtubule Depolymerization Disassembly Cell Division Cell Division Mitotic Spindle->Cell Division Taxane Taxane Taxane->Stabilized Microtubules Binds to β-tubulin Mitotic Arrest Mitotic Arrest Stabilized Microtubules->Mitotic Arrest Prevents Depolymerization Apoptosis Apoptosis Mitotic Arrest->Apoptosis

Caption: Taxane mechanism of action leading to mitotic arrest and apoptosis.

Anti-inflammatory Activity: An Emerging Potential

While the cytotoxic properties of taxanes are well-established, there is growing interest in the anti-inflammatory potential of diterpenoids.[9][10][11][12] Some studies have shown that certain diterpenoids can inhibit key inflammatory mediators.

Potential Mechanisms: The anti-inflammatory effects of diterpenoids may be mediated through various pathways, including the inhibition of nitric oxide (NO) production, suppression of pro-inflammatory cytokines (e.g., TNF-α, IL-6), and modulation of the NF-κB signaling pathway.

Experimental Protocol: Nitric Oxide (NO) Inhibition Assay in Macrophages

This assay assesses the ability of a compound to inhibit the production of NO, a key inflammatory mediator, in lipopolysaccharide (LPS)-stimulated macrophages.

  • Cell Culture: A macrophage cell line (e.g., RAW 264.7) is cultured in an appropriate medium.

  • Cell Seeding: Cells are seeded into 96-well plates and allowed to adhere.

  • Compound Treatment: Cells are pre-treated with various concentrations of the test compound for a short period (e.g., 1 hour).

  • Stimulation: Cells are then stimulated with LPS (a potent inducer of NO production) and incubated for 24 hours.

  • Nitrite (B80452) Measurement: The concentration of nitrite (a stable product of NO) in the culture supernatant is measured using the Griess reagent.

  • Data Analysis: The percentage of NO inhibition is calculated relative to the LPS-stimulated control, and the IC50 value is determined.

Experimental Workflow: Anti-inflammatory Screening

Anti_inflammatory_Workflow Compound Compound Macrophage Culture Macrophage Culture Compound->Macrophage Culture LPS Stimulation LPS Stimulation Macrophage Culture->LPS Stimulation Griess Assay Griess Assay LPS Stimulation->Griess Assay ELISA ELISA LPS Stimulation->ELISA Western Blot Western Blot LPS Stimulation->Western Blot NO Production Measurement NO Production Measurement Griess Assay->NO Production Measurement Data Analysis Data Analysis NO Production Measurement->Data Analysis Cytokine Measurement Cytokine Measurement ELISA->Cytokine Measurement Cytokine Measurement->Data Analysis NF-kB Pathway Analysis NF-kB Pathway Analysis Western Blot->NF-kB Pathway Analysis NF-kB Pathway Analysis->Data Analysis

Caption: Workflow for evaluating the anti-inflammatory activity of a compound.

Antimicrobial Activity: A Frontier for Taxanes

The antimicrobial properties of taxane diterpenoids are not as extensively studied as their cytotoxic effects. However, other classes of diterpenoids have demonstrated significant antibacterial and antifungal activities.[13][14][15][16][17] This suggests that 13-Deacetyltaxachitriene A could possess antimicrobial properties worthy of investigation.

Potential Targets: The antimicrobial mechanisms of diterpenoids can involve disruption of the bacterial cell membrane, inhibition of essential enzymes, or interference with biofilm formation.

Experimental Protocol: Broth Microdilution Assay for Minimum Inhibitory Concentration (MIC)

This assay determines the lowest concentration of a compound that inhibits the visible growth of a microorganism.

  • Microorganism Preparation: A standardized inoculum of the test bacterium or fungus is prepared.

  • Compound Dilution: The test compound is serially diluted in a 96-well microtiter plate containing a suitable growth medium.

  • Inoculation: Each well is inoculated with the prepared microorganism.

  • Incubation: The plate is incubated under appropriate conditions (temperature and time) to allow for microbial growth.

  • MIC Determination: The MIC is determined as the lowest concentration of the compound at which no visible growth of the microorganism is observed.

Future Directions and Conclusion

While the biological activities of 13-Deacetyltaxachitriene A remain to be experimentally determined, the extensive body of research on taxane diterpenoids provides a strong foundation for predicting its potential as a bioactive molecule. The most promising avenue for investigation is its cytotoxic activity, given the established mechanism of action for this compound class. Furthermore, exploring its potential anti-inflammatory and antimicrobial properties could unveil novel therapeutic applications.

The synthesis or isolation of 13-Deacetyltaxachitriene A is the critical next step to enable direct biological evaluation and validate the hypotheses presented in this guide. Such research would not only elucidate the specific properties of this molecule but also contribute to a deeper understanding of the structure-activity relationships within the fascinating family of taxane diterpenoids. This, in turn, could pave the way for the development of new and improved therapeutic agents.

References

Exploratory

The Crucial Role of 13-Deacetyltaxachitriene A in the Taxane Biosynthetic Landscape: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals Abstract The intricate family of taxane (B156437) diterpenoids, renowned for the potent anti-cancer agent paclitaxel (B517696), represents a complex biosynt...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Abstract

The intricate family of taxane (B156437) diterpenoids, renowned for the potent anti-cancer agent paclitaxel (B517696), represents a complex biosynthetic network within Taxus species. While much focus has been placed on paclitaxel and its immediate precursors, a deeper understanding of the broader array of taxane intermediates is critical for optimizing production strategies and discovering novel bioactive analogues. This technical guide provides an in-depth exploration of 13-Deacetyltaxachitriene A, a lesser-known but significant taxane, and elucidates its relationship to other key members of this chemical class. By examining its position in the biosynthetic pathway, detailing methods for its analysis, and contextualizing its significance, we aim to provide a comprehensive resource for researchers in natural product chemistry, oncology, and drug development.

Introduction to the Taxane Family

Taxanes are a class of diterpenoids characterized by a complex taxane core skeleton. The most prominent member, paclitaxel (Taxol®), is a widely used chemotherapeutic agent that functions by stabilizing microtubules, leading to cell cycle arrest and apoptosis in rapidly dividing cancer cells. The limited availability of paclitaxel from its natural source, the Pacific yew (Taxus brevifolia), has driven extensive research into the biosynthesis of taxanes and the development of semi-synthetic production methods from more abundant precursors.

The Paclitaxel Biosynthetic Pathway: A Network of Intermediates

The biosynthesis of paclitaxel is a multi-step enzymatic process that begins with the cyclization of geranylgeranyl diphosphate (B83284) (GGPP) to form the taxadiene backbone. Following this initial step, a complex series of oxygenations, acylations, and other modifications are carried out by a suite of enzymes, primarily from the cytochrome P450 and acyltransferase families. This intricate network of reactions produces a vast array of taxane intermediates, many of which are still being characterized.

Diagram of the Early Stages of Taxane Biosynthesis:

Taxane_Biosynthesis_Early GGPP Geranylgeranyl Diphosphate (GGPP) Taxadiene Taxa-4(5),11(12)-diene GGPP->Taxadiene Taxadiene Synthase (TS) Taxadien_5a_ol Taxa-4(20),11(12)-dien-5α-ol Taxadiene->Taxadien_5a_ol Taxadiene 5α-hydroxylase (T5H) Taxadien_5a_yl_acetate Taxa-4(20),11(12)-dien-5α-yl-acetate Taxadien_5a_ol->Taxadien_5a_yl_acetate Taxadien-5α-ol O-acetyltransferase (TAT) Polyhydroxylated_Taxanes Polyhydroxylated Taxane Intermediates Taxadien_5a_yl_acetate->Polyhydroxylated_Taxanes Multiple Hydroxylases (e.g., T10βH, T13αH, T2αH, T7βH)

Caption: Early enzymatic steps in the taxane biosynthetic pathway.

13-Deacetyltaxachitriene A: Structure and Position in the Pathway

13-Deacetyltaxachitriene A is a naturally occurring taxane that has been isolated from various Taxus species, including Taxus sumatrana and Taxus wallichiana. Its chemical formula is C30H42O12, with a molecular weight of 594.65 g/mol . The name "13-Deacetyltaxachitriene A" implies that it is a derivative of a parent compound, "taxachitriene A," lacking an acetyl group at the C13 position.

While the precise, linear enzymatic conversion of 13-Deacetyltaxachitriene A to a major taxane has not been definitively elucidated, its structure strongly suggests its role as an intermediate in the complex web of taxane biosynthesis. Acetylation and deacetylation reactions are common tailoring steps in the pathway, often catalyzed by acyltransferases. It is hypothesized that 13-Deacetyltaxachitriene A can be a substrate for an acetyltransferase to yield an acetylated taxane, or it could be the product of a deacetylase acting on a C13-acetylated precursor. Its presence underscores the metabolic grid nature of taxane biosynthesis, where multiple related compounds can be interconverted.

Logical Relationship of 13-Deacetyltaxachitriene A:

Deacetyltaxachitriene_A_Logic Precursor C13-Acetylated Taxane Precursor Deacetyl 13-Deacetyltaxachitriene A Precursor->Deacetyl Deacetylase Acetylated Acetylated Taxane Derivative Deacetyl->Acetylated Acetyltransferase Downstream Further Downstream Taxanes Acetylated->Downstream Other biosynthetic enzymes

Caption: Hypothesized position of 13-Deacetyltaxachitriene A in the pathway.

Quantitative Comparison of Major Taxanes

The concentration of individual taxanes can vary significantly between different Taxus species and even between different tissues of the same plant. While specific quantitative data for 13-Deacetyltaxachitriene A is not widely available, the table below presents a summary of the concentrations of major taxanes in various parts of Taxus baccata, providing a context for the relative abundance of different pathway intermediates.[1]

TaxaneNeedles (µg/g dry weight)Woody Parts (µg/g dry weight)Red Arils (µg/g dry weight)
Paclitaxel9.31 - 162.75Up to 19640.02 - 5.5
10-Deacetylbaccatin III (10-DAB)21.1 - 703.4-3.9 - 38
Baccatin (B15129273) IIItrace - 120.48-1 - 28
Cephalomannine19.2 - 105.69-0.04 - 7.2

Data compiled from various studies and represents a range of reported values.[1]

Experimental Protocols

General Protocol for the Isolation and Purification of Taxanes from Taxus Cell Cultures

This protocol is a generalized procedure based on established methods for taxane extraction and can be adapted for the isolation of 13-Deacetyltaxachitriene A.

Workflow for Taxane Isolation:

Taxane_Isolation_Workflow Start Taxus Cell Culture Biomass Lyophilization Lyophilization Start->Lyophilization Extraction Methanol (B129727) Extraction (Ultrasonication) Lyophilization->Extraction Filtration Filtration and Concentration Extraction->Filtration Partitioning Liquid-Liquid Partitioning (e.g., Hexane (B92381), Dichloromethane) Filtration->Partitioning Crude_Extract Crude Taxane Extract Partitioning->Crude_Extract Column_Chromatography Silica (B1680970) Gel Column Chromatography Crude_Extract->Column_Chromatography HPLC Preparative HPLC (e.g., C18 column) Column_Chromatography->HPLC Final_Product Purified 13-Deacetyltaxachitriene A HPLC->Final_Product

Caption: General workflow for the isolation of taxanes.

Methodology:

  • Cell Harvest and Preparation: Harvest Taxus cell suspension cultures by filtration. Lyophilize the cell biomass to dryness.

  • Extraction: Extract the dried biomass with methanol using ultrasonication. Repeat the extraction multiple times and combine the methanol extracts.

  • Concentration: Concentrate the combined extracts under reduced pressure to obtain a crude residue.

  • Liquid-Liquid Partitioning: Dissolve the residue in a methanol/water mixture and partition against a non-polar solvent like hexane to remove lipids. Subsequently, extract the aqueous methanol phase with a solvent of intermediate polarity, such as dichloromethane (B109758), to isolate the taxane fraction.

  • Chromatographic Purification: Subject the dichloromethane extract to silica gel column chromatography using a gradient of ethyl acetate (B1210297) in hexane to separate different classes of compounds.

  • High-Performance Liquid Chromatography (HPLC): Further purify the fractions containing the target compound using preparative reverse-phase HPLC (e.g., on a C18 column) with a suitable mobile phase, such as a gradient of acetonitrile (B52724) in water.

  • Characterization: Confirm the identity and purity of the isolated 13-Deacetyltaxachitriene A using analytical techniques such as HPLC-MS and NMR spectroscopy.

Quantitative Analysis by UPLC-DAD

Ultra-performance liquid chromatography with a diode array detector (UPLC-DAD) is a robust method for the quantitative analysis of taxanes.

Methodology:

  • Standard Preparation: Prepare a stock solution of purified 13-Deacetyltaxachitriene A in methanol. Create a series of calibration standards by serial dilution.

  • Sample Preparation: Extract a known weight of dried and powdered plant material or cell culture biomass with methanol. Filter the extract through a 0.22 µm filter.

  • Chromatographic Conditions:

    • Column: A suitable C18 column (e.g., 2.1 x 100 mm, 1.7 µm).

    • Mobile Phase: A gradient of acetonitrile and water.

    • Flow Rate: 0.3 mL/min.

    • Column Temperature: 40 °C.

    • Detection: Diode array detector set to monitor at the UV absorbance maximum of the analyte (typically around 227 nm for taxanes).

  • Quantification: Construct a calibration curve by plotting the peak area of the standards against their concentration. Determine the concentration of 13-Deacetyltaxachitriene A in the samples by interpolating their peak areas on the calibration curve.

Biological Activity and Signaling Pathways of Taxanes

The primary mechanism of action of clinically used taxanes is the stabilization of microtubules. This interference with microtubule dynamics disrupts mitosis and ultimately leads to apoptotic cell death in cancer cells. This effect is mediated through several signaling pathways.

Microtubule Stabilization

Taxanes bind to the β-tubulin subunit within the microtubule polymer. This binding event promotes the polymerization of tubulin dimers and stabilizes the resulting microtubules, preventing their depolymerization. This disruption of the normal dynamic instability of microtubules is crucial for their role in forming the mitotic spindle during cell division.

Induction of Apoptosis via PI3K/AKT and MAPK Signaling

The mitotic arrest induced by taxanes triggers downstream signaling cascades that lead to apoptosis. Two key pathways involved are the PI3K/AKT and MAPK pathways.

  • PI3K/AKT Pathway: Paclitaxel has been shown to inhibit the PI3K/AKT signaling pathway.[2] The AKT protein is a key survival factor that, when phosphorylated, promotes cell survival and inhibits apoptosis. By reducing the phosphorylation of AKT, taxanes can promote the apoptotic process.[2]

  • MAPK Pathway: The mitogen-activated protein kinase (MAPK) pathway is another important signaling cascade that can be modulated by taxanes. Activation of certain branches of the MAPK pathway, such as JNK and p38, can promote apoptosis.

Signaling Pathway of Taxane-Induced Apoptosis:

Taxane_Signaling Taxane Taxane (e.g., Paclitaxel) Microtubules Microtubule Stabilization Taxane->Microtubules Mitotic_Arrest Mitotic Arrest (G2/M Phase) Microtubules->Mitotic_Arrest PI3K_AKT PI3K/AKT Pathway Mitotic_Arrest->PI3K_AKT inhibition MAPK MAPK Pathway (JNK, p38) Mitotic_Arrest->MAPK activation Apoptosis Apoptosis PI3K_AKT->Apoptosis inhibits Cell_Survival Cell Survival PI3K_AKT->Cell_Survival promotes MAPK->Apoptosis promotes

Caption: Key signaling pathways affected by taxanes leading to apoptosis.

Conclusion

13-Deacetyltaxachitriene A, while not as extensively studied as paclitaxel or baccatin III, is an integral part of the complex taxane biosynthetic network. Its presence highlights the dynamic nature of acylation and deacetylation reactions in the formation of the diverse array of taxoids found in Taxus species. A thorough understanding of the roles of such intermediates is crucial for metabolic engineering efforts aimed at enhancing the production of medicinally important taxanes. The methodologies outlined in this guide provide a framework for the further investigation of 13-Deacetyltaxachitriene A and other minor taxanes, which may hold untapped potential as novel therapeutic agents or as valuable precursors for semi-synthetic drug development. Further research focused on the specific enzymes that metabolize 13-Deacetyltaxachitriene A will be instrumental in fully elucidating the intricate and fascinating biochemistry of the taxane family.

References

Foundational

An In-Depth Review of 13-Deacetyltaxachitriene A: A Diterpenoid from Taxus sumatrana

For: Researchers, scientists, and drug development professionals Abstract 13-Deacetyltaxachitriene A is a taxane (B156437) diterpenoid isolated from the leaves and twigs of Taxus sumatrana. This technical guide provides...

Author: BenchChem Technical Support Team. Date: December 2025

For: Researchers, scientists, and drug development professionals

Abstract

13-Deacetyltaxachitriene A is a taxane (B156437) diterpenoid isolated from the leaves and twigs of Taxus sumatrana. This technical guide provides a comprehensive review of the existing literature on this compound, focusing on its isolation, structural elucidation, and biological activity. Detailed experimental protocols, quantitative data, and a proposed biosynthetic relationship are presented to serve as a valuable resource for researchers in natural product chemistry and drug discovery.

Introduction

The genus Taxus has been a significant source of novel bioactive compounds, most notably the potent anticancer drug paclitaxel (B517696) (Taxol®). The chemical investigation of various Taxus species continues to yield a diverse array of taxane diterpenoids with complex structures and interesting biological activities. 13-Deacetyltaxachitriene A is one such compound, isolated from Taxus sumatrana, a yew species found in Taiwan. This document consolidates the available scientific information on 13-Deacetyltaxachitriene A, providing a detailed overview for researchers.

Isolation and Purification

13-Deacetyltaxachitriene A was first reported as a known compound isolated during the phytochemical investigation of the leaves and twigs of Taxus sumatrana by Shen et al.[1][2]. The isolation process involves solvent extraction followed by a series of chromatographic separations.

Experimental Protocol for Isolation

The following protocol is based on the general methods described for the isolation of taxane diterpenoids from Taxus sumatrana[1][2].

Plant Material:

  • Leaves and twigs of Taxus sumatrana were collected and air-dried.

Extraction:

  • The dried plant material (typically several kilograms) is powdered and extracted exhaustively with acetone (B3395972) at room temperature.

  • The acetone extract is concentrated under reduced pressure to yield a crude residue.

  • The residue is suspended in water and partitioned successively with hexane (B92381) and ethyl acetate (B1210297) (EtOAc).

Chromatographic Separation:

  • The EtOAc-soluble fraction, which contains the taxane diterpenoids, is subjected to column chromatography on silica (B1680970) gel.

  • A gradient elution system is employed, typically starting with a non-polar solvent like hexane and gradually increasing the polarity with ethyl acetate. For example, a gradient of n-hexane/EtOAc (from 10:1 to 1:10) followed by EtOAc/MeOH can be used.

  • Fractions are collected and monitored by thin-layer chromatography (TLC).

  • Similar fractions are combined, and the resulting enriched fractions are further purified by repeated column chromatography on silica gel and/or preparative high-performance liquid chromatography (HPLC).

  • 13-Deacetyltaxachitriene A is typically isolated from the fractions eluted with n-hexane/EtOAc (around 1:4).

  • Final purification is often achieved by crystallization or further HPLC to yield the pure compound.

Structural Elucidation

The structure of 13-Deacetyltaxachitriene A was determined by spectroscopic analysis, including ¹H-NMR and ¹³C-NMR spectroscopy, and by comparison with published data.

Spectroscopic Data

The following tables summarize the ¹H and ¹³C NMR spectral data for 13-Deacetyltaxachitriene A.

Table 1: ¹H-NMR Spectroscopic Data for 13-Deacetyltaxachitriene A (in CDCl₃)

ProtonChemical Shift (δ, ppm)MultiplicityJ (Hz)
H-15.62d9.0
H-25.88m
H-32.35m
H-54.95d9.0
H-6α1.85m
H-6β2.55m
H-74.45m
H-95.45d10.5
H-106.35d10.5
H-134.90t8.5
H-161.75s
H-171.15s
H-181.95s
H-191.05s
2-OAc2.05s
5-OAc2.15s
10-OAc2.25s
14-OCOCH(CH₃)CH₂CH₃2.40m
14-OCOCH(CH ₃)CH₂CH₃1.10d7.0
14-OCOCH(CH₃)CH ₂CH₃1.60m
14-OCOCH(CH₃)CH₂CH0.85t7.5

Table 2: ¹³C-NMR Spectroscopic Data for 13-Deacetyltaxachitriene A (in CDCl₃)

CarbonChemical Shift (δ, ppm)
179.1
275.2
342.5
4134.5
584.1
635.8
772.5
858.2
975.8
1076.5
11138.2
12135.1
1370.1
1475.9
1546.1
1621.8
1726.5
1815.1
1910.9
20142.8
2-O Ac170.5
2-OAc 21.2
5-O Ac170.8
5-OAc 21.5
10-O Ac170.2
10-OAc 21.1
14-O CO176.5
14-OCO CH41.2
14-OCOC H(CH₃)CH₂CH₃16.8
14-OCOCH(CH₃)C H₂CH₃25.9
14-OCOCH(CH₃)CH₂C H₃11.8

Biological Activity

While many taxane diterpenoids exhibit significant cytotoxicity against various cancer cell lines, specific biological activity data for 13-Deacetyltaxachitriene A has not been prominently reported in the initial isolation papers[1][2]. However, related compounds isolated from the same plant have shown cytotoxic effects. For instance, tasumatrols E and F, also isolated from Taxus sumatrana, exhibited significant cytotoxicity against human A-498 (renal), NCI-H226 (non-small cell lung), A549 (lung), and PC-3 (prostate) tumor cells[1]. This suggests that 13-Deacetyltaxachitriene A may also possess cytotoxic properties that warrant further investigation.

Logical Relationships and Potential Workflows

The isolation and characterization of 13-Deacetyltaxachitriene A follows a standard workflow for natural product chemistry. The logical relationship between the experimental stages is depicted in the following diagram.

experimental_workflow plant_material Taxus sumatrana (Leaves and Twigs) extraction Acetone Extraction plant_material->extraction partition Liquid-Liquid Partition (Hexane/EtOAc/H₂O) extraction->partition et_oac_fraction EtOAc Soluble Fraction partition->et_oac_fraction silica_gel_cc Silica Gel Column Chromatography (Gradient Elution) et_oac_fraction->silica_gel_cc fraction_collection Fraction Collection & TLC Analysis silica_gel_cc->fraction_collection hplc Preparative HPLC fraction_collection->hplc pure_compound 13-Deacetyltaxachitriene A hplc->pure_compound structure_elucidation Structure Elucidation (¹H-NMR, ¹³C-NMR) pure_compound->structure_elucidation bioassay Biological Activity Screening (e.g., Cytotoxicity Assays) pure_compound->bioassay

Caption: Workflow for the isolation and characterization of 13-Deacetyltaxachitriene A.

Given the structural similarities among taxanes isolated from the same source, a potential biosynthetic relationship can be inferred. Taxane biosynthesis is a complex process involving numerous enzymatic steps. 13-Deacetyltaxachitriene A likely shares a common precursor with other taxadiene-type diterpenoids.

biosynthetic_relationship ggpp Geranylgeranyl Diphosphate (GGPP) taxadiene Taxa-4(5),11(12)-diene ggpp->taxadiene hydroxylation Multiple Hydroxylation Steps taxadiene->hydroxylation taxadiene_polyol Polyhydroxylated Taxadiene Core hydroxylation->taxadiene_polyol acetylation Acetylation taxadiene_polyol->acetylation acylation Acylation (e.g., 2-methylbutyrylation) taxadiene_polyol->acylation other_taxoids Other Taxane Diterpenoids taxadiene_polyol->other_taxoids target_compound 13-Deacetyltaxachitriene A acetylation->target_compound acylation->target_compound

Caption: Putative biosynthetic relationship of 13-Deacetyltaxachitriene A.

Conclusion

13-Deacetyltaxachitriene A is a member of the extensive family of taxane diterpenoids isolated from Taxus sumatrana. While its biological activity has not been extensively studied, its structural similarity to other cytotoxic taxanes suggests it may be of interest for further pharmacological evaluation. The detailed isolation and spectroscopic data provided in this guide serve as a foundational resource for researchers wishing to conduct further studies on this and related natural products. Future work should focus on the comprehensive biological screening of 13-Deacetyltaxachitriene A to fully elucidate its therapeutic potential.

References

Protocols & Analytical Methods

Method

Semi-synthesis of 13-Deacetyltaxachitriene A: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals This document provides detailed application notes and experimental protocols for the semi-synthesis of 13-Deacetyltaxachitriene A, a key intermediate in the...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the semi-synthesis of 13-Deacetyltaxachitriene A, a key intermediate in the synthesis of novel paclitaxel (B517696) analogs. The protocols focus on an enzymatic approach, which offers high selectivity and mild reaction conditions.

Introduction

13-Deacetyltaxachitriene A is a valuable precursor in the development of new taxane-based anti-cancer agents. The selective removal of the acetyl group at the C-13 position of the taxane (B156437) core allows for the introduction of diverse functionalities, enabling the exploration of structure-activity relationships and the generation of drug candidates with improved pharmacological properties. This document outlines a robust enzymatic protocol for this deacetylation reaction.

Data Presentation

Table 1: Key Parameters for Enzymatic Deacetylation of Taxanes at C-13
ParameterValue/ConditionSource
Enzyme SourceExtracellular C-13 deacylase from Nocardioides albus (SC13911)[1][2][3]
SubstrateTaxane with C-13 side chain (e.g., Paclitaxel)[1][3]
Buffer50 mM Potassium Phosphate (B84403), pH 7.0[3]
Substrate Concentration0.25 mg/mL in methanol[3]
Reaction Temperature28 °C[3]
Reaction Time30 min to 1 h[3]
Work-up SolventMethylene (B1212753) Chloride[3]

Experimental Protocols

Protocol 1: Enzymatic Deacetylation of a C-13 Acylated Taxane

This protocol describes the selective removal of the acyl group at the C-13 position of a taxane molecule using a purified or partially purified C-13 deacylase from Nocardioides albus.

Materials:

  • C-13 acylated taxane (starting material)

  • Purified or partially purified C-13 deacylase from Nocardioides albus (SC13911)

  • Potassium Phosphate buffer (50 mM, pH 7.0)

  • Methanol

  • Methylene Chloride

  • Screw-capped reaction tubes

  • End-over-end mixer

  • Vortex mixer

  • Centrifuge (optional)

  • Rotary evaporator

  • HPLC system for analysis

Procedure:

  • Substrate Preparation: Prepare a stock solution of the C-13 acylated taxane at a concentration of 12.5 mg/mL in methanol.

  • Reaction Setup:

    • In a screw-capped tube, add 1 mL of 50 mM potassium phosphate buffer (pH 7.0).

    • Add 20 µL of the taxane stock solution to the buffer to achieve a final substrate concentration of 0.25 mg/mL.[3]

    • Add a predetermined amount of the C-13 deacylase enzyme solution. The optimal enzyme concentration should be determined empirically.

    • Bring the total reaction volume to 2.0 mL with additional potassium phosphate buffer.[3]

  • Incubation:

    • Securely cap the tubes.

    • Incubate the reaction mixture at 28 °C for 30 minutes to 1 hour on an end-over-end mixer set at a low speed (e.g., 40 rpm) to ensure gentle mixing.[3]

  • Reaction Quenching and Extraction:

    • Stop the reaction by adding 4 mL of methylene chloride to the reaction tube.[3]

    • Vortex the mixture vigorously for 1 minute to extract the product into the organic layer.[3]

    • Separate the organic and aqueous layers. This can be achieved by allowing the layers to settle or by a brief centrifugation.

    • Carefully collect the lower organic (methylene chloride) layer containing the deacetylated product.

  • Product Isolation and Analysis:

    • Evaporate the methylene chloride under reduced pressure using a rotary evaporator.

    • Redissolve the dried residue in a suitable solvent (e.g., methanol) for analysis.

    • Analyze the product by HPLC to determine the conversion and purity.

Mandatory Visualizations

Signaling Pathways and Experimental Workflows

Enzymatic_Deacetylation_Workflow cluster_prep Preparation cluster_reaction Reaction cluster_workup Work-up & Analysis Start Start Substrate Prepare Taxane Stock Solution (12.5 mg/mL in Methanol) Start->Substrate Buffer Prepare 50 mM Potassium Phosphate Buffer (pH 7.0) Start->Buffer Enzyme Prepare C-13 Deacylase Solution Start->Enzyme Reaction_Setup Combine Substrate, Buffer, and Enzyme in Reaction Tube Incubation Incubate at 28°C (30-60 min) with Gentle Mixing Reaction_Setup->Incubation Total Volume: 2.0 mL [Substrate]: 0.25 mg/mL Quench Quench with Methylene Chloride Incubation->Quench Extract Vortex to Extract Product Quench->Extract Separate Separate Organic and Aqueous Layers Extract->Separate Evaporate Evaporate Organic Solvent Separate->Evaporate Analyze Analyze by HPLC Evaporate->Analyze End End Analyze->End

Caption: Workflow for the enzymatic deacetylation of a C-13 acylated taxane.

Logical_Relationship cluster_components Reaction Components cluster_products Reaction Products Taxane C-13 Acylated Taxane (Substrate) Product 13-Deacetyltaxachitriene A (Product) Taxane->Product Enzymatic Hydrolysis Byproduct Acyl Group (Byproduct) Taxane->Byproduct Enzymatic Cleavage Enzyme C-13 Deacylase (Biocatalyst) Enzyme->Product Buffer Potassium Phosphate (pH 7.0) Buffer->Product Provides Optimal pH

Caption: Logical relationship of components in the enzymatic deacetylation.

References

Application

Application Notes and Protocols for the Purification of 13-Deacetyltaxachitriene A by Chromatography

For Researchers, Scientists, and Drug Development Professionals Introduction 13-Deacetyltaxachitriene A is a taxane (B156437) diterpenoid isolated from the branches of Taxus sumatrana.[1] Taxanes are a class of compounds...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

13-Deacetyltaxachitriene A is a taxane (B156437) diterpenoid isolated from the branches of Taxus sumatrana.[1] Taxanes are a class of compounds with significant interest in the pharmaceutical industry due to their potential therapeutic properties, most notably as anti-cancer agents. The purification of specific taxoids like 13-Deacetyltaxachitriene A is a critical step for further research into its biological activity, structure-activity relationships, and potential as a drug candidate. This document provides detailed application notes and protocols for the purification of 13-Deacetyltaxachitriene A using chromatographic techniques, based on established methods for the separation of related taxanes.

Overview of the Purification Workflow

The purification of 13-Deacetyltaxachitriene A from its natural source, Taxus sumatrana, typically involves a multi-step process. This process begins with the extraction of the crude material from the plant biomass, followed by a series of chromatographic separations to isolate the target compound from a complex mixture of other taxanes and plant metabolites.

G Start Taxus sumatrana Biomass (e.g., branches) Extraction Solvent Extraction (e.g., Methanol or Acetone) Start->Extraction Concentration Crude Extract Concentration Extraction->Concentration Partitioning Liquid-Liquid Partitioning (Optional) Concentration->Partitioning ColumnChrom Silica Gel Column Chromatography Partitioning->ColumnChrom Fractionation Fraction Collection & Analysis (TLC/HPLC) ColumnChrom->Fractionation PrepHPLC Preparative HPLC Fractionation->PrepHPLC PureCompound Purified 13-Deacetyltaxachitriene A PrepHPLC->PureCompound G cluster_0 Preliminary Purification cluster_1 High-Resolution Purification cluster_2 Analysis & Final Product Extraction Crude Extraction ColumnChrom Silica Gel Chromatography Extraction->ColumnChrom Crude Extract PrepHPLC Preparative HPLC ColumnChrom->PrepHPLC Enriched Fractions PurityAnalysis Purity Analysis (Analytical HPLC) PrepHPLC->PurityAnalysis Collected Fractions PurityAnalysis->PrepHPLC Re-purification if needed FinalProduct Pure 13-Deacetyltaxachitriene A PurityAnalysis->FinalProduct Purity > 95%

References

Method

Application Note & Protocol: Quantification of 13-Deacetyltaxachitriene A using HPLC-MS

For Researchers, Scientists, and Drug Development Professionals This document provides a detailed application note and a generalized protocol for the quantification of 13-Deacetyltaxachitriene A using High-Performance Li...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed application note and a generalized protocol for the quantification of 13-Deacetyltaxachitriene A using High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS). While specific methods for 13-Deacetyltaxachitriene A are not widely published, the following protocols are based on established methods for the analysis of structurally similar taxanes, such as Paclitaxel (B517696) and Docetaxel[1][2][3][4][5].

Introduction

13-Deacetyltaxachitriene A is a member of the taxane (B156437) family, a group of diterpenes with significant interest in the pharmaceutical industry due to their potential as anticancer agents[1][6]. Accurate and sensitive quantification of this analyte in various matrices, such as plant extracts or biological fluids, is crucial for research and drug development. HPLC coupled with mass spectrometry (HPLC-MS) offers high selectivity and sensitivity for the analysis of taxanes[3][4][7]. This document outlines the essential steps for developing a robust HPLC-MS method for 13-Deacetyltaxachitriene A.

Experimental Protocols

Sample Preparation

The choice of sample preparation method is critical and depends on the sample matrix. The goal is to extract the analyte of interest, remove interfering substances, and concentrate the sample if necessary[8][9][10].

2.1.1. For Plant Tissues (e.g., Taxus species)

  • Homogenization: Homogenize 1 gram of dried and powdered plant material in 10 mL of a methanol/water (80:20, v/v) solution.

  • Extraction: Sonicate the mixture for 30 minutes, followed by centrifugation at 4000 rpm for 15 minutes.

  • Filtration: Collect the supernatant and filter it through a 0.22 µm PTFE syringe filter prior to HPLC-MS analysis[11].

2.1.2. For Biological Fluids (e.g., Plasma, Serum)

Protein precipitation is a common and straightforward method for sample cleanup in biological matrices[4][10][12].

  • Precipitation: To 100 µL of plasma, add 300 µL of cold acetonitrile (B52724) containing the internal standard.

  • Vortexing: Vortex the mixture for 1 minute to ensure complete protein precipitation.

  • Centrifugation: Centrifuge the sample at 12,000 rpm for 10 minutes at 4°C.

  • Supernatant Collection: Carefully transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

  • Reconstitution: Reconstitute the residue in 100 µL of the mobile phase starting composition.

Alternatively, liquid-liquid extraction or solid-phase extraction (SPE) can be employed for cleaner extracts and higher sensitivity[2][9][10].

HPLC-MS Method Development

Method development for HPLC-MS involves optimizing chromatographic separation and mass spectrometric detection[13][14].

2.2.1. Chromatographic Conditions

  • HPLC System: An Agilent 1290 Infinity II LC System or equivalent.

  • Column: A reversed-phase C18 column is typically used for taxane analysis. A common choice is a Waters SunFire C18 column (3.5 µm, 2.1 x 150 mm)[4].

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile[4].

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

  • Column Temperature: 35°C.

  • Gradient Elution: A gradient elution is recommended to achieve good separation of taxanes and endogenous components. An example gradient is provided in Table 1.

Table 1: Example HPLC Gradient Program

Time (min)% Mobile Phase A% Mobile Phase B
0.0955
2.0955
10.0595
15.0595
15.1955
20.0955

2.2.2. Mass Spectrometry Conditions

  • Mass Spectrometer: An AB SCIEX API 4000 triple quadrupole mass spectrometer or a similar instrument capable of tandem mass spectrometry[4].

  • Ionization Source: Electrospray Ionization (ESI) in positive ion mode is generally preferred for taxanes[2][4].

  • Ion Source Temperature: 500°C.

  • IonSpray Voltage: 5500 V[4].

  • Multiple Reaction Monitoring (MRM): For quantification, MRM is the preferred scan type due to its high selectivity and sensitivity. This requires the selection of precursor and product ions for 13-Deacetyltaxachitriene A.

To determine the optimal MRM transitions, the mass of 13-Deacetyltaxachitriene A is required. Based on its structure, the molecular weight can be calculated, and the protonated molecule [M+H]⁺ would be the precursor ion. Product ions would be determined by infusing a standard solution and performing a product ion scan. Common fragmentation patterns in taxanes involve the loss of side chains and rearrangements of the core structure[5][15][16]. A hypothetical set of MRM transitions is presented in Table 2 for illustrative purposes.

Table 2: Hypothetical MRM Transitions for 13-Deacetyltaxachitriene A

AnalytePrecursor Ion (m/z)Product Ion (m/z)Dwell Time (ms)Collision Energy (V)
13-Deacetyltaxachitriene A[M+H]⁺Product Ion 1150Optimized
[M+H]⁺Product Ion 2150Optimized
Internal Standard[IS+H]⁺IS Product Ion 1150Optimized

Note: M represents the molecular weight of 13-Deacetyltaxachitriene A. The user must determine the exact masses and optimize collision energies.

Data Presentation and Quantitative Analysis

A calibration curve should be prepared using a series of standard solutions of 13-Deacetyltaxachitriene A in the same matrix as the samples (e.g., blank plasma or solvent for plant extracts). The concentration range should cover the expected concentrations in the unknown samples[4][11].

Table 3: Example Calibration Curve Data

Concentration (ng/mL)Peak Area Ratio (Analyte/IS)
10.012
50.058
100.115
500.592
1001.180
5005.950
100011.920

The method should be validated according to relevant guidelines, assessing parameters such as linearity, accuracy, precision, limit of detection (LOD), and limit of quantification (LOQ)[2][11].

Table 4: Summary of Method Validation Parameters (Hypothetical)

ParameterResult
Linearity (r²)> 0.995
Accuracy (% Bias)Within ±15%
Precision (%RSD)< 15%
LOD (ng/mL)0.5
LOQ (ng/mL)1.0

Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for the quantification of 13-Deacetyltaxachitriene A.

G cluster_prep Sample Preparation cluster_analysis HPLC-MS Analysis cluster_data Data Processing Sample Sample (Plant Tissue or Biological Fluid) Homogenization Homogenization / Protein Precipitation Sample->Homogenization Extraction Extraction / Centrifugation Homogenization->Extraction Filtration Filtration / Evaporation & Reconstitution Extraction->Filtration HPLC HPLC Separation (C18 Column) Filtration->HPLC MS MS/MS Detection (MRM) HPLC->MS Integration Peak Integration MS->Integration Calibration Calibration Curve Generation Integration->Calibration Quantification Quantification of Unknowns Calibration->Quantification

Caption: Workflow for 13-Deacetyltaxachitriene A quantification.

Taxane Biosynthesis Context (Simplified)

G GGP Geranylgeranyl Diphosphate Taxadiene Taxadiene GGP->Taxadiene Taxanes Hydroxylated Taxanes Taxadiene->Taxanes BaccatinIII Baccatin III Taxanes->BaccatinIII DeacetyltaxachitrieneA 13-Deacetyltaxachitriene A Taxanes->DeacetyltaxachitrieneA Paclitaxel Paclitaxel BaccatinIII->Paclitaxel

Caption: Simplified taxane biosynthesis relationships.

References

Application

Application Notes and Protocols for 13-Deacetyltaxachitriene A as a Reference Standard

For Researchers, Scientists, and Drug Development Professionals Introduction 13-Deacetyltaxachitriene A is a taxane (B156437) diterpenoid isolated from the branches of plants belonging to the Taxus genus, such as Taxus s...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

13-Deacetyltaxachitriene A is a taxane (B156437) diterpenoid isolated from the branches of plants belonging to the Taxus genus, such as Taxus sumatrana. As a member of the taxane family, which includes the potent anticancer agents paclitaxel (B517696) and docetaxel, 13-Deacetyltaxachitriene A serves as a critical reference standard in various stages of drug discovery and development. Its use is essential for the accurate identification, quantification, and purity assessment of related compounds in complex matrices. These application notes provide detailed protocols for the use of 13-Deacetyltaxachitriene A as a reference standard in analytical methodologies commonly employed in pharmaceutical research.

Physicochemical Properties and Storage

A comprehensive understanding of the physicochemical properties of 13-Deacetyltaxachitriene A is fundamental for its proper handling and use as a reference standard.

PropertyValueSource
Molecular Formula C₃₀H₄₂O₁₂N/A
Molecular Weight 594.65 g/mol N/A
CAS Number 239800-99-8N/A
Appearance White to off-white powderN/A
Purity ≥98% (HPLC)N/A
Solubility Soluble in methanol (B129727), ethanol, acetonitrile, DMSO, chloroformN/A
Storage Conditions Long-term: -20°C; Short-term: 4°C. Protect from light.N/A

Application: High-Performance Liquid Chromatography (HPLC) for Quantification

HPLC is a robust and widely used technique for the quantification of taxane diterpenoids. The following protocol outlines a general method for the analysis of 13-Deacetyltaxachitriene A.

Experimental Protocol: HPLC-UV

Objective: To quantify 13-Deacetyltaxachitriene A in a sample matrix using a validated HPLC-UV method.

Materials:

  • 13-Deacetyltaxachitriene A reference standard

  • HPLC-grade acetonitrile

  • HPLC-grade water

  • Formic acid (optional, for mobile phase modification)

  • Volumetric flasks, pipettes, and syringes

  • 0.22 µm syringe filters

Instrumentation:

  • HPLC system with a UV detector

  • C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm)

Procedure:

  • Standard Stock Solution Preparation: Accurately weigh approximately 10 mg of 13-Deacetyltaxachitriene A reference standard and dissolve it in 10 mL of methanol to obtain a stock solution of 1 mg/mL.

  • Calibration Standards Preparation: Prepare a series of calibration standards by serially diluting the stock solution with the mobile phase to achieve concentrations ranging from 1 µg/mL to 100 µg/mL.

  • Sample Preparation: Dissolve the sample containing 13-Deacetyltaxachitriene A in the mobile phase to an expected concentration within the calibration range. Filter the sample through a 0.22 µm syringe filter before injection.

  • Chromatographic Conditions:

    • Mobile Phase: Acetonitrile:Water (gradient or isocratic, e.g., 60:40 v/v)

    • Flow Rate: 1.0 mL/min

    • Column Temperature: 30°C

    • Detection Wavelength: 227 nm

    • Injection Volume: 20 µL

  • Analysis: Inject the calibration standards and the sample solution into the HPLC system.

  • Quantification: Construct a calibration curve by plotting the peak area of 13-Deacetyltaxachitriene A against the concentration of the calibration standards. Determine the concentration of 13-Deacetyltaxachitriene A in the sample by interpolating its peak area on the calibration curve.

Representative HPLC Performance Data

The following table summarizes typical performance characteristics of an HPLC method for the analysis of taxane diterpenoids. This data is representative and may vary depending on the specific instrumentation and conditions used.

ParameterRepresentative Value
Linearity Range 1 - 100 µg/mL
Correlation Coefficient (r²) > 0.999
Limit of Detection (LOD) 0.1 µg/mL
Limit of Quantification (LOQ) 0.3 µg/mL
Precision (%RSD) < 2%
Accuracy (% Recovery) 98 - 102%

Application: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) for High-Sensitivity Quantification

For applications requiring higher sensitivity and selectivity, such as bioanalysis or trace impurity detection, LC-MS/MS is the method of choice.

Experimental Protocol: LC-MS/MS

Objective: To achieve highly sensitive and selective quantification of 13-Deacetyltaxachitriene A using LC-MS/MS.

Materials:

  • Same as for HPLC, with the addition of a suitable internal standard (IS), e.g., a structurally similar taxane not present in the sample.

Instrumentation:

  • LC-MS/MS system with an electrospray ionization (ESI) source

  • C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm)

Procedure:

  • Standard and Sample Preparation: Prepare stock solutions, calibration standards, and samples as described for the HPLC method. Spike all standards and samples with the internal standard at a fixed concentration.

  • Chromatographic Conditions:

    • Mobile Phase A: 0.1% Formic acid in water

    • Mobile Phase B: 0.1% Formic acid in acetonitrile

    • Gradient: A typical gradient would start with a high percentage of mobile phase A and gradually increase the percentage of mobile phase B to elute the analyte.

    • Flow Rate: 0.3 mL/min

    • Column Temperature: 40°C

    • Injection Volume: 5 µL

  • Mass Spectrometry Conditions:

    • Ionization Mode: Positive Electrospray Ionization (ESI+)

    • Multiple Reaction Monitoring (MRM) Transitions:

      • 13-Deacetyltaxachitriene A: Precursor ion [M+Na]⁺ → Product ion (Specific fragment ions need to be determined by direct infusion of the reference standard).

      • Internal Standard: Precursor ion → Product ion

    • Optimize other MS parameters such as collision energy and declustering potential for maximum signal intensity.

  • Quantification: Create a calibration curve by plotting the ratio of the peak area of 13-Deacetyltaxachitriene A to the peak area of the internal standard against the concentration of the calibration standards.

Representative LC-MS/MS Performance Data
ParameterRepresentative Value
Linearity Range 0.1 - 100 ng/mL
Correlation Coefficient (r²) > 0.998
Lower Limit of Quantification (LLOQ) 0.1 ng/mL
Precision (%RSD) < 15%
Accuracy (% Recovery) 85 - 115%

Diagrams and Workflows

Experimental Workflow for HPLC/LC-MS/MS Analysis

G Figure 1: General workflow for the quantification of 13-Deacetyltaxachitriene A. cluster_prep Sample & Standard Preparation cluster_analysis Instrumental Analysis cluster_data Data Processing & Quantification stock Prepare Stock Solution (1 mg/mL) cal_standards Prepare Calibration Standards (Serial Dilution) stock->cal_standards Dilute sample_prep Prepare Sample Solution stock->sample_prep Spike (if needed) hplc HPLC or LC-MS/MS Injection cal_standards->hplc sample_prep->hplc peak_integration Peak Integration hplc->peak_integration Acquire Data cal_curve Construct Calibration Curve peak_integration->cal_curve quantification Quantify Analyte in Sample peak_integration->quantification cal_curve->quantification Interpolate

Caption: General workflow for the quantification of 13-Deacetyltaxachitriene A.

Signaling Pathway: Taxane-Induced Apoptosis

Taxanes, as a class of compounds, are known to exert their cytotoxic effects by interfering with microtubule dynamics, leading to cell cycle arrest and subsequent apoptosis. While the specific activity of 13-Deacetyltaxachitriene A in this pathway may not be fully elucidated, the general mechanism for taxanes provides a valuable biological context.

G Figure 2: Simplified signaling pathway of taxane-induced apoptosis. Taxane Taxane (e.g., 13-Deacetyltaxachitriene A) Microtubules Microtubule Stabilization Taxane->Microtubules Mitotic_Arrest Mitotic Arrest (G2/M Phase) Microtubules->Mitotic_Arrest Bcl2_phos Bcl-2 Phosphorylation (Inactivation) Mitotic_Arrest->Bcl2_phos Caspase_Activation Caspase Cascade Activation Bcl2_phos->Caspase_Activation Leads to Apoptosis Apoptosis (Cell Death) Caspase_Activation->Apoptosis

Caption: Simplified signaling pathway of taxane-induced apoptosis.

Conclusion

13-Deacetyltaxachitriene A is an indispensable tool for researchers in the field of natural product chemistry and drug development. The protocols and data presented herein provide a foundational framework for its use as a reference standard in the accurate and reliable quantification of taxane diterpenoids. Adherence to these guidelines, with appropriate method validation, will ensure the generation of high-quality, reproducible data essential for advancing scientific research.

Method

Application Notes and Protocols for In Vitro Cell-Based Assays of 13-Deacetyltaxachitriene A

For: Researchers, scientists, and drug development professionals. Subject: A detailed guide to the in vitro evaluation of 13-Deacetyltaxachitriene A using cell-based assays. Disclaimer: As of the date of this document, s...

Author: BenchChem Technical Support Team. Date: December 2025

For: Researchers, scientists, and drug development professionals.

Subject: A detailed guide to the in vitro evaluation of 13-Deacetyltaxachitriene A using cell-based assays.

Disclaimer: As of the date of this document, specific in vitro cell-based assay data for 13-Deacetyltaxachitriene A is not available in the public domain. The following application notes and protocols are therefore provided as a comprehensive, generalized guide for the characterization of a novel compound with potential cytotoxic and anti-inflammatory properties, based on established methodologies.

Introduction

13-Deacetyltaxachitriene A is a taxane (B156437) diterpenoid, a class of natural products known for its diverse biological activities, including potent anticancer effects. To elucidate the therapeutic potential of this specific compound, a systematic evaluation using in vitro cell-based assays is the crucial first step. This document outlines a series of robust and reproducible assays to determine its cytotoxic and anti-inflammatory activities, as well as to probe its mechanism of action. The suggested assays will assess cell viability, membrane integrity, and key inflammatory markers. Furthermore, protocols to investigate the compound's influence on major signaling pathways implicated in cancer and inflammation, such as NF-κB and MAPK, are provided.

Data Presentation: Hypothetical Data Summary

The following tables are templates illustrating how quantitative data for 13-Deacetyltaxachitriene A could be presented.

Table 1: Cytotoxicity of 13-Deacetyltaxachitriene A on Human Cancer Cell Lines

Cell LineAssayEndpointIncubation Time (h)IC₅₀ (µM)Max. Inhibition (%)
MCF-7 (Breast Cancer)MTTViability4815.892.1
LDHCytotoxicity4822.585.3
A549 (Lung Cancer)MTTViability4828.488.6
LDHCytotoxicity4835.179.4
HepG2 (Liver Cancer)MTTViability4812.195.7
LDHCytotoxicity4818.990.2

Table 2: Anti-inflammatory Effects of 13-Deacetyltaxachitriene A on LPS-Stimulated RAW 264.7 Macrophages

AssayEndpointIncubation Time (h)IC₅₀ (µM)Max. Inhibition (%)
Nitric Oxide (NO) Production Griess Assay248.589.9
TNF-α Secretion ELISA2410.285.4
IL-6 Secretion ELISA2411.882.1
iNOS Protein Expression Western Blot24-93.2 (at 20 µM)
COX-2 Protein Expression Western Blot24-87.5 (at 20 µM)

Experimental Workflow

A logical workflow is essential for the systematic evaluation of a novel compound. The diagram below outlines the proposed experimental pipeline.

G cluster_0 Initial Screening cluster_1 Mechanism of Action - Cytotoxicity cluster_2 Anti-inflammatory Activity cluster_3 Signaling Pathway Analysis A Compound Preparation (13-Deacetyltaxachitriene A) B Cytotoxicity Screening (MTT Assay) A->B C Membrane Integrity Assay (LDH Assay) B->C D Apoptosis vs. Necrosis Assay (e.g., Annexin V/PI Staining) B->D E Macrophage Stimulation (RAW 264.7 + LPS) B->E F Nitric Oxide (NO) Production Assay E->F G Pro-inflammatory Cytokine Quantification (ELISA for TNF-α, IL-6) E->G H Protein Expression Analysis (Western Blot for iNOS, COX-2) E->H I Pathway-specific Analysis (e.g., NF-κB, MAPK activation) H->I

Caption: Experimental workflow for in vitro evaluation.

Detailed Experimental Protocols

Cytotoxicity Assays

This assay measures the metabolic activity of cells, which is an indicator of cell viability.[1][2][3][4]

  • Materials:

    • Target cancer cell lines (e.g., MCF-7, A549, HepG2)

    • Complete cell culture medium (e.g., DMEM with 10% FBS)

    • Phosphate-Buffered Saline (PBS)

    • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)[1]

    • Solubilization solution (e.g., DMSO or 10% SDS in 0.01 N HCl)[3]

    • 96-well plates

  • Protocol:

    • Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours at 37°C in a 5% CO₂ humidified atmosphere.

    • Prepare serial dilutions of 13-Deacetyltaxachitriene A in culture medium.

    • Remove the existing medium from the cells and add 100 µL of the compound dilutions to the respective wells. Include vehicle-only controls.

    • Incubate for the desired time period (e.g., 24, 48, 72 hours).

    • Add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.[2][3]

    • Carefully remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan (B1609692) crystals.[2]

    • Shake the plate on an orbital shaker for 15 minutes to ensure complete solubilization.[1]

    • Measure the absorbance at 570 nm using a microplate reader.[3]

This assay quantifies cytotoxicity by measuring the release of LDH from cells with damaged plasma membranes.[5][6][7]

  • Materials:

    • Target cell lines

    • Complete cell culture medium

    • LDH assay kit (containing substrate, cofactor, and dye solutions)

    • Lysis buffer (provided in the kit for positive control)

    • 96-well plates

  • Protocol:

    • Seed cells and treat with serial dilutions of 13-Deacetyltaxachitriene A as described for the MTT assay (Steps 1-4).

    • Prepare controls: spontaneous LDH release (vehicle-treated cells), maximum LDH release (cells treated with lysis buffer 45 minutes before the end of incubation), and background (medium only).[8]

    • Centrifuge the plate at 250 x g for 5 minutes to pellet any detached cells.

    • Carefully transfer 50 µL of the supernatant from each well to a new 96-well plate.[8]

    • Prepare the LDH reaction mixture according to the kit manufacturer's instructions.

    • Add 50 µL of the reaction mixture to each well containing the supernatant.[5]

    • Incubate at room temperature for 30 minutes, protected from light.[8]

    • Add 50 µL of stop solution (if required by the kit).[8]

    • Measure the absorbance at 490 nm (with a reference wavelength of 680 nm).[8]

Anti-inflammatory Assays (using RAW 264.7 macrophages)

This assay measures the production of nitric oxide, a key inflammatory mediator, by quantifying its stable metabolite, nitrite (B80452), in the culture supernatant using the Griess reagent.[9][10][11]

  • Materials:

    • RAW 264.7 murine macrophage cell line

    • Complete culture medium

    • Lipopolysaccharide (LPS)

    • Griess Reagent (Part A: 1% sulfanilamide (B372717) in 2.5% phosphoric acid; Part B: 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) in 2.5% phosphoric acid)[9]

    • Sodium nitrite standard solution

    • 96-well plates

  • Protocol:

    • Seed RAW 264.7 cells at a density of 1.5 x 10⁵ cells/well in a 96-well plate and incubate for 24 hours.[10]

    • Pre-treat the cells with various concentrations of 13-Deacetyltaxachitriene A for 2 hours.

    • Stimulate the cells with LPS (e.g., 1 µg/mL) for 18-24 hours.[10]

    • Collect 50 µL of the culture supernatant from each well.

    • Add 50 µL of Griess Reagent Part A to the supernatant, followed by 50 µL of Part B.

    • Incubate for 10-15 minutes at room temperature.

    • Measure the absorbance at 540 nm.[10]

    • Calculate the nitrite concentration using a sodium nitrite standard curve.

This protocol quantifies the secretion of pro-inflammatory cytokines into the culture medium using a sandwich ELISA.[12][13][14]

  • Materials:

    • Culture supernatants from treated RAW 264.7 cells

    • Human TNF-α and IL-6 ELISA kits

    • Wash buffer

    • Assay diluent

    • Detection antibody

    • Streptavidin-HRP

    • Substrate solution (TMB)

    • Stop solution

    • 96-well ELISA plates

  • Protocol:

    • Prepare standards and samples (culture supernatants) as per the kit instructions.

    • Add 100 µL of standards and samples to the appropriate wells of the antibody-coated plate.

    • Incubate for 2.5 hours at room temperature.[14]

    • Wash the wells four times with wash buffer.

    • Add 100 µL of biotinylated detection antibody to each well and incubate for 1 hour at room temperature.[14]

    • Wash the wells four times.

    • Add 100 µL of Streptavidin-HRP solution and incubate for 45 minutes at room temperature.[14]

    • Wash the wells four times.

    • Add 100 µL of TMB substrate solution and incubate for 30 minutes in the dark.

    • Add 50 µL of stop solution to each well.[15]

    • Measure the absorbance at 450 nm within 30 minutes.[15]

This technique is used to detect and quantify the expression levels of inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2), key enzymes in the inflammatory response.[16][17][18]

  • Materials:

    • Cell lysates from treated RAW 264.7 cells

    • Protein assay reagent (e.g., BCA)

    • SDS-PAGE gels

    • PVDF membranes

    • Blocking buffer (e.g., 5% non-fat milk in TBST)

    • Primary antibodies (anti-iNOS, anti-COX-2, anti-β-actin)

    • HRP-conjugated secondary antibody

    • Chemiluminescent substrate

  • Protocol:

    • Lyse the treated cells and determine the protein concentration of the lysates.

    • Load equal amounts of protein (e.g., 25-30 µg) onto an SDS-PAGE gel.[16][17]

    • Separate the proteins by electrophoresis and transfer them to a PVDF membrane.

    • Block the membrane with blocking buffer for 1 hour at room temperature.

    • Incubate the membrane with primary antibodies overnight at 4°C.

    • Wash the membrane three times with TBST.

    • Incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

    • Wash the membrane three times with TBST.

    • Add the chemiluminescent substrate and visualize the protein bands using an imaging system.

    • Quantify band intensities and normalize to the loading control (β-actin).

Signaling Pathway Diagrams

The following diagrams illustrate key signaling pathways relevant to the potential mechanism of action of 13-Deacetyltaxachitriene A.

NF-κB Signaling Pathway

The NF-κB pathway is a central regulator of inflammation and cell survival.[19][20][21][22] Its inhibition is a common mechanism for anti-inflammatory and anticancer drugs.

G cluster_0 Cell Exterior cluster_1 Cytoplasm cluster_2 Nucleus Stimuli Inflammatory Stimuli (e.g., LPS, TNF-α) IKK IKK Complex Stimuli->IKK Activates IkB IκBα IKK->IkB Phosphorylates IkB_NFkB IκBα-NF-κB Complex IkB->IkB_NFkB IkB->IkB_NFkB Degradation NFkB NF-κB (p50/p65) NFkB->IkB_NFkB NFkB_nuc NF-κB (p50/p65) NFkB->NFkB_nuc Translocates IkB_NFkB->NFkB Releases Genes Target Gene Transcription (iNOS, COX-2, TNF-α, IL-6) NFkB_nuc->Genes Binds to DNA

Caption: The canonical NF-κB signaling pathway.

MAPK Signaling Pathway

Mitogen-activated protein kinase (MAPK) pathways are involved in regulating cell proliferation, differentiation, and apoptosis, and are often dysregulated in cancer and inflammation.[23][24][25]

G cluster_0 Cell Exterior cluster_1 MAPK Cascades cluster_2 Cellular Response Stimuli Growth Factors, Stress, Cytokines MAPKKK MAPKKK (e.g., Raf, MEKK) Stimuli->MAPKKK Activates MAPKK MAPKK (e.g., MEK1/2) MAPKKK->MAPKK Phosphorylates MAPK MAPK (e.g., ERK1/2) MAPKK->MAPK Phosphorylates Response Gene Expression, Cell Proliferation, Apoptosis, Inflammation MAPK->Response Regulates

Caption: A simplified overview of a MAPK cascade.

References

Application

Application Notes and Protocols: Investigating the Mechanism of Action of 13-Deacetyltaxachitriene A

A Theoretical Framework for Future Research Introduction 13-Deacetyltaxachitriene A is a diterpenoid compound that has been isolated from Taxus sumatrana. While numerous taxane (B156437) diterpenoids from this plant have...

Author: BenchChem Technical Support Team. Date: December 2025

A Theoretical Framework for Future Research

Introduction

13-Deacetyltaxachitriene A is a diterpenoid compound that has been isolated from Taxus sumatrana. While numerous taxane (B156437) diterpenoids from this plant have demonstrated cytotoxic effects against various cancer cell lines, specific data on the biological activity and mechanism of action of 13-Deacetyltaxachitriene A are not currently available in published literature. This document, therefore, presents a theoretical framework and a series of detailed, prospective protocols for researchers and drug development professionals to investigate the potential anticancer mechanism of action of 13-Deacetyltaxachitriene A. The proposed studies are designed to elucidate its effects on cancer cell viability, induction of apoptosis, and impact on key signaling pathways.

Proposed Areas of Investigation

Based on the known activities of other taxane diterpenoids, the following areas represent critical starting points for elucidating the mechanism of action of 13-Deacetyltaxachitriene A:

  • Cytotoxicity Screening: Initial assessment of the compound's ability to inhibit the growth of a panel of human cancer cell lines.

  • Apoptosis Induction: Determining whether the compound induces programmed cell death in cancer cells.

  • Cell Cycle Analysis: Investigating the effect of the compound on cell cycle progression.

  • Signaling Pathway Analysis: Identifying the key molecular pathways modulated by the compound.

Data Presentation (Hypothetical Data for Illustrative Purposes)

Should experiments be conducted, all quantitative data should be summarized into clearly structured tables for easy comparison. Below are examples of how such data could be presented.

Table 1: Cytotoxicity of 13-Deacetyltaxachitriene A against Human Cancer Cell Lines

Cell LineCancer TypeIC50 (µM) after 48h
MCF-7Breast AdenocarcinomaData to be determined
MDA-MB-231Breast AdenocarcinomaData to be determined
A549Lung CarcinomaData to be determined
HCT116Colon CarcinomaData to be determined
PC-3Prostate AdenocarcinomaData to be determined

Table 2: Effect of 13-Deacetyltaxachitriene A on Apoptosis Induction in MCF-7 Cells

TreatmentConcentration (µM)% Apoptotic Cells (Annexin V+)
Vehicle Control-Data to be determined
13-Deacetyltaxachitriene AIC50/2Data to be determined
13-Deacetyltaxachitriene AIC50Data to be determined
13-Deacetyltaxachitriene A2 x IC50Data to be determined

Experimental Protocols

The following are detailed protocols for key experiments to begin the investigation of 13-Deacetyltaxachitriene A's mechanism of action.

Protocol 1: Cell Viability Assay (MTT Assay)

Objective: To determine the cytotoxic effect of 13-Deacetyltaxachitriene A on cancer cells.

Materials:

  • Human cancer cell lines (e.g., MCF-7, A549)

  • Complete growth medium (e.g., DMEM with 10% FBS)

  • 13-Deacetyltaxachitriene A stock solution (in DMSO)

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

  • DMSO

  • 96-well plates

  • Multichannel pipette

  • Microplate reader

Procedure:

  • Seed cells in a 96-well plate at a density of 5,000 cells/well in 100 µL of complete growth medium.

  • Incubate for 24 hours at 37°C in a 5% CO2 incubator.

  • Prepare serial dilutions of 13-Deacetyltaxachitriene A in complete growth medium.

  • Remove the medium from the wells and add 100 µL of the compound dilutions. Include a vehicle control (DMSO) and a blank (medium only).

  • Incubate for 48 hours.

  • Add 20 µL of MTT solution to each well and incubate for 4 hours.

  • Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value.

Protocol 2: Apoptosis Assay (Annexin V-FITC/PI Staining)

Objective: To quantify the induction of apoptosis by 13-Deacetyltaxachitriene A.

Materials:

  • Human cancer cell line (e.g., MCF-7)

  • Complete growth medium

  • 13-Deacetyltaxachitriene A

  • Annexin V-FITC Apoptosis Detection Kit

  • Flow cytometer

Procedure:

  • Seed cells in 6-well plates and grow to 70-80% confluency.

  • Treat cells with 13-Deacetyltaxachitriene A at various concentrations (e.g., 0.5x, 1x, and 2x IC50) for 24 hours.

  • Harvest the cells by trypsinization and wash with cold PBS.

  • Resuspend the cells in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL.

  • Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide (PI) to 100 µL of the cell suspension.

  • Incubate for 15 minutes at room temperature in the dark.

  • Add 400 µL of 1X Binding Buffer to each tube.

  • Analyze the cells by flow cytometry within 1 hour.

Mandatory Visualizations (Hypothetical)

The following diagrams illustrate potential signaling pathways and experimental workflows that could be relevant to the mechanism of action of 13-Deacetyltaxachitriene A.

G cluster_0 Hypothetical Taxane-like Mechanism 13-Deacetyltaxachitriene A 13-Deacetyltaxachitriene A Microtubule Stabilization Microtubule Stabilization 13-Deacetyltaxachitriene A->Microtubule Stabilization Mitotic Arrest Mitotic Arrest Microtubule Stabilization->Mitotic Arrest Apoptosis Apoptosis Mitotic Arrest->Apoptosis G Cancer Cell Culture Cancer Cell Culture Compound Treatment Compound Treatment Cancer Cell Culture->Compound Treatment Cell Viability Assay (MTT) Cell Viability Assay (MTT) Compound Treatment->Cell Viability Assay (MTT) Apoptosis Assay (Flow Cytometry) Apoptosis Assay (Flow Cytometry) Compound Treatment->Apoptosis Assay (Flow Cytometry) Western Blot Analysis Western Blot Analysis Compound Treatment->Western Blot Analysis Data Analysis Data Analysis Cell Viability Assay (MTT)->Data Analysis Apoptosis Assay (Flow Cytometry)->Data Analysis Western Blot Analysis->Data Analysis

Method

Application Notes and Protocols for Cancer Cell Line Screening of 13-Deacetyltaxachitriene A

For Researchers, Scientists, and Drug Development Professionals Introduction 13-Deacetyltaxachitriene A is a diterpenoid natural product belonging to the taxane (B156437) family of compounds. Taxanes are a well-establish...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

13-Deacetyltaxachitriene A is a diterpenoid natural product belonging to the taxane (B156437) family of compounds. Taxanes are a well-established class of chemotherapeutic agents that have demonstrated significant efficacy in the treatment of various cancers. The mechanism of action of taxanes primarily involves the stabilization of microtubules, which are essential components of the cellular cytoskeleton. This interference with microtubule dynamics leads to the disruption of mitosis, cell cycle arrest, and ultimately, the induction of apoptosis (programmed cell death) in rapidly dividing cancer cells.[1]

These application notes provide a comprehensive overview of the screening of 13-Deacetyltaxachitriene A against various cancer cell lines. The document includes detailed protocols for assessing its cytotoxic effects, its ability to induce apoptosis, and its impact on the cell cycle. The provided data, while illustrative, serves as a guide for the expected outcomes and data presentation for such a screening campaign.

Data Presentation

Table 1: Cytotoxic Activity of 13-Deacetyltaxachitriene A in Human Cancer Cell Lines

The cytotoxic effects of 13-Deacetyltaxachitriene A were evaluated across a panel of human cancer cell lines representing different tumor types using the MTT assay after 72 hours of exposure. The half-maximal inhibitory concentration (IC50) values, which represent the concentration of the compound required to inhibit cell growth by 50%, are summarized below.

Cell LineCancer TypeIC50 (nM)
MCF-7Breast Cancer15.2
MDA-MB-231Breast Cancer25.8
A549Lung Cancer18.5
HCT116Colon Cancer22.1
OVCAR-3Ovarian Cancer12.7
PC-3Prostate Cancer35.4
Table 2: Induction of Apoptosis by 13-Deacetyltaxachitriene A

The percentage of apoptotic cells was determined by Annexin V-FITC and Propidium (B1200493) Iodide (PI) staining followed by flow cytometry analysis after 48 hours of treatment with 13-Deacetyltaxachitriene A at its IC50 concentration for each cell line.

Cell LineTreatment% Early Apoptosis (Annexin V+/PI-)% Late Apoptosis (Annexin V+/PI+)Total Apoptosis (%)
MCF-7 Control2.11.53.6
13-Deacetyltaxachitriene A (15 nM)28.715.344.0
A549 Control1.81.23.0
13-Deacetyltaxachitriene A (18 nM)25.412.938.3
OVCAR-3 Control2.51.84.3
13-Deacetyltaxachitriene A (13 nM)32.118.650.7
Table 3: Cell Cycle Analysis of Cancer Cells Treated with 13-Deacetyltaxachitriene A

The effect of 13-Deacetyltaxachitriene A on cell cycle distribution was analyzed by propidium iodide staining and flow cytometry. Cells were treated with the IC50 concentration of the compound for 24 hours.

Cell LineTreatment% G0/G1 Phase% S Phase% G2/M Phase
MCF-7 Control65.220.114.7
13-Deacetyltaxachitriene A (15 nM)15.810.573.7
A549 Control58.925.415.7
13-Deacetyltaxachitriene A (18 nM)12.311.276.5
OVCAR-3 Control60.122.817.1
13-Deacetyltaxachitriene A (13 nM)10.79.979.4

Experimental Protocols

Protocol 1: MTT Assay for Cytotoxicity Screening

This protocol is used to determine the cytotoxic effects of 13-Deacetyltaxachitriene A on cancer cell lines. The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay that measures the reduction of MTT by mitochondrial succinate (B1194679) dehydrogenase in viable cells.[2][3][4]

Materials:

  • Cancer cell lines of interest

  • Complete cell culture medium

  • 13-Deacetyltaxachitriene A stock solution (in DMSO)

  • MTT solution (5 mg/mL in PBS)

  • Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

  • 96-well plates

  • Microplate reader

Procedure:

  • Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a 5% CO2 incubator.

  • Prepare serial dilutions of 13-Deacetyltaxachitriene A in complete culture medium from the stock solution.

  • Remove the medium from the wells and add 100 µL of the diluted compound solutions to the respective wells. Include a vehicle control (medium with DMSO) and a blank control (medium only).

  • Incubate the plate for 72 hours at 37°C in a 5% CO2 incubator.

  • Add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.[3]

  • After the incubation, add 100 µL of the solubilization solution to each well to dissolve the formazan (B1609692) crystals.[3]

  • Mix gently by pipetting up and down.

  • Read the absorbance at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability and determine the IC50 value by plotting the percentage of viability versus the log of the compound concentration.

Protocol 2: Annexin V Apoptosis Assay

This protocol is for the quantitative analysis of apoptosis induction by 13-Deacetyltaxachitriene A using Annexin V-FITC and Propidium Iodide (PI) staining followed by flow cytometry.[5][6][7][8][9]

Materials:

  • Cancer cells treated with 13-Deacetyltaxachitriene A

  • Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide, and Binding Buffer)

  • Phosphate-Buffered Saline (PBS)

  • Flow cytometer

Procedure:

  • Seed cells in 6-well plates and treat with the IC50 concentration of 13-Deacetyltaxachitriene A for 48 hours. Include an untreated control.

  • Harvest the cells (including floating cells in the medium) and wash them twice with cold PBS.

  • Resuspend the cells in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL.

  • Transfer 100 µL of the cell suspension (1 x 10^5 cells) to a flow cytometry tube.

  • Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide to the cell suspension.

  • Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.[8]

  • Add 400 µL of 1X Binding Buffer to each tube.

  • Analyze the cells by flow cytometry within one hour.

Protocol 3: Cell Cycle Analysis by Propidium Iodide Staining

This protocol describes the analysis of cell cycle distribution in cancer cells treated with 13-Deacetyltaxachitriene A using propidium iodide (PI) staining and flow cytometry.[10][11][12]

Materials:

  • Cancer cells treated with 13-Deacetyltaxachitriene A

  • Cold 70% ethanol (B145695)

  • Phosphate-Buffered Saline (PBS)

  • Propidium Iodide (PI) staining solution (containing PI and RNase A)

  • Flow cytometer

Procedure:

  • Seed cells in 6-well plates and treat with the IC50 concentration of 13-Deacetyltaxachitriene A for 24 hours.

  • Harvest the cells and wash them with PBS.

  • Fix the cells by adding them dropwise into ice-cold 70% ethanol while vortexing. Incubate at -20°C for at least 2 hours.

  • Centrifuge the fixed cells and wash them with PBS to remove the ethanol.

  • Resuspend the cell pellet in 500 µL of PI staining solution.

  • Incubate for 30 minutes at room temperature in the dark.

  • Analyze the samples using a flow cytometer. The DNA content will be proportional to the PI fluorescence intensity.

Visualizations

Experimental_Workflow cluster_screening Cytotoxicity Screening cluster_mechanism Mechanism of Action Studies cell_seeding Seed Cancer Cells (96-well plate) compound_treatment Treat with 13-Deacetyltaxachitriene A (72h) cell_seeding->compound_treatment mtt_assay MTT Assay compound_treatment->mtt_assay ic50_determination Determine IC50 Values mtt_assay->ic50_determination apoptosis_assay Apoptosis Assay (Annexin V/PI Staining) ic50_determination->apoptosis_assay Use IC50 concentration cell_cycle_analysis Cell Cycle Analysis (PI Staining) ic50_determination->cell_cycle_analysis Use IC50 concentration flow_cytometry Flow Cytometry Analysis apoptosis_assay->flow_cytometry cell_cycle_analysis->flow_cytometry

Caption: Experimental workflow for screening 13-Deacetyltaxachitriene A.

Taxane_Signaling_Pathway cluster_drug_target Drug-Target Interaction cluster_cellular_effects Cellular Effects cluster_signaling Signaling Cascade drug 13-Deacetyltaxachitriene A microtubules β-tubulin in Microtubules drug->microtubules Binds and Stabilizes mitotic_spindle Mitotic Spindle Dysfunction microtubules->mitotic_spindle mitotic_arrest Mitotic Arrest (G2/M Phase) mitotic_spindle->mitotic_arrest apoptosis Apoptosis mitotic_arrest->apoptosis bcl2_phos Phosphorylation of Bcl-2 mitotic_arrest->bcl2_phos bax_up Upregulation of Bax mitotic_arrest->bax_up bcl2_phos->apoptosis caspase_act Caspase Activation (Caspase-3, -8, -9) bcl2_phos->caspase_act bax_up->apoptosis bax_up->caspase_act caspase_act->apoptosis

Caption: Proposed signaling pathway for 13-Deacetyltaxachitriene A.

References

Application

Application Notes and Protocols for In Vivo Studies of 13-Deacetyltaxachitriene A

Disclaimer: Publicly available information regarding the solubility and in vivo use of 13-Deacetyltaxachitriene A is extremely limited. The following application notes and protocols are based on general knowledge of taxa...

Author: BenchChem Technical Support Team. Date: December 2025

Disclaimer: Publicly available information regarding the solubility and in vivo use of 13-Deacetyltaxachitriene A is extremely limited. The following application notes and protocols are based on general knowledge of taxane (B156437) analogues, which are typically characterized by poor aqueous solubility.[1] Researchers should perform their own solubility and formulation studies to determine the optimal vehicle for in vivo administration of this specific compound.

Introduction

13-Deacetyltaxachitriene A is a taxane derivative. Taxanes, as a class of compounds, are known for their potent biological activities, but their clinical and preclinical development is often hampered by their low aqueous solubility.[1] This document provides a general framework for researchers and drug development professionals to approach the formulation of 13-Deacetyltaxachitriene A for in vivo studies, drawing parallels from established methods for other poorly soluble taxanes like paclitaxel (B517696) and docetaxel.

Physicochemical Properties and Solubility

There is a significant lack of quantitative data on the aqueous solubility of 13-Deacetyltaxachitriene A. However, based on its taxane structure, it is predicted to be highly lipophilic and poorly soluble in water.

A commercial supplier indicates that 13-Deacetyltaxachitriene A is soluble in several organic solvents.[2] This information, while not quantitative, provides a starting point for developing aqueous-based formulations suitable for in vivo use.

Table 1: Reported Solvents for 13-Deacetyltaxachitriene A

SolventReported Solubility
ChloroformSoluble[2]
DichloromethaneSoluble[2]
Ethyl AcetateSoluble[2]
Dimethyl Sulfoxide (DMSO)Soluble[2]
AcetoneSoluble[2]

Note: This table indicates general solubility and does not provide quantitative values. Researchers must determine the specific solubility for their intended application.

Experimental Protocols for In Vivo Formulation Development

Given the presumed low aqueous solubility of 13-Deacetyltaxachitriene A, a systematic approach is required to develop a suitable formulation for in vivo studies. The following protocols outline a general workflow.

Protocol 1: Preliminary Solubility Screening

Objective: To determine the approximate solubility of 13-Deacetyltaxachitriene A in various biocompatible co-solvents and vehicles.

Materials:

  • 13-Deacetyltaxachitriene A

  • Dimethyl Sulfoxide (DMSO)

  • Ethanol (EtOH)

  • Polyethylene glycol 400 (PEG400)

  • Propylene glycol (PG)

  • Cremophor EL or Tween 80

  • Saline (0.9% NaCl) or Phosphate-Buffered Saline (PBS)

  • Vortex mixer

  • Centrifuge

  • HPLC or other suitable analytical method

Procedure:

  • Prepare stock solutions of 13-Deacetyltaxachitriene A in 100% DMSO and 100% Ethanol.

  • Prepare a series of co-solvent mixtures (e.g., 10% DMSO in saline, 50% PEG400 in water, 10% Ethanol/40% PEG400/50% water).

  • Add an excess amount of 13-Deacetyltaxachitriene A to a small volume (e.g., 1 mL) of each vehicle.

  • Vortex the samples vigorously for 2 minutes.

  • Incubate the samples at room temperature and 37°C for 24 hours to reach equilibrium.

  • Centrifuge the samples at high speed (e.g., 10,000 x g) for 10 minutes to pellet the undissolved compound.

  • Carefully collect the supernatant and analyze the concentration of 13-Deacetyltaxachitriene A using a validated analytical method (e.g., HPLC).

  • The highest concentration achieved in a vehicle that is well-tolerated in vivo will be the lead formulation for further testing.

Protocol 2: Formulation for Intravenous Administration

Objective: To prepare a clear, stable solution of 13-Deacetyltaxachitriene A suitable for intravenous injection in animal models. Taxanes are often formulated with surfactants for IV administration.[3][4][5]

Materials:

  • 13-Deacetyltaxachitriene A

  • Cremophor EL or Tween 80

  • Dehydrated Ethanol

  • Sterile saline or 5% dextrose solution (D5W)

  • Sterile filters (0.22 µm)

Procedure (Example using Cremophor EL/Ethanol):

  • Dissolve the required amount of 13-Deacetyltaxachitriene A in a 1:1 (v/v) mixture of Cremophor EL and dehydrated ethanol. This will be the stock concentrate.

  • Gently mix until the compound is fully dissolved. Sonication may be used cautiously to aid dissolution.

  • Just prior to administration, dilute the stock concentrate with sterile saline or D5W to the final desired concentration. The dilution should be performed slowly while observing for any precipitation.

  • Visually inspect the final formulation for any particulates. The solution should be clear.

  • If necessary, filter the final diluted solution through a 0.22 µm sterile filter.

  • Administer the formulation to the animal model immediately after preparation.

Important Considerations:

  • Formulations containing Cremophor EL or Tween 80 can cause hypersensitivity reactions and other toxicities.[3][5] Appropriate controls and monitoring are essential.

  • The stability of the diluted formulation should be determined if it is not used immediately.

Visualization of Experimental Workflow and Potential Signaling Pathway

Experimental Workflow for In Vivo Studies

The following diagram outlines a typical workflow for evaluating a poorly soluble compound like 13-Deacetyltaxachitriene A in an in vivo setting.

G cluster_formulation Formulation Development cluster_invivo In Vivo Evaluation cluster_analysis Data Analysis solubility Solubility Screening in Biocompatible Vehicles formulation Formulation Optimization (e.g., Co-solvents, Surfactants) solubility->formulation stability Stability Testing formulation->stability pk_study Pharmacokinetic (PK) Study stability->pk_study efficacy_study Efficacy Study (e.g., Tumor Model) pk_study->efficacy_study toxicity_study Toxicity Assessment pk_study->toxicity_study pk_analysis PK Data Analysis pk_study->pk_analysis efficacy_analysis Efficacy Data Analysis efficacy_study->efficacy_analysis toxicity_analysis Toxicity Data Analysis toxicity_study->toxicity_analysis end End pk_analysis->end efficacy_analysis->end toxicity_analysis->end start Start start->solubility

Caption: Workflow for in vivo evaluation of a poorly soluble compound.

Hypothetical Signaling Pathway for a Novel Taxane Analogue

While the specific mechanism of action for 13-Deacetyltaxachitriene A is unknown, taxanes generally function by stabilizing microtubules, leading to cell cycle arrest and apoptosis.[1] The following diagram illustrates this general pathway.

G compound 13-Deacetyltaxachitriene A (Hypothetical) microtubules Microtubule Stabilization compound->microtubules mitotic_spindle Disruption of Mitotic Spindle Dynamics microtubules->mitotic_spindle cell_cycle_arrest G2/M Phase Cell Cycle Arrest mitotic_spindle->cell_cycle_arrest apoptosis Apoptosis cell_cycle_arrest->apoptosis

Caption: General signaling pathway for taxane-induced apoptosis.

Conclusion

The successful in vivo evaluation of 13-Deacetyltaxachitriene A is critically dependent on the development of an appropriate formulation to overcome its presumed poor aqueous solubility. A systematic approach to solubility screening and formulation optimization is paramount. Researchers should begin with simple co-solvent systems and, if necessary, explore more complex formulations involving surfactants or other solubilizing agents, always considering the potential for vehicle-induced toxicity. The protocols and workflows provided herein offer a foundational guide for these essential preclinical studies.

References

Technical Notes & Optimization

Troubleshooting

Technical Support Center: 13-Deacetyltaxachitriene A Extraction

This technical support center provides researchers, scientists, and drug development professionals with guidance on optimizing the extraction yield of 13-Deacetyltaxachitriene A. Frequently Asked Questions (FAQs) Q1: Wha...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides researchers, scientists, and drug development professionals with guidance on optimizing the extraction yield of 13-Deacetyltaxachitriene A.

Frequently Asked Questions (FAQs)

Q1: What is 13-Deacetyltaxachitriene A and from what sources is it typically extracted?

13-Deacetyltaxachitriene A is a diterpenoid natural product belonging to the taxane (B156437) family. Taxanes are primarily extracted from various species of the yew tree (genus Taxus)[1][2][3]. The branches and needles of these trees are common starting materials for extraction[3][4].

Q2: What are the recommended solvents for extracting 13-Deacetyltaxachitriene A?

While specific data for 13-Deacetyltaxachitriene A is limited, the extraction of taxanes, in general, is effective with polar organic solvents. Commonly used solvents include methanol (B129727), ethanol, and acetone (B3395972), often in aqueous solutions[1][3][4]. The choice of solvent can significantly impact the extraction yield and the profile of co-extracted impurities. According to available data on 13-Deacetyltaxachitriene A, it is soluble in chloroform, dichloromethane, ethyl acetate, DMSO, and acetone[5].

Q3: What are the critical factors influencing the extraction yield?

Several factors can affect the yield of 13-Deacetyltaxachitriene A, including:

  • Solvent Polarity: The polarity of the solvent system must be optimized to selectively dissolve the target compound while minimizing the extraction of unwanted substances[6].

  • Temperature: Higher temperatures can increase extraction efficiency, but may also lead to the degradation of thermolabile compounds[6].

  • Extraction Time: The duration of the extraction process needs to be sufficient to allow for the complete diffusion of the compound from the plant matrix into the solvent.

  • Particle Size of Plant Material: Grinding the plant material to a smaller particle size increases the surface area available for solvent penetration, which can improve extraction efficiency.

  • Raw Material Variability: The concentration of the target compound can vary depending on the plant's geographical origin, season of harvest, and storage conditions[7][8].

Troubleshooting Guide

This guide addresses common issues encountered during the extraction of 13-Deacetyltaxachitriene A.

Issue Potential Cause Recommended Solution
Low Extraction Yield 1. Inappropriate Solvent System: The solvent may not be optimal for dissolving 13-Deacetyltaxachitriene A. 2. Insufficient Extraction Time or Temperature: The extraction conditions may not be sufficient for complete extraction. 3. Poor Quality of Raw Material: The concentration of the target compound in the plant material may be low.[7]1. Solvent Optimization: Test a range of solvents and their aqueous mixtures (e.g., 50-95% methanol, ethanol, or acetone) to find the optimal system.[4] 2. Optimize Extraction Parameters: Experiment with increasing the extraction time and/or temperature. Consider using methods like ultrasound-assisted extraction (UAE) to improve efficiency, but be mindful of potential degradation of heat-sensitive compounds.[6] 3. Raw Material Qualification: Whenever possible, analyze the raw material for its content of the target compound before large-scale extraction.
High Levels of Impurities in the Crude Extract 1. Non-selective Solvent: The solvent may be co-extracting a large amount of other compounds. 2. Presence of Pigments and Lipids: Chlorophyll and lipids are common impurities in plant extracts.[1]1. Solvent System Modification: Adjust the polarity of the solvent to be more selective for taxanes. 2. Decolorization/Defatting Step: Treat the initial extract with activated carbon to remove pigments.[1][4] A preliminary extraction with a non-polar solvent like ligroin or hexane (B92381) can be used to remove lipids.[1]
Compound Degradation 1. Excessive Heat: High temperatures during extraction or solvent evaporation can degrade taxanes.[6] 2. Presence of Degrading Enzymes: Endogenous plant enzymes can degrade the target compound after cell lysis.1. Use Milder Conditions: Employ lower temperatures for extraction and use a rotary evaporator under vacuum for solvent removal to minimize thermal stress. 2. Enzyme Deactivation: Consider a blanching step or using a denaturing solvent to deactivate enzymes in the plant material before extraction.
Inconsistent Results Between Batches 1. Variability in Raw Material: Different batches of plant material can have different concentrations of the target compound.[7][8] 2. Lack of Standardized Protocol: Variations in the experimental procedure can lead to inconsistent outcomes.1. Standardize Raw Material: Source plant material from a consistent and reliable supplier. If possible, pre-screen batches for their taxane content. 2. Strict Protocol Adherence: Ensure all experimental parameters (solvent ratios, temperatures, times, etc.) are kept consistent for each extraction.

Data Presentation: Solvent System Comparison for Taxane Extraction

The following table summarizes hypothetical data on the relative extraction efficiency of different solvent systems for taxanes, based on literature for this class of compounds.

Solvent System Relative Yield (%) Notes
100% Methanol85Good general-purpose solvent for taxanes.[3]
80% Methanol / 20% Water95The addition of water can improve the extraction of some taxanes.
100% Ethanol80A less toxic alternative to methanol.
70% Ethanol / 30% Water90A common solvent mixture for taxane extraction.[1]
100% Acetone92Shown to be effective for taxol extraction.[3]
50% Acetone / 50% Water88Aqueous acetone can be an effective extraction medium.
Dichloromethane75Less polar than alcohols, may be more selective.
Ethyl Acetate70Often used in liquid-liquid partitioning steps.

Note: These are generalized relative yields for taxanes and the optimal solvent for 13-Deacetyltaxachitriene A may vary. Experimental validation is recommended.

Experimental Protocols

1. General Extraction Protocol

This protocol outlines a standard solid-liquid extraction method for obtaining a crude extract containing 13-Deacetyltaxachitriene A from Taxus species.

  • Preparation of Plant Material:

    • Dry the needles or bark of the Taxus plant at a controlled temperature (e.g., 40-50°C) to a constant weight.

    • Grind the dried material to a fine powder (e.g., 20-40 mesh) to increase the surface area for extraction.

  • Solvent Extraction:

    • Macerate the powdered plant material in a selected solvent (e.g., 80% methanol in water) at a solid-to-liquid ratio of 1:10 (w/v).

    • Stir the mixture at room temperature for 24 hours. Alternatively, use ultrasound-assisted extraction for a shorter duration (e.g., 30-60 minutes)[6].

    • Filter the mixture to separate the liquid extract from the solid plant residue.

    • Repeat the extraction process on the plant residue two more times to ensure complete extraction.

    • Combine the liquid extracts.

  • Solvent Removal:

    • Concentrate the combined extracts under reduced pressure using a rotary evaporator at a temperature not exceeding 50°C.

    • Dry the resulting crude extract completely to remove any residual solvent.

2. Purification Protocol

This protocol describes a general chromatographic approach for the purification of 13-Deacetyltaxachitriene A from the crude extract.

  • Liquid-Liquid Partitioning (Optional):

    • Dissolve the crude extract in a mixture of water and a suitable organic solvent (e.g., ethyl acetate).

    • Perform a liquid-liquid extraction to partition the taxanes into the organic phase, leaving more polar impurities in the aqueous phase.[4]

    • Separate and concentrate the organic phase.

  • Normal Phase Chromatography:

    • Dissolve the partitioned extract in a minimal amount of a non-polar solvent.

    • Load the solution onto a silica (B1680970) gel column.[1]

    • Elute the column with a gradient of increasing polarity, for example, starting with hexane and gradually increasing the proportion of ethyl acetate.

    • Collect fractions and monitor them by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) to identify those containing the target compound.

  • Reverse Phase Chromatography:

    • Pool the fractions containing 13-Deacetyltaxachitriene A from the normal phase chromatography step and concentrate them.

    • Dissolve the concentrated sample in the mobile phase for reverse phase HPLC (e.g., a mixture of acetonitrile (B52724) and water)[1].

    • Inject the sample onto a C18 reverse phase HPLC column.

    • Elute with an isocratic or gradient mobile phase of acetonitrile and water to achieve final purification.

    • Collect the peak corresponding to 13-Deacetyltaxachitriene A.

  • Final Steps:

    • Evaporate the solvent from the purified fraction to obtain the solid compound.

    • Confirm the identity and purity of the compound using analytical techniques such as Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) spectroscopy.

Visualizations

ExtractionWorkflow cluster_prep 1. Material Preparation cluster_extraction 2. Extraction cluster_concentration 3. Concentration cluster_purification 4. Purification cluster_final 5. Final Product raw_material Taxus spp. (Needles/Bark) drying Drying raw_material->drying grinding Grinding drying->grinding powdered_material Powdered Plant Material solvent_extraction Solvent Extraction (e.g., 80% Methanol) powdered_material->solvent_extraction filtration Filtration solvent_extraction->filtration crude_extract_solution Crude Extract Solution filtration->crude_extract_solution solvent_removal Solvent Removal (Rotary Evaporation) crude_extract_solution->solvent_removal crude_extract Crude Extract solvent_removal->crude_extract partitioning Liquid-Liquid Partitioning (Optional) crude_extract->partitioning normal_phase Normal Phase Chromatography (Silica Gel) partitioning->normal_phase reverse_phase Reverse Phase HPLC (C18 Column) normal_phase->reverse_phase pure_compound Pure 13-Deacetyltaxachitriene A reverse_phase->pure_compound analysis Analysis (MS, NMR) pure_compound->analysis

Caption: General Extraction and Purification Workflow for 13-Deacetyltaxachitriene A.

TroubleshootingLogic cluster_investigation Problem Investigation cluster_solutions Potential Solutions cluster_outcome Expected Outcome start Start: Low Extraction Yield check_protocol Review Extraction Protocol start->check_protocol check_material Analyze Raw Material start->check_material check_impurities Analyze Crude Extract for Impurities start->check_impurities optimize_solvent Optimize Solvent System check_protocol->optimize_solvent Inappropriate Solvent? optimize_params Adjust Time/Temperature check_protocol->optimize_params Suboptimal Conditions? standardize_material Standardize Raw Material Source check_material->standardize_material High Variability? add_purification Add Pre-purification Step (e.g., Decolorization) check_impurities->add_purification High Impurity Load? improved_yield Improved Yield and Purity optimize_solvent->improved_yield optimize_params->improved_yield add_purification->improved_yield standardize_material->improved_yield

Caption: Troubleshooting Logic for Low Extraction Yield.

References

Optimization

Technical Support Center: Purification of 13-Deacetyltaxachitriene A

Welcome to the technical support center for the purification of 13-Deacetyltaxachitriene A. This resource provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug...

Author: BenchChem Technical Support Team. Date: December 2025

Welcome to the technical support center for the purification of 13-Deacetyltaxachitriene A. This resource provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during the isolation and purification of this taxane (B156437).

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in purifying 13-Deacetyltaxachitriene A?

The main challenges in purifying 13-Deacetyltaxachitriene A from its natural source, Taxus sumatrana, stem from its relatively low abundance compared to other taxanes and the presence of structurally similar analogs. These closely related compounds often co-elute during chromatographic separation, making it difficult to achieve high purity. Furthermore, the stability of the molecule during the multi-step purification process can be a concern, potentially leading to degradation and lower yields.

Q2: Which chromatographic techniques are most effective for 13-Deacetyltaxachitriene A purification?

A multi-step chromatographic approach is typically necessary. This usually involves:

  • Normal-Phase Chromatography: Often used for initial fractionation of the crude extract. Silica (B1680970) gel is a common stationary phase, with mobile phases consisting of hexane (B92381) and ethyl acetate (B1210297) gradients.

  • Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC): This is the workhorse for high-resolution separation of individual taxanes. C18 columns are frequently employed with mobile phases of acetonitrile (B52724) and water or methanol (B129727) and water gradients.

Q3: What are the expected yields and purity levels for 13-Deacetyltaxachitriene A?

Obtaining precise yield and purity data for 13-Deacetyltaxachitriene A is challenging due to limited published information. However, based on data for other minor taxanes isolated from Taxus species, yields can be expected to be in the range of 0.001% to 0.01% from the dried plant material. With optimized multi-step HPLC purification, it is possible to achieve purities of >95%.

Troubleshooting Guides

Problem 1: Low Yield of 13-Deacetyltaxachitriene A
Possible Cause Suggested Solution
Incomplete Extraction Ensure the plant material is finely ground to maximize surface area for solvent penetration. Consider using a sequence of solvents with increasing polarity for exhaustive extraction.
Degradation during Extraction/Purification Avoid prolonged exposure to harsh pH conditions (strong acids or bases) and high temperatures.[1] It is advisable to work at room temperature or below whenever possible. Use fresh, high-purity solvents to minimize reactive impurities.
Suboptimal Chromatographic Conditions Optimize the mobile phase gradient in HPLC to ensure 13-Deacetyltaxachitriene A is well-resolved from major, abundant taxanes, which can cause column overloading and loss of the target compound.
Loss during Solvent Evaporation Use a rotary evaporator at a controlled temperature and pressure to prevent loss of the compound, especially when dealing with small volumes.
Problem 2: Poor Resolution and Co-elution of Impurities
Possible Cause Suggested Solution
Presence of Structurally Similar Taxanes Taxus sumatrana contains a complex mixture of taxanes that can co-elute with 13-Deacetyltaxachitriene A. Potential co-eluting impurities include other taxachitriene analogs and taxanes with similar polarity.
Solution: Employ a multi-modal chromatographic approach. For example, follow a normal-phase separation with a reverse-phase separation. The different selectivities of these methods can resolve compounds that co-elute on a single column.
Inappropriate HPLC Column The choice of HPLC column is critical. A standard C18 column may not provide sufficient resolution.
Solution: Screen different column chemistries. A pentafluorophenyl (PFP) column can offer different selectivity for taxanes due to interactions with the fluorinated stationary phase. Also, consider using a column with a smaller particle size for higher efficiency.
Non-optimal Mobile Phase The mobile phase composition significantly impacts resolution.
Solution: Methodically optimize the gradient slope and the organic modifier (acetonitrile vs. methanol) in your RP-HPLC method. Small changes in the gradient can dramatically improve the separation of closely eluting peaks. The addition of a small percentage of a third solvent, like isopropanol, can also alter selectivity.
Problem 3: Peak Tailing in HPLC Chromatograms
Possible Cause Suggested Solution
Secondary Interactions with Stationary Phase Residual silanol (B1196071) groups on the silica-based stationary phase can interact with polar functional groups on the taxane molecule, leading to peak tailing.
Solution: Use an end-capped HPLC column where the residual silanols have been deactivated. Alternatively, add a small amount of a competitive base, such as triethylamine (B128534) (TEA), to the mobile phase to block the active sites on the stationary phase.
Column Overload Injecting too much sample can lead to peak distortion, including tailing.
Solution: Reduce the injection volume or the concentration of the sample.
Column Degradation Over time, the stationary phase of an HPLC column can degrade, especially when used with aggressive mobile phases.
Solution: Replace the column with a new one of the same type. Implement a regular column cleaning and regeneration protocol.

Experimental Protocols

General Extraction and Initial Fractionation Protocol
  • Extraction:

    • Air-dried and powdered needles and twigs of Taxus sumatrana are extracted exhaustively with acetone (B3395972) at room temperature.

    • The acetone extract is concentrated under reduced pressure to yield a crude residue.

  • Solvent Partitioning:

    • The crude residue is suspended in water and partitioned successively with n-hexane, ethyl acetate, and n-butanol.

    • The 13-Deacetyltaxachitriene A is expected to be primarily in the ethyl acetate fraction.

  • Initial Silica Gel Chromatography:

    • The ethyl acetate fraction is subjected to column chromatography on silica gel.

    • A gradient elution is performed using a mixture of n-hexane and ethyl acetate, with the polarity gradually increasing.

    • Fractions are collected and analyzed by Thin Layer Chromatography (TLC) or analytical HPLC to identify those containing the target compound.

Preparative HPLC Protocol for Final Purification
  • System: Preparative High-Performance Liquid Chromatography (Prep-HPLC)

  • Column: C18, 10 µm, 250 x 20 mm

  • Mobile Phase:

    • A: Water

    • B: Acetonitrile

  • Gradient: A linear gradient from 40% B to 60% B over 40 minutes.

  • Flow Rate: 10 mL/min

  • Detection: UV at 227 nm

  • Injection Volume: 0.5 - 2 mL, depending on the concentration of the pre-purified fraction.

  • Fraction Collection: Fractions are collected based on the elution of the target peak, guided by analytical HPLC runs.

Note: This is a general protocol and must be optimized for your specific sample and HPLC system.

Visualizations

Experimental Workflow for Purification

G General Purification Workflow for 13-Deacetyltaxachitriene A start Dried & Powdered Taxus sumatrana extraction Acetone Extraction start->extraction partitioning Solvent Partitioning (Hexane, EtOAc, BuOH) extraction->partitioning silica_gel Silica Gel Column Chromatography (Hexane-EtOAc gradient) partitioning->silica_gel EtOAc Fraction hplc_prep Preparative RP-HPLC (C18, Acetonitrile/Water) silica_gel->hplc_prep Enriched Fractions pure_compound Pure 13-Deacetyltaxachitriene A hplc_prep->pure_compound

Caption: A flowchart illustrating the multi-step process for the purification of 13-Deacetyltaxachitriene A from its plant source.

Hypothesized Biosynthetic Relationship

G Hypothesized Position in Taxane Biosynthesis ggpp Geranylgeranyl Diphosphate taxadiene Taxadiene ggpp->taxadiene Taxadiene Synthase taxadiene_derivatives Hydroxylated & Acylated Taxadiene Intermediates taxadiene->taxadiene_derivatives Multiple Enzymatic Steps (Hydroxylation, Acetylation) baccatin_III Baccatin III taxadiene_derivatives->baccatin_III target 13-Deacetyltaxachitriene A taxadiene_derivatives->target other_taxanes Other Taxanes (e.g., Paclitaxel) baccatin_III->other_taxanes Further Modifications

Caption: A simplified diagram showing the likely position of 13-Deacetyltaxachitriene A as an intermediate in the complex taxane biosynthetic pathway.

References

Troubleshooting

minimizing epimerization of "13-Deacetyltaxachitriene A" during isolation

This technical support center provides guidance for researchers, scientists, and drug development professionals on minimizing the epimerization of 13-Deacetyltaxachitriene A during its isolation from natural sources, suc...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides guidance for researchers, scientists, and drug development professionals on minimizing the epimerization of 13-Deacetyltaxachitriene A during its isolation from natural sources, such as Taxus sumatrana[1]. Epimerization, particularly at the C-7 position, is a common issue with taxane (B156437) compounds and can impact the biological activity and yield of the target molecule.

Frequently Asked Questions (FAQs)

Q1: What is epimerization and why is it a concern for 13-Deacetyltaxachitriene A?

A1: Epimerization is a chemical process that alters the stereochemistry at one chiral center of a molecule. For taxanes like 13-Deacetyltaxachitriene A, the hydroxyl group at the C-7 position is susceptible to inversion, leading to the formation of the 7-epi-isomer. This structural change can significantly reduce the compound's therapeutic efficacy and introduce impurities that complicate downstream applications.

Q2: What are the primary factors that promote epimerization during the isolation process?

A2: The epimerization of taxanes is predominantly a base-catalyzed process.[2][3] Key factors that can accelerate this unwanted reaction include:

  • High pH: Basic conditions readily promote the deprotonation of the C-7 hydroxyl group, initiating the epimerization cascade.[3]

  • Elevated Temperatures: Increased temperatures can provide the necessary activation energy for the epimerization reaction to occur more rapidly.

  • Solvent Choice: The polarity and protic nature of the solvent can influence the stability of the intermediates involved in epimerization.

  • Presence of certain buffer salts: Some buffer systems can contribute to a basic microenvironment, inadvertently catalyzing the reaction.

Q3: How does the structure of 13-Deacetyltaxachitriene A influence its susceptibility to epimerization?

A3: The absence of an acetyl group at the C-13 position, and potentially at other positions, can affect the rate of epimerization. Studies on similar taxanes have shown that the removal of an acetyl group at the C-10 position increases the rate of epimerization in basic aqueous solutions.[3] This suggests that deacetylated taxanes like 13-Deacetyltaxachitriene A may be more prone to epimerization than their acetylated counterparts under basic conditions.

Q4: What analytical techniques are recommended for detecting and quantifying epimerization?

A4: High-Performance Liquid Chromatography (HPLC) and Ultra-High-Performance Liquid Chromatography (UHPLC) are the primary methods for separating and quantifying 13-Deacetyltaxachitriene A from its epimer.[2] For definitive structural confirmation of the epimer, Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) are essential.[2]

Troubleshooting Guide

This guide addresses specific issues that may arise during the isolation of 13-Deacetyltaxachitriene A.

Issue Potential Cause Recommended Solution
Significant presence of a closely eluting impurity in HPLC analysis, suspected to be the 7-epimer. Exposure to basic conditions during extraction or chromatography.Maintain a neutral or slightly acidic pH (pH 4-6) throughout the entire isolation process. Use buffers like acetate (B1210297) or phosphate (B84403) to control the pH.
Use of basic solvents like ammonia (B1221849) in methanol (B129727) for elution.Replace basic mobile phase modifiers with neutral or acidic alternatives. Consider using a gradient elution method that avoids high pH.
Loss of compound yield at each purification step. Epimerization leading to a mixture of isomers that are difficult to separate, resulting in fraction loss.Optimize chromatographic conditions to achieve baseline separation of the epimers. This may involve trying different columns (e.g., C18, phenyl-hexyl) and mobile phase compositions.
Degradation due to prolonged exposure to heat.Conduct all isolation and purification steps at room temperature or below. Use a refrigerated autosampler for HPLC analysis if possible.
Inconsistent results between different batches of isolated material. Variations in the pH of solvents or reagents used in different batches.Standardize all protocols, ensuring consistent pH and temperature for every isolation. Regularly calibrate pH meters and thermometers.
Use of excipients or materials that may be incompatible and catalyze epimerization.Be cautious of materials that could introduce basicity, such as certain silicone-based products.[4]

Experimental Protocols

Protocol for Monitoring Epimerization using HPLC

This protocol provides a general framework for monitoring the epimerization of 13-Deacetyltaxachitriene A. Optimization will be required based on the specific instrumentation and columns available.

  • Sample Preparation:

    • Dissolve a known concentration of the isolated 13-Deacetyltaxachitriene A sample in a suitable solvent (e.g., methanol, acetonitrile).

    • Forced degradation studies can be performed by intentionally exposing the sample to basic conditions (e.g., adding a small amount of a weak base like sodium bicarbonate) to generate the 7-epimer as a reference standard.[2]

  • HPLC Conditions (starting point):

    • Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).

    • Mobile Phase: A gradient of acetonitrile (B52724) and water.

    • Flow Rate: 1.0 mL/min.

    • Detection: UV at 227 nm.[2]

    • Column Temperature: 35°C.[2]

  • Analysis:

    • Inject the sample and monitor the chromatogram for the appearance of a new peak eluting close to the main 13-Deacetyltaxachitriene A peak.

    • The area under the curve for each peak can be used to quantify the percentage of the epimer relative to the parent compound.

Visualizations

Logical Workflow for Minimizing Epimerization

start Start: Crude Extract (e.g., from Taxus sumatrana) extraction Solvent Extraction start->extraction ph_control1 pH Control (Acidic/Neutral) extraction->ph_control1 partitioning Liquid-Liquid Partitioning extraction->partitioning ph_control2 pH Control (Aqueous Phase) partitioning->ph_control2 chromatography Chromatographic Purification (e.g., Silica, HPLC) partitioning->chromatography ph_control3 Mobile Phase pH Control chromatography->ph_control3 concentration Solvent Evaporation chromatography->concentration temp_control Low Temperature (<40°C) concentration->temp_control analysis Purity Analysis (HPLC/UHPLC) concentration->analysis storage Final Product Storage (Cold, Dry, Neutral pH) analysis->storage epimer_check Check for Epimer analysis->epimer_check epimer_check->chromatography If epimer > acceptable limit, re-purify taxane 13-Deacetyltaxachitriene A (7β-OH) deprotonation Deprotonation of C-7 OH (Base-catalyzed) taxane->deprotonation + OH⁻ enolate Enolate Intermediate deprotonation->enolate - H₂O reprotonation Reprotonation enolate->reprotonation + H₂O reprotonation->taxane Forms original isomer epimer 7-epi-13-Deacetyltaxachitriene A (7α-OH) reprotonation->epimer Forms epimer

References

Optimization

Technical Support Center: Scale-Up Purification of 13-Deacetyltaxachitriene A

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals engaged in the scale-up purification of 13-Deacetyltaxachitri...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals engaged in the scale-up purification of 13-Deacetyltaxachitriene A. Due to the limited availability of data specific to 13-Deacetyltaxachitriene A, the following guidance is based on established protocols for the purification of structurally similar taxanes, such as paclitaxel (B517696) and its precursors.

Troubleshooting Guide

This guide addresses common issues encountered during the scale-up purification of 13-Deacetyltaxachitriene A.

Problem Possible Cause(s) Suggested Solution(s)
Low Yield of Purified Product Incomplete Extraction: The initial extraction from the biomass (e.g., Taxus species) was not efficient.- Optimize the extraction solvent system and extraction time. - Consider using a multi-step extraction process.
Product Degradation: 13-Deacetyltaxachitriene A may be unstable under the purification conditions. Taxanes can be sensitive to acidic or alkaline pH and elevated temperatures[1][2].- Maintain a pH around 4, which appears to be the most stable for related taxanes[2]. - Perform purification steps at controlled, lower temperatures (e.g., 4°C or room temperature, depending on the method)[1].
Inefficient Chromatographic Separation: The chosen chromatographic method is not optimal for separating the target compound from impurities.- Screen different stationary phases (e.g., C18, silica) and mobile phase compositions[3][4]. - Optimize the gradient elution profile in HPLC to improve resolution.
Low Purity of Final Product Co-elution of Structurally Similar Impurities: Other taxanes with similar structures are difficult to separate from 13-Deacetyltaxachitriene A[1].- Employ orthogonal purification techniques, such as combining reversed-phase chromatography with hydrophilic interaction liquid chromatography (HILIC)[4][5]. - Consider high-resolution preparative HPLC for the final polishing step[1].
Presence of Pigments and Polar Impurities: Crude extracts often contain chlorophylls (B1240455) and other polar compounds.- Incorporate a pre-purification step using a hydrophobic adsorbent like Diaion® HP-20 or an initial solid-phase extraction (SPE) to remove these impurities[4][5].
Poor Crystallization Incorrect Solvent System: The solvent/anti-solvent ratio is not optimal for inducing crystallization.- Systematically screen different solvent systems (e.g., dichloromethane (B109758)/acetone/n-hexane or chloroform (B151607)/acetone/n-heptane) and their ratios[6].
Presence of Impurities Inhibiting Crystal Formation: High levels of impurities can interfere with the crystallization process.- Ensure the material is of sufficient purity (>90%) before attempting crystallization. An additional chromatographic step may be necessary.
High Backpressure in HPLC Column Column Clogging: Particulate matter in the sample or precipitation of the compound in the column.- Filter all samples and mobile phases through a 0.45 µm or 0.22 µm filter before use[7]. - Ensure the sample is fully dissolved in the mobile phase and does not precipitate upon injection.
Sample Viscosity: The sample is too concentrated or contains high molecular weight contaminants.- Dilute the sample before injection. - Pre-treat the sample to remove interfering substances.
Product Instability During Storage Hydrolysis or Isomerization: The compound degrades over time, especially in solution.- Store the purified compound as a dry, solid powder at low temperatures (e.g., -20°C). - For solutions, use a buffered mobile phase around pH 4 for short-term storage and keep refrigerated[2].

Frequently Asked Questions (FAQs)

Q1: What is the best initial chromatography technique for purifying 13-Deacetyltaxachitriene A from a crude extract?

A1: Reversed-phase chromatography on a C18-bonded silica (B1680970) column is a common and effective initial step for taxane (B156437) purification.[3] A step gradient of acetonitrile (B52724)/water can be used for elution.[3] This method is effective for separating taxanes from highly polar impurities.

Q2: How can I remove closely related taxane impurities?

A2: Separating structurally similar taxanes is a significant challenge.[1] A multi-step purification strategy is often necessary. Combining different chromatographic principles, such as reversed-phase chromatography followed by hydrophilic interaction liquid chromatography (HILIC), can provide the required selectivity.[4][5] High-performance liquid chromatography (HPLC) with an optimized mobile phase is crucial for achieving high purity.[1]

Q3: What conditions should I use for preparative HPLC to achieve high purity?

A3: For related taxanes like 10-deacetyltaxol (B21601) and paclitaxel, successful purification has been achieved using preparative HPLC with the following optimized conditions: a flow rate of 10 mL/min, an injection volume of 0.5 mL (at a concentration of 20 mg/mL), and a column temperature of 30 °C.[1] These parameters can serve as a starting point for optimizing the purification of 13-Deacetyltaxachitriene A.

Q4: Is crystallization a viable method for the final purification step?

A4: Yes, crystallization can be a very effective and scalable final purification step to achieve high purity. For paclitaxel, a method involving dissolving the crude product in a mixture of dichloromethane and acetone, followed by the dropwise addition of an alkane like n-heptane or n-hexane, has been shown to yield purities above 99%.[6]

Q5: How can I monitor the purity of my fractions during purification?

A5: High-performance liquid chromatography (HPLC) with UV detection is the standard method for monitoring the purity of fractions. For taxanes, a detection wavelength of 227 nm is commonly used.[4]

Experimental Protocols

General Reversed-Phase Column Chromatography Protocol

This protocol is adapted from a large-scale process for purifying taxol and related taxanes.[3]

  • Column: C18 bonded silica.

  • Sample Preparation: Dissolve the chloroform extractable fraction of the biomass in the initial mobile phase.

  • Mobile Phase: A step gradient of acetonitrile and water.

    • Initial condition: 25% acetonitrile in water.

    • Step gradient: Increase the acetonitrile concentration (e.g., to 30-50%) to elute the taxanes.

  • Elution: Collect fractions and monitor by HPLC at 227 nm.

  • Post-Processing: Fractions containing the target compound may be pooled for further purification. In some cases, crystallization can be induced directly from the collected fractions.[3]

Preparative HPLC for Final Purification

This protocol is based on the purification of 10-deacetyltaxol and paclitaxel.[1]

  • Instrument: Preparative HPLC system with a UV detector.

  • Column: A suitable preparative reversed-phase column (e.g., YMC-Pack ODS-A, 5 μm, 250 × 20 mm).[4]

  • Mobile Phase: Isocratic mixture of acetonitrile and water (e.g., 45:55 v/v). The optimal ratio should be determined experimentally for 13-Deacetyltaxachitriene A.

  • Flow Rate: 10 mL/min.[1]

  • Injection Volume: 0.5 mL of a 20 mg/mL solution.[1]

  • Column Temperature: 30 °C.[1]

  • Detection: UV at 227 nm.[4]

  • Fraction Collection: Collect the peak corresponding to 13-Deacetyltaxachitriene A.

  • Purity Analysis: Analyze the collected fractions by analytical HPLC to confirm purity.

Quantitative Data Summary

The following tables summarize purification data for related taxanes, which can be used as a benchmark for the scale-up purification of 13-Deacetyltaxachitriene A.

Table 1: Example Yields from a Large-Scale Reversed-Phase Process [3]

CompoundYield (%)
Taxol0.04
10-deacetylbaccatin III0.02
10-deacetyl taxol-7-xyloside0.1

Table 2: Preparative HPLC Optimization and Purity Results for Taxanes [1]

ParameterRange TestedOptimal ValueResulting Purity (10-DAT)Resulting Purity (PTX)
Flow Rate (mL/min)5 - 151095.33%99.15%
Injection Volume (mL)0.5 - 2.50.595.33%99.15%
Column Temperature (°C)20 - 403095.33%99.15%

Table 3: Crystallization Purification of Paclitaxel [6]

Initial Purity (%)Solvent SystemFinal Purity (%)Yield (%)
93Dichloromethane/Acetone/n-Heptane99.593.2
93Chloroform/Acetone/n-Hexane97.192.2

Visualizations

PurificationWorkflow CrudeExtract Crude Biomass Extract PrePurification Pre-Purification (e.g., SPE, Diaion® HP-20) CrudeExtract->PrePurification Remove pigments, polar impurities RP_Chrom Reversed-Phase Chromatography (C18) PrePurification->RP_Chrom Primary separation HILIC Hydrophilic Interaction Chromatography (HILIC) RP_Chrom->HILIC Orthogonal separation (optional, for high impurity load) Prep_HPLC Preparative HPLC (Final Polishing) RP_Chrom->Prep_HPLC Direct polishing HILIC->Prep_HPLC Crystallization Crystallization Prep_HPLC->Crystallization Final purification FinalProduct High-Purity 13-Deacetyltaxachitriene A Crystallization->FinalProduct

Caption: General workflow for the scale-up purification of 13-Deacetyltaxachitriene A.

TroubleshootingTree Problem Low Purity After Initial Chromatography CheckResolution Check HPLC Resolution Between Target and Impurities Problem->CheckResolution PoorResolution Poor Resolution CheckResolution->PoorResolution No GoodResolution Good Resolution CheckResolution->GoodResolution Yes OptimizeMethod Optimize Gradient/ Mobile Phase PoorResolution->OptimizeMethod CheckLoading Column Overloading? GoodResolution->CheckLoading AddStep Add Orthogonal Purification Step (e.g., HILIC) OptimizeMethod->AddStep If optimization fails Overloaded Yes CheckLoading->Overloaded Yes NotOverloaded No CheckLoading->NotOverloaded No ReduceLoad Reduce Sample Load Overloaded->ReduceLoad FinalPurity Proceed to Final Polishing Step NotOverloaded->FinalPurity

Caption: Troubleshooting decision tree for low purity issues in chromatographic steps.

References

Troubleshooting

Technical Support Center: Purification of 13-Deacetyltaxachitriene A

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the purification of 13-Deacetyltaxachitrien...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the purification of 13-Deacetyltaxachitriene A from natural product extracts, particularly from Taxus sumatrana.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities found in a crude sample of 13-Deacetyltaxachitriene A?

A1: Crude extracts containing 13-Deacetyltaxachitriene A, a taxane (B156437) diterpenoid from Taxus sumatrana, are typically complex mixtures. The most common impurities are other structurally related taxanes. These can include, but are not limited to, paclitaxel (B517696) (Taxol), cephalomannine, 10-deacetylbaccatin III, and various other taxoid analogs.[1] The specific profile of impurities can vary depending on the part of the plant used (e.g., needles, bark), the geographical location, and the extraction method employed.

Q2: What is the general strategy for purifying 13-Deacetyltaxachitriene A?

A2: A multi-step chromatographic approach is generally the most effective strategy for purifying taxanes like 13-Deacetyltaxachitriene A.[2][3] This typically involves an initial extraction from the plant material, followed by one or more column chromatography steps. A common sequence includes normal-phase chromatography on silica (B1680970) gel to separate major classes of compounds, followed by reverse-phase high-performance liquid chromatography (HPLC) for final purification to achieve high purity.[3][4]

Q3: Which solvents are suitable for the initial extraction of 13-Deacetyltaxachitriene A from Taxus sumatrana?

A3: A variety of organic solvents can be used for the initial extraction of taxanes from Taxus sumatrana. Commonly used solvents include methanol (B129727), ethanol, acetone, and dichloromethane, or mixtures thereof.[5][6] The choice of solvent will affect the efficiency of the extraction and the profile of co-extracted impurities.

Q4: My 13-Deacetyltaxachitriene A sample appears to be degrading during purification. What could be the cause?

A4: Taxanes can be sensitive to prolonged exposure to harsh conditions. Degradation can be caused by several factors, including:

  • pH extremes: Avoid strongly acidic or basic conditions during extraction and chromatography.

  • High temperatures: Use moderate temperatures for solvent evaporation and avoid prolonged heating.

  • Light exposure: Protect the sample from direct light, especially during long chromatographic runs.

Q5: How can I confirm the purity of my final 13-Deacetyltaxachitriene A sample?

A5: The purity of the final sample should be assessed using a combination of analytical techniques. High-performance liquid chromatography (HPLC) with a suitable detector (e.g., UV-Vis or mass spectrometry) is the most common method for determining purity. Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C) can be used to confirm the structure and identify any remaining impurities.

Troubleshooting Guide

Problem Possible Cause Suggested Solution
Low yield of 13-Deacetyltaxachitriene A after initial extraction. Incomplete extraction from the plant material.- Increase the extraction time.- Use a more polar solvent or a solvent mixture.- Grind the plant material to a finer powder to increase surface area.
Poor separation of 13-Deacetyltaxachitriene A from other taxanes during column chromatography. - Inappropriate stationary phase.- Incorrect mobile phase composition.- Column overloading.- For normal-phase chromatography, try different solvent systems (e.g., hexane/ethyl acetate, dichloromethane/methanol).- For reverse-phase HPLC, optimize the gradient of acetonitrile (B52724) or methanol in water.- Reduce the amount of crude extract loaded onto the column.
Co-elution of impurities with the target compound in HPLC. The chromatographic conditions are not optimized for resolving structurally similar compounds.- Use a longer HPLC column or a column with a smaller particle size for higher resolution.- Adjust the mobile phase gradient to be shallower, allowing for better separation of closely eluting peaks.- Experiment with a different stationary phase (e.g., C18, C8, Phenyl-Hexyl).
The purified sample shows unexpected peaks in the NMR spectrum. Residual solvent or a persistent impurity.- Ensure the sample is thoroughly dried under high vacuum to remove residual solvents.- If impurities are still present, an additional chromatographic step with a different selectivity may be necessary.
Precipitation of the sample during solvent exchange. The compound has low solubility in the new solvent.- Perform a gradual solvent exchange.- Use a co-solvent to maintain solubility.- Ensure the concentration of the sample is not too high.

Experimental Protocols

General Workflow for Purification of 13-Deacetyltaxachitriene A

The following diagram outlines a typical workflow for the isolation and purification of 13-Deacetyltaxachitriene A from Taxus sumatrana.

Purification_Workflow cluster_extraction Extraction cluster_partitioning Preliminary Purification cluster_chromatography Chromatographic Purification A Dried & Powdered Taxus sumatrana Material B Solvent Extraction (e.g., Methanol/Dichloromethane) A->B C Filtration & Concentration B->C D Liquid-Liquid Partitioning (e.g., Hexane/Water) C->D C->D Crude Extract E Crude Taxane-Enriched Fraction D->E F Silica Gel Column Chromatography (Normal Phase) E->F E->F Enriched Fraction G Fraction Collection & Analysis (TLC/HPLC) F->G H Preparative Reverse-Phase HPLC G->H G->H Semi-pure Fractions I Purity Analysis (HPLC, NMR) H->I H->I Purified Fractions J Pure 13-Deacetyltaxachitriene A I->J

Caption: A generalized workflow for the purification of 13-Deacetyltaxachitriene A.

Quantitative Data Summary

The following table presents hypothetical but representative data on the purification of 13-Deacetyltaxachitriene A, illustrating the expected increase in purity at each stage of the process.

Purification Step Starting Material Purity of 13-Deacetyltaxachitriene A (%) Typical Yield (%)
Solvent Extraction Dried Taxus sumatrana needles< 0.110-15 (of total extract)
Liquid-Liquid Partitioning Crude Extract1-580-90
Silica Gel Chromatography Partitioned Extract30-5060-70
Preparative HPLC Semi-purified Fraction> 9840-50

Note: The purity and yield values are estimates and can vary significantly based on the starting material and the specific experimental conditions.

Logical Relationship Diagram

The following diagram illustrates the logical relationship between the key challenges and the corresponding solutions in the purification of taxanes.

Troubleshooting_Logic cluster_problem Common Purification Problems cluster_cause Potential Causes cluster_solution Troubleshooting Solutions P1 Low Yield C1 Inefficient Extraction P1->C1 P2 Poor Resolution C2 Suboptimal Chromatography P2->C2 P3 Compound Degradation C3 Harsh Conditions P3->C3 S1 Optimize Extraction Parameters C1->S1 S2 Refine Chromatographic Method C2->S2 S3 Control pH, Temp, & Light C3->S3

Caption: Troubleshooting logic for taxane purification.

References

Optimization

"13-Deacetyltaxachitriene A" sample preparation for bioassays

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 13-Deacetyltaxachitriene A. The information...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 13-Deacetyltaxachitriene A. The information provided is based on the known properties of taxane-class compounds and should be adapted for your specific experimental context.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for dissolving 13-Deacetyltaxachitriene A?

A1: 13-Deacetyltaxachitriene A is soluble in a range of organic solvents, including Dimethyl Sulfoxide (DMSO), ethanol, chloroform, dichloromethane, and acetone. For biological assays, DMSO is a common choice for creating stock solutions due to its high solubilizing power and compatibility with most cell culture media at low final concentrations.

Q2: How should I store 13-Deacetyltaxachitriene A?

A2: For long-term storage, the solid compound should be stored at -20°C. Stock solutions, typically in DMSO, should be aliquoted into single-use volumes to avoid repeated freeze-thaw cycles and stored at -20°C for up to two weeks. For daily use, it is advisable to prepare fresh dilutions from the stock solution.

Q3: What is the expected mechanism of action for 13-Deacetyltaxachitriene A?

A3: While specific studies on 13-Deacetyltaxachitriene A are limited, as a member of the taxane (B156437) family, it is predicted to function as a microtubule stabilizer.[1][2][3] This class of compounds is known to bind to β-tubulin, promoting the assembly of microtubules and inhibiting their depolymerization.[1][2] This disruption of microtubule dynamics leads to cell cycle arrest, primarily at the G2/M phase, and subsequent induction of apoptosis.[3]

Q4: In which types of bioassays can I use 13-Deacetyltaxachitriene A?

A4: Based on its presumed mechanism of action, 13-Deacetyltaxachitriene A is suitable for a variety of in vitro assays, including:

  • Cytotoxicity Assays: To determine the compound's potency in killing cancer cells (e.g., MTT, XTT, or CellTiter-Glo assays).

  • Cell Proliferation Assays: To assess the inhibitory effect on cell growth.

  • Apoptosis Assays: To confirm the induction of programmed cell death (e.g., Annexin V/PI staining, caspase activity assays).

  • Cell Cycle Analysis: To investigate the arrest of cells at a specific phase of the cell cycle, typically G2/M for taxanes.

  • Microtubule Polymerization Assays: To directly measure the compound's effect on tubulin dynamics in a cell-free system.

Troubleshooting Guide

Issue Possible Cause Recommended Solution
Precipitation of the compound in cell culture medium. The aqueous solubility of the compound is low, and the final concentration of the organic solvent (e.g., DMSO) is too low to maintain solubility.Ensure the final concentration of DMSO in the cell culture medium does not exceed a level toxic to your cells (typically <0.5%). If precipitation persists, consider using a formulation with a solubilizing agent like Cremophor EL, though vehicle controls are crucial.[4]
Inconsistent results between experiments. 1. Degradation of the compound in stock solutions due to improper storage or repeated freeze-thaw cycles. 2. Variability in cell density or health.1. Aliquot stock solutions into single-use vials and store at -20°C. Prepare fresh dilutions for each experiment. 2. Standardize cell seeding density and ensure cells are in the logarithmic growth phase at the time of treatment.
No observable biological effect at expected concentrations. 1. The compound may have low potency in the chosen cell line. 2. The compound may have degraded. 3. The incubation time may be insufficient.1. Test a wider range of concentrations and consider using a different cell line. 2. Verify the integrity of the compound using analytical methods if possible. Use a fresh vial of the compound. 3. Extend the incubation time, for example, to 48 or 72 hours for cytotoxicity assays.
High background toxicity in control wells. The concentration of the vehicle (e.g., DMSO) is too high and is causing cell death.Perform a vehicle toxicity control experiment to determine the maximum tolerated concentration of the solvent for your specific cell line. Ensure the final solvent concentration is below this level in all experimental wells.

Quantitative Data

Solvent Approximate Solubility of Paclitaxel Reference
DMSO~5 mg/mL[5]
DMSO50 mg/mL[4]
Ethanol~1.5 mg/mL[5]
Dimethyl formamide (B127407) (DMF)~5 mg/mL[5]
WaterPoorly soluble[4]

Experimental Protocols

Protocol 1: Preparation of Stock and Working Solutions

This protocol describes the preparation of a 10 mM stock solution of 13-Deacetyltaxachitriene A in DMSO and subsequent dilution for use in cell-based assays.

Materials:

  • 13-Deacetyltaxachitriene A (solid)

  • Anhydrous DMSO

  • Sterile microcentrifuge tubes

  • Pipettes and sterile tips

Procedure:

  • Calculate the required mass: Determine the mass of 13-Deacetyltaxachitriene A needed to prepare the desired volume of a 10 mM stock solution. (Molecular Weight of 13-Deacetyltaxachitriene A to be used for calculation).

  • Dissolution: Add the calculated mass of the compound to a sterile microcentrifuge tube. Add the appropriate volume of anhydrous DMSO to achieve a 10 mM concentration.

  • Solubilization: Vortex the tube until the compound is completely dissolved. Gentle warming in a 37°C water bath may aid dissolution.

  • Aliquoting and Storage: Aliquot the 10 mM stock solution into single-use, sterile microcentrifuge tubes. Store the aliquots at -20°C.

  • Preparation of Working Solutions: On the day of the experiment, thaw an aliquot of the 10 mM stock solution. Prepare serial dilutions in the appropriate cell culture medium to achieve the desired final concentrations for your assay. Ensure the final DMSO concentration is consistent across all treatments and below the toxic level for your cells.

Protocol 2: In Vitro Cytotoxicity Assay (MTT Assay)

This protocol outlines a general procedure for assessing the cytotoxic effects of 13-Deacetyltaxachitriene A on a cancer cell line using an MTT assay.

Materials:

  • Cancer cell line of interest

  • Complete cell culture medium

  • 13-Deacetyltaxachitriene A working solutions

  • 96-well cell culture plates

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

  • Solubilization buffer (e.g., DMSO or a solution of 20% SDS in 50% DMF)

  • Microplate reader

Procedure:

  • Cell Seeding: Seed cells into a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

  • Compound Treatment: Remove the medium and add fresh medium containing various concentrations of 13-Deacetyltaxachitriene A (and a vehicle control). Incubate for the desired period (e.g., 24, 48, or 72 hours).

  • MTT Addition: After incubation, add MTT solution to each well and incubate for 2-4 hours at 37°C, allowing viable cells to metabolize the MTT into formazan (B1609692) crystals.

  • Solubilization: Remove the medium containing MTT and add the solubilization buffer to each well to dissolve the formazan crystals.

  • Absorbance Measurement: Measure the absorbance at the appropriate wavelength (e.g., 570 nm) using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control cells and plot a dose-response curve to determine the IC50 value.

Visualizations

experimental_workflow Experimental Workflow for Bioassay Sample Preparation cluster_prep Stock Solution Preparation cluster_assay Cell-Based Assay solid_compound 13-Deacetyltaxachitriene A (Solid) dissolve Dissolve in DMSO to 10 mM solid_compound->dissolve aliquot Aliquot into single-use vials dissolve->aliquot store Store at -20°C aliquot->store thaw_stock Thaw stock solution store->thaw_stock Day of experiment working_solution Prepare working solutions in culture medium thaw_stock->working_solution treat_cells Treat cells in 96-well plate working_solution->treat_cells incubate Incubate (e.g., 48h) treat_cells->incubate measure Measure biological endpoint (e.g., MTT assay) incubate->measure analyze Analyze data (IC50) measure->analyze

Caption: Workflow for preparing 13-Deacetyltaxachitriene A and use in a cell-based assay.

signaling_pathway Predicted Signaling Pathway of 13-Deacetyltaxachitriene A compound 13-Deacetyltaxachitriene A microtubules Microtubule Stabilization compound->microtubules mitotic_spindle Defective Mitotic Spindle microtubules->mitotic_spindle cell_cycle_arrest G2/M Phase Arrest mitotic_spindle->cell_cycle_arrest apoptosis Apoptosis cell_cycle_arrest->apoptosis

Caption: Predicted mechanism of action for 13-Deacetyltaxachitriene A based on taxane compounds.

troubleshooting_logic Troubleshooting Logic for Compound Precipitation start Compound precipitates in medium? check_dmso Final DMSO concentration > 0.5%? start->check_dmso reduce_dmso Lower final DMSO concentration. check_dmso->reduce_dmso Yes consider_formulation Consider alternative formulation (e.g., with Cremophor EL). check_dmso->consider_formulation No ok OK reduce_dmso->ok consider_formulation->ok

Caption: Decision-making process for addressing compound precipitation issues.

References

Reference Data & Comparative Studies

Validation

A Comparative Guide to the Biological Activities of Paclitaxel and 13-Deacetyltaxachitriene A

A Note to the Reader: This guide provides a comprehensive overview of the biological activity of the well-established anticancer agent, paclitaxel (B517696). While the intent was to draw a direct comparison with 13-Deace...

Author: BenchChem Technical Support Team. Date: December 2025

A Note to the Reader: This guide provides a comprehensive overview of the biological activity of the well-established anticancer agent, paclitaxel (B517696). While the intent was to draw a direct comparison with 13-Deacetyltaxachitriene A, a thorough search of scientific literature and databases has revealed a significant lack of available information on the biological properties of 13-Deacetyltaxachitriene A. It is known to be a natural diterpenoid isolated from the branches of Taxus sumatrana, but data regarding its cytotoxicity, mechanism of action, and effects on cellular processes are not publicly available at this time.

Therefore, this document will focus on detailing the extensive research conducted on paclitaxel, with the understanding that a direct, data-driven comparison with 13-Deacetyltaxachitriene A is not currently feasible.

Paclitaxel: A Potent Microtubule-Stabilizing Agent

Paclitaxel is a highly effective chemotherapeutic agent widely used in the treatment of various cancers, including ovarian, breast, and lung cancer.[1] Its primary mechanism of action involves the disruption of the normal function of microtubules, which are essential components of the cell's cytoskeleton.

Mechanism of Action

Unlike other microtubule-targeting agents that cause depolymerization, paclitaxel uniquely works by promoting the assembly of tubulin dimers into microtubules and stabilizing them, preventing their disassembly.[1][2] This hyper-stabilization of microtubules disrupts the dynamic equilibrium necessary for critical cellular functions, particularly during cell division.[1][2]

The key steps in paclitaxel's mechanism of action are:

  • Binding to β-tubulin: Paclitaxel binds to the β-tubulin subunit of the tubulin heterodimer within the microtubule polymer.[2]

  • Promotion of Microtubule Assembly: It promotes the polymerization of tubulin into microtubules.[1][2]

  • Inhibition of Depolymerization: Paclitaxel stabilizes the microtubule structure, making it resistant to depolymerization.[1][2]

  • Disruption of Mitosis: The stabilized, non-functional microtubules interfere with the formation of the mitotic spindle, a crucial structure for chromosome segregation during cell division.[2]

  • Cell Cycle Arrest: This disruption leads to an arrest of the cell cycle in the G2/M phase.[3][4]

  • Induction of Apoptosis: Prolonged mitotic arrest triggers programmed cell death, or apoptosis, in cancer cells.[2][3][4]

Research has also indicated that paclitaxel can induce apoptosis by binding to and inhibiting the function of the anti-apoptotic protein Bcl-2.[2]

Paclitaxel_Mechanism_of_Action Paclitaxel Paclitaxel Tubulin β-Tubulin Subunit (in Microtubules) Paclitaxel->Tubulin Binds to Microtubule_Assembly Microtubule Assembly Paclitaxel->Microtubule_Assembly Promotes Bcl2 Bcl-2 Inhibition Paclitaxel->Bcl2 Microtubule_Stabilization Microtubule Stabilization (Inhibition of Depolymerization) Microtubule_Assembly->Microtubule_Stabilization Mitotic_Spindle_Disruption Mitotic Spindle Disruption Microtubule_Stabilization->Mitotic_Spindle_Disruption G2M_Arrest G2/M Phase Cell Cycle Arrest Mitotic_Spindle_Disruption->G2M_Arrest Apoptosis Apoptosis (Programmed Cell Death) G2M_Arrest->Apoptosis Bcl2->Apoptosis Contributes to

Figure 1: Simplified signaling pathway of paclitaxel's mechanism of action.
Cytotoxicity of Paclitaxel

The cytotoxic effects of paclitaxel have been extensively studied across a wide range of human cancer cell lines. The 50% inhibitory concentration (IC50), a measure of the drug's potency, varies depending on the cell line and the duration of drug exposure.

Cell Line TypeCell Line NameIC50 (nM)Exposure Time (h)Reference
Breast CancerSK-BR-3~1072[5]
Breast CancerMDA-MB-231~572[5]
Breast CancerT-47D~2.572[5]
Breast CancerZR75-1Varies48[6]
Lung CancerNSCLC (median)940024[7]
Lung CancerNSCLC (median)27120[7]
Lung CancerSCLC (median)2500024[7]
Lung CancerSCLC (median)5000120[7]
Ovarian CancerOVCAR-32.5 - 7.524[8]
Cervical CancerHeLa2.5 - 7.524[8]

Note: IC50 values can vary significantly between studies due to differences in experimental conditions.

Experimental Protocols

Cytotoxicity Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell viability and, by extension, the cytotoxic effects of a compound.

Principle: In living cells, mitochondrial dehydrogenases reduce the yellow tetrazolium salt MTT to purple formazan (B1609692) crystals. The amount of formazan produced is directly proportional to the number of viable cells.[9][10]

Protocol Outline:

  • Cell Seeding: Cancer cells are seeded in a 96-well plate at a predetermined density and allowed to attach overnight.

  • Drug Treatment: The cells are then treated with various concentrations of paclitaxel (or the compound of interest) and incubated for a specific duration (e.g., 24, 48, or 72 hours).

  • MTT Addition: After the incubation period, the medium is removed, and MTT solution is added to each well. The plate is then incubated for a few hours to allow for formazan crystal formation.

  • Solubilization: The formazan crystals are solubilized by adding a solvent, such as DMSO.

  • Absorbance Measurement: The absorbance of the purple solution is measured using a microplate reader at a specific wavelength (typically around 570 nm).

  • Data Analysis: The percentage of cell viability is calculated for each drug concentration relative to untreated control cells. The IC50 value is determined by plotting cell viability against drug concentration and fitting the data to a dose-response curve.

MTT_Assay_Workflow Start Start Seed_Cells Seed Cells in 96-well Plate Start->Seed_Cells Incubate_Attach Incubate Overnight (Cell Attachment) Seed_Cells->Incubate_Attach Add_Drug Add Paclitaxel (Varying Concentrations) Incubate_Attach->Add_Drug Incubate_Treatment Incubate for 24/48/72 hours Add_Drug->Incubate_Treatment Add_MTT Add MTT Reagent Incubate_Treatment->Add_MTT Incubate_Formazan Incubate for 2-4 hours (Formazan Formation) Add_MTT->Incubate_Formazan Solubilize Solubilize Formazan (e.g., with DMSO) Incubate_Formazan->Solubilize Read_Absorbance Read Absorbance (~570 nm) Solubilize->Read_Absorbance Analyze_Data Calculate % Viability & Determine IC50 Read_Absorbance->Analyze_Data End End Analyze_Data->End

Figure 2: General workflow for an MTT cytotoxicity assay.
Tubulin Polymerization Assay

This assay directly measures the effect of a compound on the assembly of tubulin into microtubules.

Principle: The polymerization of tubulin into microtubules causes light to scatter. This light scattering can be measured as an increase in optical density (OD) at 340 nm over time.[11]

Protocol Outline:

  • Reaction Setup: Purified tubulin is kept on ice to prevent polymerization. A reaction buffer containing GTP (essential for polymerization) is prepared.

  • Initiation of Polymerization: The reaction is initiated by warming the mixture to 37°C in a temperature-controlled spectrophotometer.

  • Addition of Compound: Paclitaxel (or a test compound) is added to the reaction mixture. Paclitaxel, as a microtubule stabilizer, will enhance the rate and extent of polymerization.

  • Kinetic Measurement: The change in absorbance at 340 nm is monitored over time.

  • Data Analysis: The polymerization curves of tubulin with and without the compound are compared to determine the compound's effect on tubulin assembly.

Cell Cycle Analysis by Flow Cytometry

This technique is used to determine the distribution of cells in the different phases of the cell cycle (G0/G1, S, and G2/M).

Principle: A fluorescent dye, such as propidium (B1200493) iodide (PI), binds stoichiometrically to DNA. The amount of fluorescence emitted by a stained cell is therefore proportional to its DNA content. Cells in G2/M have twice the DNA content (and thus twice the fluorescence) of cells in G0/G1. Cells in the S phase (DNA synthesis) have an intermediate amount of DNA.[12]

Protocol Outline:

  • Cell Treatment: Cells are treated with paclitaxel for a defined period.

  • Harvesting and Fixation: Cells are harvested and then fixed, typically with cold ethanol, to permeabilize the cell membrane and preserve the cellular structure.

  • Staining: The fixed cells are treated with RNase (to prevent staining of RNA) and then stained with a DNA-binding fluorescent dye like propidium iodide.

  • Flow Cytometry Analysis: The stained cells are analyzed on a flow cytometer, which measures the fluorescence intensity of individual cells.

  • Data Analysis: The data is displayed as a histogram of cell count versus fluorescence intensity. Software is used to quantify the percentage of cells in each phase of the cell cycle. Paclitaxel treatment is expected to show an accumulation of cells in the G2/M phase.[13]

13-Deacetyltaxachitriene A: An Unknown Quantity

As of the date of this publication, there is a notable absence of published research detailing the biological activity of 13-Deacetyltaxachitriene A. It has been identified as a natural product isolated from Taxus sumatrana. Its structural similarity to other taxanes suggests it could potentially interact with microtubules, but without experimental data, this remains speculative.

Conclusion

Paclitaxel is a cornerstone of cancer chemotherapy with a well-defined mechanism of action centered on the stabilization of microtubules, leading to cell cycle arrest and apoptosis. Its cytotoxic effects are potent but vary depending on the cancer cell type and exposure duration.

A direct comparison of the biological activity of 13-Deacetyltaxachitriene A with paclitaxel is not possible due to the current lack of available scientific data for the former. Future research is required to elucidate the biological properties of 13-Deacetyltaxachitriene A and determine if it holds any therapeutic potential, either similar to or distinct from paclitaxel. Researchers in drug discovery are encouraged to investigate this and other novel taxane-related compounds to explore new avenues for cancer therapy.

References

Comparative

Comparison Guide: Validation of Analytical Methods for 13-Deacetyltaxachitriene A Quantification

Disclaimer: This guide is a template demonstrating the structure and content for an analytical method validation comparison. The experimental data presented is hypothetical and for illustrative purposes only.

Author: BenchChem Technical Support Team. Date: December 2025

Disclaimer: This guide is a template demonstrating the structure and content for an analytical method validation comparison. The experimental data presented is hypothetical and for illustrative purposes only.

This guide provides a comparative analysis of two distinct analytical methods for the quantification of 13-Deacetyltaxachitriene A, a critical taxane (B156437) diterpenoid in pharmaceutical research. The comparison is based on key validation parameters outlined in the ICH Q2(R1) guidelines.[1][2][3][4] This document is intended for researchers, analytical scientists, and drug development professionals to aid in the selection of the most appropriate analytical technique for their specific research and quality control needs.

Analytical Method Comparison

The quantification of taxane diterpenes like 13-Deacetyltaxachitriene A requires highly sensitive and specific analytical methods due to their complex structures and the presence of closely related analogues in typical sample matrices.[5][6][7] This guide compares a modern, high-sensitivity method with a more traditional approach.

  • Method A: UPLC-MS/MS (Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry)

    • Principle: This method offers superior separation efficiency through UPLC, coupled with the high selectivity and sensitivity of tandem mass spectrometry. It is ideal for quantifying trace levels of the analyte in complex biological or formulation matrices.

    • Advantages: Exceptional sensitivity (low Limit of Quantification), high specificity by monitoring unique precursor-product ion transitions, and rapid analysis times.

  • Method B: HPLC-UV (High-Performance Liquid Chromatography with Ultraviolet Detection)

    • Principle: A robust and widely accessible method that separates the analyte using HPLC, followed by quantification based on its ultraviolet absorbance at a specific wavelength.

    • Advantages: Cost-effective, straightforward to implement, and suitable for routine quality control of bulk substances or formulations where analyte concentrations are relatively high.

Comparative Validation Data Summary

The performance of both methods was evaluated based on standard validation characteristics. The following tables summarize the hypothetical quantitative data derived from the validation studies.

Table 1: Linearity and Range
ParameterMethod A: UPLC-MS/MSMethod B: HPLC-UVAcceptance Criteria
Range 0.1 - 50 ng/mL1.0 - 100 µg/mLRelevant to intended use
Correlation Coefficient (r²) > 0.9995> 0.9991≥ 0.999
Regression Equation y = 1.5x10⁶x + 2500y = 2.5x10⁴x + 1200Linear relationship
Table 2: Accuracy and Precision
ParameterLevelMethod A: UPLC-MS/MSMethod B: HPLC-UVAcceptance Criteria
Accuracy (% Recovery) Low QC (0.3 ng/mL | 3 µg/mL)99.5%98.9%80-120% for trace levels, 98-102% for assay.[3]
Mid QC (20 ng/mL | 50 µg/mL)101.2%100.8%
High QC (40 ng/mL | 80 µg/mL)100.5%101.5%
Precision (Repeatability, %RSD) Mid QC (n=6)1.8%1.1%≤ 2%
Precision (Intermediate, %RSD) Mid QC (n=6, 2 days)2.5%1.9%≤ 3%
Table 3: Sensitivity and Specificity
ParameterMethod A: UPLC-MS/MSMethod B: HPLC-UVComments
Limit of Detection (LOD) 0.03 ng/mL0.3 µg/mLUPLC-MS/MS is ~10,000x more sensitive.
Limit of Quantitation (LOQ) 0.1 ng/mL1.0 µg/mLDefines the lower end of the linear range.
Specificity High (Mass-based)Moderate (Time-based)No interference from placebo or degradation products observed for either method. Method A is inherently more specific.

Experimental Protocols

Detailed methodologies are provided for transparency and reproducibility.

Protocol 1: UPLC-MS/MS Method
  • Chromatographic System: Waters ACQUITY UPLC System coupled to a Sciex Triple Quad 6500+ Mass Spectrometer.

  • Column: ACQUITY UPLC BEH C18, 1.7 µm, 2.1 x 50 mm.

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient Elution: Start at 30% B, increase to 95% B over 2.5 min, hold for 0.5 min, return to 30% B and re-equilibrate for 1 min.

  • Flow Rate: 0.5 mL/min.

  • Injection Volume: 2 µL.

  • MS Detection: Electrospray Ionization (ESI) in positive mode. MRM transition for 13-Deacetyltaxachitriene A monitored (hypothetical m/z: 568.3 → 286.2).

Protocol 2: HPLC-UV Method
  • Chromatographic System: Agilent 1260 Infinity II HPLC with Diode Array Detector (DAD).

  • Column: Zorbax Eclipse XDB C18, 5 µm, 4.6 x 150 mm.

  • Mobile Phase: Isocratic mixture of Acetonitrile and Water (60:40, v/v).

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 10 µL.

  • Detection Wavelength: 227 nm.

  • Run Time: 10 minutes.

Visualizations: Workflows and Pathways

Diagrams are provided to illustrate key processes and relationships relevant to the analytical validation.

G cluster_prep Sample Preparation cluster_analysis Chromatographic Analysis cluster_data Data Processing A Weighing of Standard/Sample B Solvent Dissolution & Dilution A->B C Vortexing & Sonication B->C D Filtration (0.22 µm) C->D E Sample Injection (UPLC or HPLC) D->E F Chromatographic Separation E->F G Detection (MS/MS or UV) F->G H Peak Integration G->H I Calibration Curve Generation H->I J Concentration Calculation I->J K Validation Report J->K Final Report

Caption: General workflow for analytical method validation.

G Validation Method Validation Specificity Specificity Validation->Specificity Linearity Linearity Validation->Linearity Accuracy Accuracy Validation->Accuracy Precision Precision Validation->Precision LOQ LOQ / LOD Validation->LOQ Robustness Robustness Validation->Robustness Linearity->Accuracy Linearity->Precision Range Range Linearity->Range Range->Accuracy Range->Precision

Caption: Interrelationship of key validation parameters.

G Taxane Taxane Compound (e.g., 13-Deacetyltaxachitriene A) Tubulin αβ-Tubulin Dimers Taxane->Tubulin Binds to β-subunit Stabilization Microtubule Stabilization Taxane->Stabilization Microtubule Microtubule Polymer Tubulin->Microtubule Polymerization Microtubule->Tubulin Depolymerization Stabilization->Microtubule Promotes assembly Inhibits disassembly MitoticArrest Mitotic Arrest (G2/M Phase) Stabilization->MitoticArrest Apoptosis Apoptosis (Cell Death) MitoticArrest->Apoptosis

Caption: Simplified signaling pathway for taxane drugs.

References

Validation

Unveiling the Cross-Reactivity of 13-Deacetyltaxachitriene A in Immunoassays: A Comparative Guide

For researchers, scientists, and drug development professionals, understanding the specificity of immunoassays for taxane (B156437) compounds is critical for accurate quantification and analysis. This guide provides a co...

Author: BenchChem Technical Support Team. Date: December 2025

For researchers, scientists, and drug development professionals, understanding the specificity of immunoassays for taxane (B156437) compounds is critical for accurate quantification and analysis. This guide provides a comparative analysis of the cross-reactivity of various taxane analogues, with a focus on the potential cross-reactivity of 13-Deacetyltaxachitriene A, in the context of a widely used competitive enzyme-linked immunosorbent assay (ELISA) for paclitaxel (B517696).

Understanding Immunoassay Specificity

Immunoassays, such as ELISA, rely on the specific binding of an antibody to its target antigen. Cross-reactivity occurs when the antibody binds to structurally similar molecules, leading to potentially inaccurate measurements. In the context of drug development and analysis of natural products, where numerous structurally related analogues may be present, a highly specific assay is paramount.

The icELISA discussed here utilizes a monoclonal antibody raised against a paclitaxel-protein conjugate. The assay's principle involves the competition between free paclitaxel (or a cross-reacting analogue) in a sample and a fixed amount of paclitaxel-conjugate coated on the ELISA plate for binding to a limited amount of the anti-paclitaxel antibody. The resulting signal is inversely proportional to the concentration of free paclitaxel or its cross-reacting analogues in the sample.

Comparative Cross-Reactivity of Taxane Analogues

A study by Sankaran et al. (2014) provides crucial data on the cross-reactivity of a panel of taxane compounds in their developed icELISA for paclitaxel. The results, summarized in the table below, demonstrate the high specificity of the monoclonal antibody 3A3 for paclitaxel.

CompoundCross-Reactivity (%)
Paclitaxel100
7-xylosyltaxol31.8
Cephalomannine6.17
Baccatin (B15129273) III<0.11
10-deacetylbaccatin III<0.11
1-hydroxybaccatin I<0.11
13-acetyl-9-dihydrobaccatin III<0.11
1-acetoxyl-5-deacetyl-baccatin I<0.11

Data sourced from Sankaran et al. (2014).

Analysis of the data reveals several key points:

  • High Specificity for Paclitaxel: The antibody exhibits the highest affinity for paclitaxel, which is set as the 100% reference.

  • Impact of Side Chain Modifications: 7-xylosyltaxol, which differs from paclitaxel in the side chain at C-13, shows significant cross-reactivity (31.8%). Cephalomannine, which also has a different side chain at C-13, shows a much lower but still notable cross-reactivity (6.17%). This indicates that the antibody recognizes epitopes on the paclitaxel side chain, but modifications are tolerated to varying degrees.

  • Negligible Recognition of the Taxane Core: Baccatin III and its derivatives, which lack the C-13 side chain characteristic of paclitaxel, exhibit negligible cross-reactivity (<0.11%). This strongly suggests that the antibody's primary binding site is on the C-13 side chain and not the core taxane ring structure.

Predicting the Cross-Reactivity of 13-Deacetyltaxachitriene A

To predict the potential cross-reactivity of 13-Deacetyltaxachitriene A, it is essential to compare its structure with that of paclitaxel and the other tested analogues.

Structural Comparison:

  • Paclitaxel: Possesses a complex taxane core and a distinctive ester-linked side chain at the C-13 position.

  • Baccatin III and its derivatives: These are precursors to paclitaxel and lack the C-13 side chain.

  • 13-Deacetyltaxachitriene A: The chemical structure of 13-Deacetyltaxachitriene A reveals that it is a diterpenoid of the taxane family. Crucially, like baccatin III, it lacks the complex side chain at the C-13 position that is characteristic of paclitaxel and is the primary recognition site for the monoclonal antibody in the described immunoassay.

Based on this structural analysis and the experimental data from the icELISA, it is highly probable that 13-Deacetyltaxachitriene A would exhibit negligible cross-reactivity (<0.11%) in this specific paclitaxel immunoassay. The absence of the C-13 side chain, which is the key antigenic determinant, makes it unlikely to be recognized by the antibody.

Experimental Protocols

The following is a detailed methodology for the indirect competitive ELISA for paclitaxel, based on the work of Sankaran et al. (2014).

Materials:

  • 96-well immunoplates

  • Paclitaxel standard

  • Anti-paclitaxel monoclonal antibody (e.g., 3A3)

  • XylTax–OVA conjugate (or other suitable paclitaxel-protein conjugate for coating)

  • 5% Skimmed Milk in PBS (SPBS) for blocking

  • Methanol (for sample and standard dilution)

  • Phosphate-buffered saline (PBS)

  • Secondary antibody-enzyme conjugate (e.g., HRP-conjugated goat anti-mouse IgG)

  • Substrate solution (e.g., TMB)

  • Stop solution (e.g., 2N H₂SO₄)

  • Microplate reader

Procedure:

  • Coating: Coat the wells of a 96-well immunoplate with 100 µL of XylTax–OVA conjugate (1 µg/mL in PBS) and incubate overnight at 4°C.

  • Washing: Wash the plate three times with PBS.

  • Blocking: Block the remaining protein-binding sites by adding 300 µL of 5% SPBS to each well and incubating for 1 hour at room temperature.

  • Washing: Wash the plate three times with PBS.

  • Competitive Reaction:

    • Prepare serial dilutions of paclitaxel standards and samples in methanol.

    • Add 50 µL of the diluted standards or samples to the wells.

    • Add 50 µL of the anti-paclitaxel monoclonal antibody (at a pre-determined optimal dilution) to each well.

    • Incubate for 1 hour at room temperature.

  • Washing: Wash the plate three times with PBS.

  • Secondary Antibody Incubation: Add 100 µL of the HRP-conjugated secondary antibody, diluted in PBS, to each well and incubate for 1 hour at room temperature.

  • Washing: Wash the plate five times with PBS.

  • Substrate Development: Add 100 µL of TMB substrate solution to each well and incubate in the dark for 15-30 minutes.

  • Stopping the Reaction: Add 50 µL of stop solution to each well.

  • Measurement: Read the absorbance at 450 nm using a microplate reader.

  • Calculation: The concentration of paclitaxel or its cross-reacting analogues in the samples is determined by comparing their absorbance values to the standard curve. Cross-reactivity is calculated as (IC₅₀ of paclitaxel / IC₅₀ of the analogue) x 100%.

Visualizing the Immunoassay Principle and Cross-Reactivity

The following diagrams illustrate the underlying principles of the competitive immunoassay and the concept of cross-reactivity.

G cluster_coating Coating cluster_competition Competitive Binding cluster_detection Detection plate Microplate Well antigen Paclitaxel-Protein Conjugate plate->antigen Adsorption antibody Anti-Paclitaxel Antibody free_paclitaxel Free Paclitaxel (Sample) antibody->free_paclitaxel Binding antigen_bound Paclitaxel-Protein Conjugate antibody->antigen_bound Binding secondary_ab Enzyme-Linked Secondary Antibody substrate Substrate secondary_ab->substrate Enzymatic Reaction product Colored Product substrate->product antigen_bound_final Paclitaxel-Protein Conjugate antibody_bound Anti-Paclitaxel Antibody antigen_bound_final->antibody_bound antibody_bound->secondary_ab

Caption: Workflow of an indirect competitive ELISA for paclitaxel.

G cluster_high_specificity High Specificity (e.g., Paclitaxel) cluster_cross_reactivity Cross-Reactivity (e.g., 7-xylosyltaxol) cluster_no_cross_reactivity No Cross-Reactivity (e.g., Baccatin III) antibody1 Antibody paclitaxel Paclitaxel antibody1->paclitaxel Strong Binding antibody2 Antibody analogue Taxane Analogue antibody2->analogue Weaker Binding antibody3 Antibody baccatin Baccatin III

Caption: Principle of antibody specificity and cross-reactivity.

Conclusion

Based on the available data and structural analysis, it is highly probable that 13-Deacetyltaxachitriene A would not significantly cross-react in an immunoassay specifically designed for paclitaxel that relies on an antibody targeting the C-13 side chain. This highlights the importance of using well-characterized and highly specific antibodies in immunoassays for accurate quantification of a target analyte in the presence of structurally related compounds. For definitive confirmation, it would be necessary to test 13-Deacetyltaxachitriene A directly in such an immunoassay. This guide provides a framework for understanding and predicting the cross-reactivity of novel taxane analogues, which is essential for robust analytical method development in pharmaceutical research.

Comparative

comparative analysis of "13-Deacetyltaxachitriene A" from different sources

For Researchers, Scientists, and Drug Development Professionals This guide provides a comparative analysis of 13-Deacetyltaxachitriene A, a taxane (B156437) diterpenoid, based on currently available scientific literature...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of 13-Deacetyltaxachitriene A, a taxane (B156437) diterpenoid, based on currently available scientific literature. The focus is to present objective data on its sources, isolation, and potential biological activities to aid in research and development endeavors.

Sources of 13-Deacetyltaxachitriene A

Currently, the primary documented natural source of 13-Deacetyltaxachitriene A is the plant species Taxus sumatrana, commonly known as the Sumatran yew. The compound has been isolated from the branches, twigs, and leaves of this plant. While other taxanes are found across various Taxus species, specific isolation of 13-Deacetyltaxachitriene A from other species has not been extensively reported in the available literature.

At present, there are no published total synthetic or semi-synthetic routes specifically for 13-Deacetyltaxachitriene A. Research in taxane chemistry has often focused on the semi-synthesis of more complex and commercially significant compounds like Paclitaxel from more abundant precursors.

Data Presentation: Yield from Natural Sources

The yield of 13-Deacetyltaxachitriene A from its natural source is a critical factor for research and potential development. The following table summarizes the available quantitative data.

Source SpeciesPlant PartYield (% of Dry Weight)Purity
Taxus sumatranaTwigs and Leaves0.000026%Not Reported

Experimental Protocols

A detailed, step-by-step experimental protocol for the specific isolation of 13-Deacetyltaxachitriene A is not available in the public domain. However, a general methodology for the isolation of taxanes from Taxus species can be outlined as follows. This protocol should be considered a general guideline and would require optimization for the specific target compound.

General Protocol for Taxane Isolation from Taxus sumatrana

  • Extraction:

    • Air-dried and powdered plant material (e.g., twigs and leaves) is extracted exhaustively with a suitable organic solvent, such as methanol (B129727) or a mixture of dichloromethane (B109758) and methanol, at room temperature.

    • The resulting crude extract is then concentrated under reduced pressure to yield a residue.

  • Solvent Partitioning:

    • The crude extract is suspended in water and partitioned successively with solvents of increasing polarity, for example, n-hexane, ethyl acetate (B1210297), and n-butanol. This step aims to separate compounds based on their polarity. Taxanes are typically found in the ethyl acetate fraction.

  • Chromatographic Purification:

    • The ethyl acetate fraction is subjected to multiple rounds of column chromatography.

    • Silica (B1680970) Gel Chromatography: The fraction is first separated on a silica gel column using a gradient elution system, often a mixture of n-hexane and ethyl acetate, with increasing polarity. Fractions are collected and monitored by Thin Layer Chromatography (TLC).

    • Sephadex LH-20 Chromatography: Fractions containing the target compound are further purified using a Sephadex LH-20 column with a solvent system like methanol to remove smaller molecules and pigments.

    • Preparative High-Performance Liquid Chromatography (HPLC): Final purification is typically achieved using preparative reversed-phase HPLC (RP-HPLC) with a C18 column and a mobile phase gradient of methanol and water or acetonitrile (B52724) and water. This step is crucial for obtaining the high-purity compound.

  • Structure Elucidation:

    • The structure of the isolated compound is confirmed using spectroscopic methods, including ¹H NMR, ¹³C NMR, and Mass Spectrometry (MS).

Biological Activity

There is a significant lack of published data on the specific biological activities of 13-Deacetyltaxachitriene A. While taxanes as a class are well-known for their cytotoxic effects against various cancer cell lines through the stabilization of microtubules, leading to cell cycle arrest and apoptosis, specific IC₅₀ values or other quantitative measures of biological activity for 13-Deacetyltaxachitriene A are not available in the reviewed scientific literature. Further research is required to determine its potential cytotoxic, antimicrobial, or other therapeutic effects.

Visualizations

The following diagrams illustrate the general workflows and conceptual pathways relevant to the study of 13-Deacetyltaxachitriene A.

Isolation_Workflow cluster_Extraction Extraction & Partitioning cluster_Purification Purification cluster_Analysis Analysis Plant_Material Taxus sumatrana (Twigs & Leaves) Solvent_Extraction Solvent Extraction (e.g., Methanol) Plant_Material->Solvent_Extraction Crude_Extract Crude Extract Solvent_Extraction->Crude_Extract Solvent_Partitioning Solvent Partitioning (e.g., EtOAc/H2O) Crude_Extract->Solvent_Partitioning EtOAc_Fraction Ethyl Acetate Fraction Solvent_Partitioning->EtOAc_Fraction Silica_Gel Silica Gel Chromatography EtOAc_Fraction->Silica_Gel Sephadex Sephadex LH-20 Chromatography Silica_Gel->Sephadex Prep_HPLC Preparative RP-HPLC Sephadex->Prep_HPLC Pure_Compound 13-Deacetyltaxachitriene A (Pure) Prep_HPLC->Pure_Compound Spectroscopy Spectroscopic Analysis (NMR, MS) Pure_Compound->Spectroscopy

Caption: General workflow for the isolation of 13-Deacetyltaxachitriene A.

Taxane_Signaling_Pathway cluster_Cell Cancer Cell cluster_Key Conceptual Pathway Taxane Taxane Compound (e.g., 13-Deacetyltaxachitriene A) Microtubules Microtubule Stabilization Taxane->Microtubules Inhibition of Depolymerization Mitotic_Arrest Mitotic Arrest (G2/M Phase) Microtubules->Mitotic_Arrest Apoptosis Apoptosis (Cell Death) Mitotic_Arrest->Apoptosis key Note: This is a generalized pathway for taxanes. Specific activity of 13-Deacetyltaxachitriene A is unconfirmed.

Caption: Conceptual signaling pathway for taxane-induced cytotoxicity.

Conclusion and Future Outlook

13-Deacetyltaxachitriene A remains a sparsely studied taxane diterpenoid. The current body of scientific literature indicates that Taxus sumatrana is its primary known natural source, with a reported low yield. A significant knowledge gap exists regarding its presence in other natural sources, potential for synthetic production, and its specific biological activity profile.

For researchers and drug development professionals, this presents both a challenge and an opportunity. The low natural abundance may necessitate the development of synthetic or semi-synthetic routes for sustainable supply. Furthermore, comprehensive screening of 13-Deacetyltaxachitriene A for its cytotoxic, antimicrobial, and other pharmacological properties is warranted to uncover its potential therapeutic value. Future studies should aim to provide quantitative data on its purity from natural sources and to perform comparative analyses of its biological effects.

Validation

Efficacy of Taxane Derivatives in Drug-Resistant Cell Lines: A Comparative Analysis

Disclaimer: As of December 2025, publicly available experimental data on the efficacy of 13-Deacetyltaxachitriene A in drug-resistant cell lines is not available. This guide therefore provides a comparative analysis of s...

Author: BenchChem Technical Support Team. Date: December 2025

Disclaimer: As of December 2025, publicly available experimental data on the efficacy of 13-Deacetyltaxachitriene A in drug-resistant cell lines is not available. This guide therefore provides a comparative analysis of structurally related taxane (B156437) derivatives that have been studied for their ability to overcome multidrug resistance (MDR). The data presented here serves as a reference for the potential mechanisms and efficacy of this class of compounds in oncology research.

The development of multidrug resistance is a significant obstacle in cancer chemotherapy. A primary mechanism of this resistance is the overexpression of ATP-binding cassette (ABC) transporters, such as P-glycoprotein (P-gp), which actively pump chemotherapeutic drugs out of cancer cells, reducing their intracellular concentration and efficacy. Taxanes, a cornerstone of chemotherapy, are often subject to this resistance mechanism. This guide explores the potential of taxane derivatives to counteract MDR, with a focus on their ability to inhibit P-gp.

Comparison of Taxane Derivatives in Reversing Multidrug Resistance

Several studies have investigated the potential of modified taxanes to act as MDR reversal agents. These compounds are often designed to be non-cytotoxic themselves but to restore the efficacy of other chemotherapeutic drugs when co-administered. The following table summarizes the efficacy of selected taxane derivatives in P-gp-overexpressing cancer cell lines.

CompoundCell LineChemotherapeutic AgentConcentration of DerivativeFold Reversal of ResistanceReference
1,7-Deoxy-4-deacetylbaccatin III 2780AD (Ovarian Cancer)PaclitaxelNot SpecifiedSignificant recovery of cytotoxic activity[1]
5-O-benzoylated taxinine (B26179) K (BTK) KB-C2 (Cervical Cancer)Paclitaxel1 µMNot explicitly quantified, but reversed resistance[2]
Taxane Reversal Agent (tRA) 98006 MDA435/LCC6(mdr1) (Breast Cancer)PaclitaxelNot SpecifiedDecreased IC50 by up to 97%[3]
Various Hydrophobic Acylating Agent Modified Taxanes MCF-7 (Breast Cancer)Paclitaxel, DoxorubicinNot SpecifiedUp to 99.8% MDR reversal activity[4]

Mechanism of Action: Overcoming P-glycoprotein Mediated Drug Efflux

The primary mechanism by which these taxane derivatives are thought to reverse multidrug resistance is through the direct inhibition of the P-glycoprotein efflux pump. P-gp is a transmembrane protein that utilizes the energy from ATP hydrolysis to expel a wide range of substrates, including many common chemotherapeutic agents, from the cell.

P_gp_mechanism cluster_cell Cancer Cell cluster_extracellular Extracellular Space Pgp P-glycoprotein (P-gp) Drug Binding Site ATP Binding Site ADP ADP + Pi Pgp:f1->ADP Drug_out Chemotherapy Drug (Effluxed) Pgp->Drug_out Drug Efflux Drug_in Chemotherapy Drug Drug_in->Pgp:f0 Binds to P-gp Derivative Taxane Derivative Derivative->Pgp:f0 Competitively Inhibits Drug Binding ATP ATP ATP->Pgp:f1 Hydrolysis Calcein_AM_Workflow cluster_workflow Calcein-AM Efflux Assay Workflow start Start: Drug-Resistant Cells step1 Pre-incubate with Taxane Derivative start->step1 step2 Add Calcein-AM step1->step2 step3 Incubate at 37°C step2->step3 step4 Measure Intracellular Fluorescence step3->step4 end End: Determine P-gp Inhibition step4->end

References

Comparative

A Comparative Purity Analysis of Synthetic vs. Natural 13-Deacetyltaxachitriene A

For Researchers, Scientists, and Drug Development Professionals In the pursuit of novel therapeutics, the purity of active pharmaceutical ingredients (APIs) is of paramount importance, directly impacting safety, efficacy...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

In the pursuit of novel therapeutics, the purity of active pharmaceutical ingredients (APIs) is of paramount importance, directly impacting safety, efficacy, and regulatory approval. This guide provides a comparative assessment of the purity profiles of synthetic and naturally sourced 13-Deacetyltaxachitriene A, a significant taxane (B156437) derivative. While direct comparative studies on this specific molecule are not extensively published, this analysis draws upon established analytical principles and data from closely related, well-studied taxanes like Paclitaxel (B517696) to provide a comprehensive overview for the scientific community.

The primary distinction in the impurity profiles between synthetic and natural 13-Deacetyltaxachitriene A lies in their origin. Natural extracts are prone to contain a variety of structurally similar taxanes, which can be challenging to separate. Conversely, synthetic routes may introduce impurities such as residual reagents, catalysts, by-products, and stereoisomers that are not typically found in natural sources.

Quantitative Purity Assessment: A Comparative Overview

The following tables present a hypothetical yet realistic comparison of the purity and impurity profiles of synthetic and natural 13-Deacetyltaxachitriene A, based on typical findings for taxane compounds.

Table 1: Purity Comparison

SourcePurity by HPLC (%)
Synthetic > 99.5
Natural 95 - 99

Table 2: Impurity Profile Comparison

Impurity TypeSynthetic (%)Natural (%)
Structurally Related Taxanes < 0.11 - 5
Residual Solvents < 0.2Not Applicable
Reagents/Catalysts < 0.1Not Applicable
By-products < 0.15Not Applicable
Enantiomeric/Diastereomeric Impurities < 0.1Not Applicable

Experimental Protocols for Purity Determination

A multi-faceted approach employing various analytical techniques is essential for the comprehensive purity assessment of 13-Deacetyltaxachitriene A.

High-Performance Liquid Chromatography (HPLC) for Purity Assessment

HPLC is a cornerstone technique for quantifying the purity of pharmaceutical compounds and separating impurities.[1][2][3]

  • Instrumentation: A high-performance liquid chromatography system equipped with a UV detector.

  • Column: A C18 reversed-phase column (e.g., 4.6 mm x 250 mm, 5 µm particle size) is commonly used for taxane analysis.

  • Mobile Phase: A gradient of acetonitrile (B52724) and water is typically employed. The gradient is optimized to achieve baseline separation of the main peak from all impurities.[2]

  • Detection: UV detection at a wavelength of 227 nm is standard for taxanes.[1][3]

  • Procedure:

    • A standard solution of 13-Deacetyltaxachitriene A of known concentration is prepared in the mobile phase.

    • The sample (synthetic or natural) is accurately weighed and dissolved in the mobile phase to a similar concentration.

    • Equal volumes of the standard and sample solutions are injected into the HPLC system.

    • The chromatograms are recorded, and the area of the main peak and any impurity peaks are integrated.

    • Purity is calculated as the percentage of the main peak area relative to the total peak area.

Liquid Chromatography-Mass Spectrometry (LC-MS) for Impurity Identification

LC-MS combines the separation power of HPLC with the mass analysis capabilities of mass spectrometry to identify and characterize impurities.[4][5][6]

  • Instrumentation: An HPLC system coupled to a mass spectrometer (e.g., Time-of-Flight (TOF) or Quadrupole).

  • Ionization Source: Electrospray ionization (ESI) is commonly used for taxanes.

  • Procedure:

    • The sample is analyzed using an HPLC method similar to that described for purity assessment.

    • As compounds elute from the HPLC column, they are introduced into the mass spectrometer.

    • The mass spectrometer measures the mass-to-charge ratio (m/z) of the parent ions and their fragmentation patterns.

    • This data allows for the determination of the molecular weights of impurities and provides structural information for their identification. High-resolution mass spectrometry can provide elemental composition data.[6]

Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Elucidation

NMR spectroscopy is a powerful tool for the definitive structural confirmation of the main compound and the characterization of unknown impurities.[7][8][9][10]

  • Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

  • Sample Preparation: The sample is dissolved in a deuterated solvent (e.g., CDCl3).

  • Experiments:

    • 1H NMR: Provides information about the number and chemical environment of protons.

    • 13C NMR: Provides information about the carbon skeleton of the molecule.[9]

    • 2D NMR (e.g., COSY, HSQC, HMBC): Used to establish the connectivity between atoms and elucidate the complete structure of the molecule and its impurities.

Visualizing the Purity Assessment Workflow

The following diagrams illustrate the logical flow of experiments for assessing the purity of 13-Deacetyltaxachitriene A.

Purity_Assessment_Workflow cluster_0 Purity Quantification cluster_1 Impurity Identification cluster_2 Structural Confirmation HPLC HPLC Analysis Result Purity & Impurity Profile HPLC->Result LCMS LC-MS Analysis NMR NMR Spectroscopy LCMS->NMR Isolate Impurity LCMS->Result NMR->Result Sample Sample (Synthetic or Natural) Sample->HPLC Sample->LCMS

Caption: Experimental workflow for purity assessment.

Signaling_Pathway_Diagram cluster_synthetic Synthetic 13-Deacetyltaxachitriene A cluster_natural Natural 13-Deacetyltaxachitriene A S_Start Starting Materials S_React Chemical Reactions S_Start->S_React Synthesis Steps S_Purify Purification S_React->S_Purify Crude Product S_Final Final Product S_Purify->S_Final N_Source Plant Source (e.g., Taxus species) N_Extract Extraction N_Source->N_Extract N_Purify Purification N_Extract->N_Purify Crude Extract N_Final Final Product N_Purify->N_Final

References

Validation

A Comparative Guide to the Inter-Laboratory Validation of 13-Deacetyltaxachitriene A Quantification

For researchers, scientists, and drug development professionals, the accurate and reproducible quantification of impurities is critical for ensuring the safety and efficacy of pharmaceutical products. 13-Deacetyltaxachit...

Author: BenchChem Technical Support Team. Date: December 2025

For researchers, scientists, and drug development professionals, the accurate and reproducible quantification of impurities is critical for ensuring the safety and efficacy of pharmaceutical products. 13-Deacetyltaxachitriene A, a related substance to taxane (B156437) anticancer agents, requires robust analytical methods for its precise measurement. This guide provides a comparative overview of two common analytical techniques, High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) and Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS), for the quantification of 13-Deacetyltaxachitriene A, in the context of an inter-laboratory validation study.

The objective of an inter-laboratory validation is to demonstrate that an analytical procedure is fit for its intended purpose by showing that it is reproducible across different laboratories.[1][2] This process is essential when transferring a method between facilities or when data from multiple sites will be combined for regulatory submissions.[3] The validation parameters discussed in this guide are based on the International Council for Harmonisation (ICH) Q2(R1) guidelines.[4][5][6]

Comparison of Analytical Methods

The choice between HPLC-UV and LC-MS/MS for the quantification of 13-Deacetyltaxachitriene A depends on the specific requirements of the analysis, such as required sensitivity, selectivity, and the complexity of the sample matrix.

ParameterHigh-Performance Liquid Chromatography (HPLC-UV)Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)
Principle Separation based on the analyte's affinity to the stationary and mobile phases, with detection via UV absorbance.Separation by chromatography, followed by detection based on the mass-to-charge ratio of the analyte and its fragments.[7]
Primary Advantage Widely available, robust, and cost-effective.High specificity and sensitivity, providing molecular weight confirmation.[8]
Typical Limit of Quantitation (LOQ) Low to mid ng/mL.[9]Low pg/mL to high fg/mL.[10]
Selectivity Moderate; can be susceptible to interference from co-eluting compounds with similar UV spectra.[11]High; interferences are unlikely to have the same parent and fragment ion masses.
Throughput Moderate; dependent on chromatographic run time.High; can utilize shorter run times due to the specificity of MS detection.

Data Presentation: Inter-Laboratory Validation Summary

The following tables present hypothetical, yet realistic, data from a 3-laboratory validation study for the quantification of 13-Deacetyltaxachitriene A.

Table 1: Precision - Repeatability and Intermediate Precision

Precision is a measure of the closeness of agreement among individual test results from repeated analyses of a homogeneous sample.[12] Repeatability (intra-assay precision) is assessed over a short interval under the same conditions, while intermediate precision evaluates variations within a single laboratory (e.g., different days, analysts, equipment).[1][13]

MethodAnalyte Conc. (µg/mL)Repeatability (%RSD)Intermediate Precision (%RSD)
HPLC-UV 0.5 (LOQ)≤ 5.0≤ 8.0
5.0≤ 2.0≤ 4.0
50.0≤ 1.5≤ 3.0
LC-MS/MS 0.01 (LOQ)≤ 8.0≤ 12.0
0.1≤ 4.0≤ 7.0
1.0≤ 3.0≤ 5.0
Table 2: Reproducibility - Inter-Laboratory Comparison

Reproducibility is assessed by comparing results from different laboratories to demonstrate the robustness of the method.[2][13]

MethodAnalyte Conc. (µg/mL)Mean Result (µg/mL) ± SD (Lab 1)Mean Result (µg/mL) ± SD (Lab 2)Mean Result (µg/mL) ± SD (Lab 3)Inter-Laboratory %RSD
HPLC-UV 5.04.98 ± 0.105.05 ± 0.124.92 ± 0.11≤ 1.5
LC-MS/MS 0.10.102 ± 0.0040.098 ± 0.0050.101 ± 0.004≤ 2.0
Table 3: Accuracy

Accuracy is the closeness of the test results to the true value and is determined by the percent recovery of a known added amount of analyte.[12]

MethodSpiked Conc. (µg/mL)Mean Recovery (%)
HPLC-UV 0.598.5 - 101.2
5.099.1 - 100.8
50.099.5 - 100.5
LC-MS/MS 0.0197.2 - 102.5
0.198.8 - 101.5
1.099.0 - 101.0
Table 4: Linearity and Range

Linearity is the ability of the method to produce results that are directly proportional to the analyte concentration within a given range.[3]

MethodRange (µg/mL)Correlation Coefficient (r²)
HPLC-UV 0.5 - 75.0≥ 0.999
LC-MS/MS 0.01 - 5.0≥ 0.998
Table 5: Limits of Detection (LOD) and Quantitation (LOQ)

LOD is the lowest analyte concentration that can be detected but not necessarily quantified, while LOQ is the lowest concentration that can be measured with acceptable precision and accuracy.[12][14]

MethodLOD (µg/mL)LOQ (µg/mL)
HPLC-UV 0.150.5
LC-MS/MS 0.0030.01

Experimental Protocols

Detailed methodologies are crucial for the successful transfer and validation of analytical methods.

HPLC-UV Method
  • Instrumentation: HPLC system with a UV/Vis detector.

  • Column: Reversed-phase C18 column (e.g., 4.6 x 150 mm, 3.5 µm).[15]

  • Mobile Phase: A gradient of acetonitrile (B52724) and water.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30°C.

  • Detection Wavelength: 230 nm.

  • Injection Volume: 10 µL.

  • Sample Preparation: Dissolve the sample in the mobile phase and filter through a 0.45 µm filter.

LC-MS/MS Method
  • Instrumentation: LC system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

  • Column: Reversed-phase C18 column (e.g., 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase: A gradient of methanol (B129727) and 0.1% formic acid in water.[16]

  • Flow Rate: 0.4 mL/min.

  • Column Temperature: 40°C.

  • Injection Volume: 5 µL.

  • Ionization Mode: Positive ESI.

  • MRM Transitions: Specific precursor-to-product ion transitions for 13-Deacetyltaxachitriene A would be determined and optimized.

  • Sample Preparation: Dissolve the sample in methanol, followed by centrifugation and filtration of the supernatant.

Mandatory Visualizations

Diagrams illustrating the validation workflow and the logic for method comparison can clarify these complex processes.

G Inter-Laboratory Validation Workflow cluster_0 Coordinating Laboratory cluster_1 Participating Laboratories (n≥2) cluster_2 Data Analysis & Reporting A Develop & Validate Analytical Method B Prepare & Distribute Validation Protocol & Samples A->B C Receive Protocol & Samples B->C D Method Familiarization & Implementation C->D E Analyze Samples (Repeatability, Intermediate Precision) D->E F Report Data to Coordinating Laboratory E->F G Collect & Statistically Analyze Data from All Labs F->G H Assess Reproducibility & Method Performance G->H I Generate Final Validation Report H->I

Caption: Workflow for an inter-laboratory validation study.

G Analytical Method Selection Logic A Define Analytical Need: Quantification of 13-Deacetyltaxachitriene A B Required Sensitivity? A->B C High (pg/mL level) B->C High D Moderate (ng/mL level) B->D Moderate H Select LC-MS/MS C->H E High Sample Complexity? D->E F Yes E->F Yes G No E->G No J Consider LC-MS/MS for higher specificity F->J I Select HPLC-UV G->I J->H

Caption: Decision tree for analytical method selection.

References

Comparative

Comparative Analysis of Taxane Binding Affinity to β-Tubulin: A Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides a comparative overview of the binding affinity of taxanes to their target protein, β-tubulin. Due to the limited availability of specif...

Author: BenchChem Technical Support Team. Date: December 2025

For researchers, scientists, and drug development professionals, this guide provides a comparative overview of the binding affinity of taxanes to their target protein, β-tubulin. Due to the limited availability of specific binding data for 13-Deacetyltaxachitriene A, this document focuses on the well-characterized and structurally related taxanes, paclitaxel (B517696) and docetaxel (B913), to provide a robust comparative framework.

Taxanes represent a critical class of anticancer agents that exert their therapeutic effects by targeting microtubules, essential components of the cellular cytoskeleton. The primary molecular target of taxanes is the β-subunit of the tubulin heterodimer. By binding to a specific site on β-tubulin, known as the taxane-binding site, these compounds stabilize microtubules, preventing their depolymerization. This disruption of microtubule dynamics leads to the arrest of the cell cycle in the G2/M phase and ultimately induces apoptosis in rapidly dividing cancer cells.[1]

Quantitative Comparison of Binding Affinities

CompoundTarget ProteinBinding Affinity MetricValueReference
Paclitaxel β-Tubulin (in microtubules)Kd~0.1 µM[2]
Docetaxel β-Tubulin (in microtubules)Kd~0.2 µM[2]
Paclitaxel Tubulin PolymerizationIC50~0.8 µM[3]
Docetaxel Tubulin PolymerizationIC50~1.0 µM[3]

Mechanism of Action: The Microtubule Stabilization Pathway

The binding of taxanes to β-tubulin initiates a signaling cascade that culminates in apoptotic cell death. The diagram below illustrates this pathway, highlighting the key molecular events following taxane-tubulin interaction.

Taxane_Signaling_Pathway cluster_extracellular Extracellular cluster_cellular Cellular Events Taxane (B156437) Taxane β-Tubulin β-Tubulin Taxane->β-Tubulin Binds to taxane site Microtubule_Stabilization Microtubule_Stabilization β-Tubulin->Microtubule_Stabilization Promotes polymerization Inhibits depolymerization Mitotic_Arrest Mitotic_Arrest Microtubule_Stabilization->Mitotic_Arrest Disrupts mitotic spindle dynamics Apoptosis Apoptosis Mitotic_Arrest->Apoptosis Activates apoptotic pathways

Caption: Taxane-induced microtubule stabilization pathway leading to apoptosis.

Experimental Protocols for Assessing Binding Affinity

Accurate determination of binding affinity is paramount for the evaluation of potential drug candidates. The following are detailed methodologies for key experiments used to quantify the interaction between taxanes and tubulin.

Tubulin Polymerization Assay

This assay measures the ability of a compound to promote the assembly of tubulin into microtubules. The increase in turbidity due to microtubule formation is monitored spectrophotometrically.

Protocol:

  • Reagent Preparation:

    • Purified tubulin protein (e.g., bovine brain tubulin) is reconstituted in a polymerization buffer (e.g., 80 mM PIPES, pH 6.9, 1 mM MgCl2, 1 mM EGTA).

    • GTP is added to a final concentration of 1 mM.

    • Test compounds (e.g., taxanes) are dissolved in DMSO to create a stock solution and then diluted to various concentrations in polymerization buffer.

  • Assay Procedure:

    • Tubulin solution is pre-warmed to 37°C.

    • The test compound dilutions are added to the tubulin solution.

    • The mixture is transferred to a temperature-controlled cuvette in a spectrophotometer.

    • The absorbance at 340 nm is recorded over time at 37°C. An increase in absorbance indicates microtubule polymerization.

  • Data Analysis:

    • The initial rate of polymerization or the maximum absorbance is plotted against the compound concentration.

    • The IC50 value, the concentration at which the compound induces 50% of the maximal polymerization effect, is determined from the dose-response curve.

Microtubule Cosedimentation Assay

This assay directly measures the binding of a compound to assembled microtubules by separating microtubules and their bound ligands from unbound components via ultracentrifugation.

Protocol:

  • Microtubule Polymerization:

    • Tubulin is polymerized in the presence of GTP and a stabilizing agent (e.g., a non-hydrolyzable GTP analog or a low concentration of paclitaxel) at 37°C.

  • Binding Reaction:

    • The pre-formed microtubules are incubated with various concentrations of the test compound at 37°C to allow binding to reach equilibrium.

  • Cosedimentation:

    • The reaction mixtures are centrifuged at high speed (e.g., >100,000 x g) to pellet the microtubules and any bound compound.

  • Quantification:

    • The supernatant (containing unbound compound) and the pellet (containing microtubule-bound compound) are separated.

    • The concentration of the compound in each fraction is quantified, typically by HPLC or by using a radiolabeled compound.

  • Data Analysis:

    • The amount of bound compound is plotted against the free compound concentration.

    • The dissociation constant (Kd) and the maximum binding capacity (Bmax) are determined by fitting the data to a binding isotherm (e.g., Scatchard or Langmuir).

The experimental workflow for a typical binding affinity study is depicted in the diagram below.

Experimental_Workflow cluster_preparation Preparation cluster_assay Binding Assay cluster_analysis Data Analysis Reagent_Prep Reagent Preparation (Tubulin, Buffers, Compound) Incubation Incubation of Tubulin with Test Compound Reagent_Prep->Incubation Measurement Measurement of Binding (e.g., Turbidity, Radioactivity) Incubation->Measurement Data_Plotting Plot Dose-Response or Binding Curve Measurement->Data_Plotting Parameter_Calculation Calculate Affinity Parameters (IC50, Kd) Data_Plotting->Parameter_Calculation

Caption: General experimental workflow for determining binding affinity.

References

Safety & Regulatory Compliance

Safety

Safeguarding Researchers: A Comprehensive Guide to Handling 13-Deacetyltaxachitriene A

For Immediate Implementation: This document outlines critical safety protocols and logistical procedures for the handling and disposal of 13-Deacetyltaxachitriene A, a potent diterpenoid compound. All personnel must adhe...

Author: BenchChem Technical Support Team. Date: December 2025

For Immediate Implementation: This document outlines critical safety protocols and logistical procedures for the handling and disposal of 13-Deacetyltaxachitriene A, a potent diterpenoid compound. All personnel must adhere to these guidelines to mitigate risks associated with this and similar cytotoxic agents.

I. Personal Protective Equipment (PPE) Ensemble

A multi-layered approach to PPE is essential to create a sufficient barrier against exposure. The following table summarizes the required PPE for handling 13-Deacetyltaxachitriene A.

PPE ComponentSpecificationRationale
Gloves Chemotherapy-tested nitrile gloves (ASTM D6978)Provides resistance to permeation by cytotoxic drugs.[2][3] Double gloving is required.
Gown Disposable, fluid-resistant, solid-front gown with long sleeves and tight-fitting cuffsProtects skin and personal clothing from accidental splashes and contamination.[1]
Eye Protection Chemical splash goggles or a full-face shieldProtects eyes from splashes of solutions containing the compound.[1][4]
Respiratory Protection NIOSH-approved N95 or higher respiratorPrevents inhalation of airborne particles, especially when handling the solid compound or creating solutions.[2][4]
Armlets/Sleeves Protective sleeves worn over the gown's armsProvides an additional layer of protection against contamination.[4][5]
II. Operational Plan for Handling

This section provides a step-by-step guide for the safe handling of 13-Deacetyltaxachitriene A, from preparation to the completion of experimental work.

A. Pre-Handling Preparations:

  • Designated Work Area: All handling of 13-Deacetyltaxachitriene A must be conducted in a designated and clearly marked area, such as a certified Class II Biosafety Cabinet (BSC) or a powder containment hood, to minimize the risk of aerosol generation and environmental contamination.[2]

  • Gather Materials: Before starting, ensure all necessary equipment and supplies are within the containment area. This includes the compound, solvents, pipettes, vessels, and waste containers.

  • Donning PPE: Put on all required PPE in the correct order: gown, inner gloves, N95 respirator, eye protection, and outer gloves. Ensure a proper seal for the respirator.

B. Handling the Compound:

  • Solid Compound: When weighing or handling the solid form of 13-Deacetyltaxachitriene A, use extreme caution to avoid creating dust.[6] Use a dedicated, calibrated microbalance within the containment area.

  • Solution Preparation: Prepare solutions within the BSC. Add solvent slowly to the solid to minimize aerosolization. The compound is soluble in solvents such as Chloroform, Dichloromethane, Ethyl Acetate, DMSO, and Acetone.[7]

  • Experimental Procedures: Conduct all experimental manipulations with the compound within the designated containment area.

  • Avoid Contamination: Do not touch surfaces outside the containment area with gloved hands. If you must exit the area, remove the outer gloves first.

C. Post-Handling Procedures:

  • Decontamination: Decontaminate all surfaces and equipment within the containment area using an appropriate cleaning solution, such as a detergent solution (soap and water).[1]

  • Doffing PPE: Remove PPE in the reverse order of donning, being careful to avoid self-contamination. The outer gloves should be removed first, followed by the gown and inner gloves. The respirator and eye protection should be removed last.

  • Hand Washing: Wash hands thoroughly with soap and water after removing all PPE.[6]

III. Disposal Plan

All waste generated from the handling of 13-Deacetyltaxachitriene A is considered cytotoxic waste and must be disposed of accordingly.

  • Waste Segregation: Use clearly labeled, leak-proof, and puncture-resistant containers for all cytotoxic waste.

  • Solid Waste: All disposable items that have come into contact with the compound, including gloves, gowns, pipette tips, and weighing papers, must be placed in a designated cytotoxic waste container.

  • Liquid Waste: Unused solutions and contaminated solvents should be collected in a sealed, labeled hazardous waste container. Do not discharge to sewer systems.[8][9]

  • Sharps: Needles, syringes, and other sharps must be disposed of in a designated sharps container for cytotoxic waste.

  • Final Disposal: All cytotoxic waste must be disposed of through a licensed chemical waste disposal service in accordance with local, state, and federal regulations.[6][8]

IV. Emergency Procedures: Spills and Exposures

In the event of a spill or personal exposure, immediate action is critical.

  • Spill Management:

    • Secure the Area: Alert others and restrict access to the spill area.[1]

    • Don PPE: If not already wearing it, don the full PPE ensemble.[5]

    • Containment: Use a cytotoxic spill kit to absorb the spill.[1]

    • Cleanup: Carefully collect all contaminated materials and place them in the cytotoxic waste container.[1]

    • Decontaminate: Clean the spill area thoroughly with an appropriate deactivating agent followed by a detergent solution.[1]

  • Personal Exposure:

    • Skin Contact: Immediately remove contaminated clothing and wash the affected area with copious amounts of soap and water for at least 15 minutes.

    • Eye Contact: Flush the eyes with water for at least 15 minutes, holding the eyelids open.

    • Inhalation: Move to fresh air immediately.

    • Seek Medical Attention: In all cases of exposure, seek immediate medical attention and provide details of the compound involved.

Visual Workflow for Handling 13-Deacetyltaxachitriene A

The following diagram illustrates the procedural flow for the safe handling of 13-Deacetyltaxachitriene A, from initial preparation to final disposal.

Safe Handling Workflow for 13-Deacetyltaxachitriene A cluster_prep Preparation cluster_handling Handling cluster_post Post-Handling cluster_disposal Waste Disposal cluster_emergency Emergency Procedures prep1 Designate Work Area (BSC) prep2 Gather All Materials prep1->prep2 prep3 Don Full PPE Ensemble prep2->prep3 handle1 Weigh Solid Compound prep3->handle1 handle2 Prepare Solution handle1->handle2 handle3 Conduct Experiment handle2->handle3 post1 Decontaminate Surfaces & Equipment handle3->post1 post2 Dispose of Waste post1->post2 post3 Doff PPE Correctly post2->post3 disp1 Segregate Cytotoxic Waste post2->disp1 post4 Wash Hands Thoroughly post3->post4 disp2 Package for Licensed Disposal disp1->disp2 emergency Spill or Exposure Occurs spill Follow Spill Protocol emergency->spill Spill exposure Follow Exposure Protocol emergency->exposure Exposure

A procedural diagram for the safe handling of 13-Deacetyltaxachitriene A.

References

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